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  • Product: Carbaldrate
  • CAS: 41342-54-5

Core Science & Biosynthesis

Foundational

The Core Mechanism of Action of Carbaldrate on Gastric Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Executive Summary Carbaldrate, known chemically as Dihydroxyaluminum Sodium Carbonate, is a synthetically derived antacid agent engineered for the rapid and...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Carbaldrate, known chemically as Dihydroxyaluminum Sodium Carbonate, is a synthetically derived antacid agent engineered for the rapid and effective neutralization of gastric acid. Its mechanism is centered on a direct, multi-stage chemical reaction with hydrochloric acid (HCl) in the stomach. This process not only consumes acid, thereby increasing gastric pH, but may also offer secondary protective effects through the inactivation of pepsin and the binding of bile acids. This document provides a comprehensive technical overview of the physicochemical properties, mechanism of action, pharmacodynamic effects, and standardized evaluation protocols for carbaldrate, intended for professionals in pharmaceutical research and development.

Chemical Identity and Properties

Carbaldrate is a complex inorganic salt with the chemical formula NaAl(OH)₂CO₃. It functions as a dual-action antacid, leveraging both its hydroxide (B78521) and carbonate components to neutralize gastric acid.

  • Chemical Name: Dihydroxyaluminum Sodium Carbonate[1]

  • Synonyms: Carbaldrate, Sodium (carbonato)dihydroxyaluminate(1-)

  • Molecular Formula: CH₂AlNaO₅[2]

  • Appearance: Fine, white, crystalline powder.

  • pH: A 1 in 25 suspension in water typically exhibits a pH between 9.9 and 10.2, indicating its alkaline nature.[2]

Core Mechanism of Action: Gastric Acid Neutralization

The primary pharmacodynamic effect of carbaldrate is the direct chemical neutralization of hydrochloric acid. This is not a receptor-mediated process but a series of acid-base reactions occurring locally within the gastric lumen. The overall reaction can be summarized as follows:

NaAl(OH)₂CO₃ + 4HCl → NaCl + AlCl₃ + 3H₂O + CO₂

This reaction proceeds through a multi-step pathway involving initial hydrolysis followed by neutralization.

Hydrolysis and Dissociation

Upon entry into the aqueous environment of the stomach, carbaldrate undergoes hydrolysis. The ionic bonds dissociate, releasing its constituent ions. The carbonate ion (CO₃²⁻) reacts with water to form bicarbonate (HCO₃⁻) and hydroxide (OH⁻) ions, contributing to an initial increase in pH.

CO₃²⁻ + H₂O ⇌ HCO₃⁻ + OH⁻

The dihydroxyaluminum component also dissociates. Aluminum ions in aqueous solutions are known to form complex polyhydroxyaluminum cations, which participate in the neutralization process.

Stepwise Acid Neutralization

The neutralization of HCl by carbaldrate is a rapid process targeting the hydrogen ions (H⁺) of the acid.

  • Carbonate Neutralization: The carbonate and bicarbonate ions react with H⁺ to form carbonic acid (H₂CO₃). This intermediate is unstable and rapidly decomposes into carbon dioxide (CO₂) gas and water (H₂O). The production of CO₂ is responsible for the effervescence observed when carbonates react with acid.[3]

    • CO₃²⁻ + 2H⁺ → H₂CO₃

    • H₂CO₃ → H₂O + CO₂ (g)

  • Hydroxide Neutralization: The hydroxide groups from the dihydroxyaluminum component directly neutralize H⁺ ions to form water.

    • Al(OH)₂⁺ + 2H⁺ → Al³⁺ + 2H₂O

The combination of these reactions efficiently consumes gastric acid, leading to a rapid increase in the stomach's pH.

G Carbaldrate Carbaldrate NaAl(OH)₂CO₃ Stomach Gastric Lumen (H₂O, HCl) Carbaldrate->Stomach Ingestion Ions Dissociation & Hydrolysis Stomach->Ions CO3 Carbonate (CO₃²⁻) Ions->CO3 AlOH2 Dihydroxyaluminum (Al(OH)₂⁺) Ions->AlOH2 H2CO3 Carbonic Acid (H₂CO₃) CO3->H2CO3 + 2H⁺ Products2 AlCl₃ + H₂O AlOH2->Products2 + 3H⁺, +3Cl⁻ HCl Gastric Acid (HCl) H_ion H⁺ HCl->H_ion Products1 H₂O + CO₂ H2CO3->Products1 Decomposition Result Increased Gastric pH Products1->Result Leads to Products2->Result Leads to

Carbaldrate's acid neutralization pathway.

Secondary Pharmacodynamic Effects

Beyond direct acid neutralization, the alteration of the gastric environment by carbaldrate can induce other clinically relevant effects.

Pepsin Inactivation

Pepsin, a key proteolytic enzyme in the stomach, is responsible for protein digestion but can also damage the gastric and esophageal mucosa. Its activity is highly pH-dependent, being optimal at a pH of around 2.0 and significantly inhibited at a pH above 4.0. By raising the gastric pH to a range of 3 to 5, carbaldrate effectively and reversibly inactivates pepsin, reducing its proteolytic potential.[4] Studies on the related compound magaldrate (B1229754) confirm this effect.[4]

Bile Acid Binding

Duodenogastric reflux can introduce bile acids into the stomach, which are known to be mucosal irritants. Aluminum-containing antacids have been investigated for their ability to bind these bile acids. While some studies on compounds like magaldrate suggest a considerable binding capacity[4], other research on aluminum hydroxide combinations indicates this effect may be limited and not physiologically significant.[5] The potential for carbaldrate to adsorb bile acids remains an area for further specific investigation, but it represents a possible secondary mechanism for mucosal protection.

G cluster_0 Primary Effect cluster_1 Consequences cluster_2 Secondary Effects Carbaldrate Carbaldrate Neutralization Acid Neutralization Carbaldrate->Neutralization Direct Chemical Reaction Bile_Binding Bile Acid Binding (Potential) Carbaldrate->Bile_Binding Potential Adsorption pH_Increase Gastric pH > 4.0 Neutralization->pH_Increase SymptomRelief Symptom Relief (e.g., Heartburn) pH_Increase->SymptomRelief Pepsin_Inactivation Pepsin Inactivation pH_Increase->Pepsin_Inactivation Pepsin Active Pepsin (pH < 4.0) Pepsin->Pepsin_Inactivation Inhibits BileAcids Refluxed Bile Acids BileAcids->Bile_Binding Mucosal_Protection Mucosal Protection Pepsin_Inactivation->Mucosal_Protection Bile_Binding->Mucosal_Protection G cluster_0 USP <301> ANC Test (Static) cluster_1 Rossett-Rice Test (Dynamic) A1 1. Add Carbaldrate Dose to 70mL H₂O in Beaker A2 2. Stir 1 min at 37°C A1->A2 A3 3. Add 30mL of 1.0N HCl A2->A3 A4 4. Stir 15 min at 37°C A3->A4 A5 5. Back-titrate excess HCl with 0.5N NaOH to pH 3.5 A4->A5 A6 Calculate Total mEq of Acid Consumed A5->A6 B1 1. Add Carbaldrate Dose to 100mL H₂O at 37°C B2 2. Begin Continuous Infusion of 0.1N HCl (e.g., 4 mL/min) B1->B2 B3 3. Continuously Monitor pH B2->B3 B4 Record Time to Reach pH 3.0 (Onset of Action) B3->B4 B5 Record Total Time pH is Maintained Between 3.0-5.0 (Duration of Action) B3->B5

References

Exploratory

A Guide to Novel Synthesis Routes for Dihydroxyaluminum Sodium Carbonate

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of modern methodologies for the synthesis of dihydroxyaluminum sodium carbonate (DASC), an important acti...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of modern methodologies for the synthesis of dihydroxyaluminum sodium carbonate (DASC), an important active pharmaceutical ingredient. It details established and innovative approaches, offering comprehensive experimental protocols, comparative data, and workflow visualizations to aid in research and development.

Introduction

Dihydroxyaluminum sodium carbonate, with the chemical formula NaAl(OH)₂CO₃, is widely recognized for its application as an antacid.[1] Its efficacy in neutralizing gastric acid is well-documented.[1] This guide explores three primary synthesis pathways, providing detailed procedural outlines and comparative analysis of key performance indicators to inform laboratory-scale synthesis and process optimization.

Synthesis Methodologies

Three distinct methods for the synthesis of dihydroxyaluminum sodium carbonate are detailed below, each with its own set of advantages and considerations.

Method 1: Reaction of an Ionic Aluminum Salt with Sodium Carbonate

This widely-used method involves the reaction of an ionic aluminum salt, such as aluminum chloride, with a stoichiometric excess of sodium carbonate in an aqueous solution. The pH of the reaction is carefully controlled through the addition of sodium hydroxide (B78521) to facilitate the precipitation of dihydroxyaluminum sodium carbonate.[1][2]

  • Preparation of Reactant Solutions:

    • Prepare an aqueous solution of an ionic aluminum salt (e.g., aluminum chloride).

    • Prepare a separate aqueous solution of sodium carbonate with a concentration significantly in excess of the stoichiometric requirement. A weight ratio of at least 10:1 of sodium carbonate to the aluminum salt is recommended for improved yield and purity.[2][3]

    • Prepare a solution of sodium hydroxide for pH adjustment.

  • Reaction:

    • In a reaction vessel equipped with a stirrer, combine the sodium carbonate solution and the aluminum salt solution.

    • Maintain the temperature of the reaction mixture between 40°C and 80°C.[3]

    • Continuously monitor and adjust the pH of the solution to a range of 7.2 to 10.5 using the sodium hydroxide solution. A more specific pH range of 10.2 to 10.5 has also been reported to be effective.[3]

  • Precipitation and Separation:

    • Allow the reaction to proceed to completion, during which dihydroxyaluminum sodium carbonate will precipitate out of the solution.

    • Separate the precipitate from the supernatant by filtration.

  • Washing and Drying:

    • Wash the collected precipitate with deionized water to remove any soluble impurities.

    • Dry the purified product in an oven at an appropriate temperature to obtain the final dihydroxyaluminum sodium carbonate powder.

Method1_Workflow cluster_prep Reactant Preparation cluster_reaction Reaction cluster_post Product Processing AlCl3_sol Aluminum Chloride Solution Reactor Reaction Vessel (40-80°C, pH 7.2-10.5) AlCl3_sol->Reactor Na2CO3_sol Sodium Carbonate Solution (Excess) Na2CO3_sol->Reactor NaOH_sol Sodium Hydroxide Solution NaOH_sol->Reactor pH Adjustment Filtration Filtration Reactor->Filtration Precipitate Washing Washing Filtration->Washing Drying Drying Washing->Drying FinalProduct Dihydroxyaluminum Sodium Carbonate Drying->FinalProduct

Caption: Workflow for the synthesis of DASC via the ionic aluminum salt and sodium carbonate reaction.

Method 2: Carbonation of Sodium Aluminate Solution

This method utilizes a sodium aluminate solution as the aluminum source, into which carbon dioxide is introduced to induce the formation and precipitation of dihydroxyaluminum sodium carbonate.[1][4]

  • Preparation of Sodium Aluminate Solution:

    • Prepare an aqueous solution of sodium aluminate with a defined Na₂O/Al₂O₃ molar ratio, typically between 1:1 and 1.25:1.[4]

  • Carbonation:

    • In a reaction vessel, saturate water with carbon dioxide at a temperature between 20°C and 35°C.[4]

    • Continuously add the sodium aluminate solution to the carbonated water while maintaining the introduction of carbon dioxide.

    • Control the pH of the suspension to remain below 9.8, preferably between 8.8 and 9.8, throughout the addition of the sodium aluminate solution.[4]

  • pH Adjustment and Precipitation:

    • After the complete addition of the sodium aluminate solution, continue to introduce carbon dioxide until the pH of the suspension is adjusted to a range of 7.0 to 7.5 to ensure complete precipitation.[4]

  • Separation and Drying:

    • Separate the precipitated dihydroxyaluminum sodium carbonate from the suspension by filtration.

    • Dry the product at an elevated temperature to obtain the final powder.

Method2_Workflow cluster_prep Reactant Preparation cluster_reaction Carbonation & Precipitation cluster_post Product Processing NaAlO2_sol Sodium Aluminate Solution Carbonation Carbonation Vessel (20-35°C, pH < 9.8) NaAlO2_sol->Carbonation CO2_gas Carbon Dioxide Gas CO2_gas->Carbonation pH_adjust Final pH Adjustment (pH 7.0-7.5) CO2_gas->pH_adjust Carbonation->pH_adjust Suspension Filtration Filtration pH_adjust->Filtration Precipitate Drying Drying Filtration->Drying FinalProduct Dihydroxyaluminum Sodium Carbonate Drying->FinalProduct

Caption: Workflow for the synthesis of DASC via carbonation of sodium aluminate solution.

Method 3: Synthesis from Basic Aluminum Sulfate (B86663)

A more recent approach involves the use of basic aluminum sulfate as a precursor, which is dissolved in a sodium carbonate solution followed by crystallization.[5][6]

  • Preparation of Basic Aluminum Sulfate:

    • Synthesize basic aluminum sulfate, for example, by precipitation from a homogeneous solution of an aluminum bisulfite solution.[5]

  • Dissolution:

    • Dissolve the prepared basic aluminum sulfate in a 1M sodium carbonate solution at a temperature of 80°C.[5][6]

  • Crystallization:

    • Heat the resulting solution to 60°C and allow for slow evaporation to induce the crystallization of dihydroxyaluminum sodium carbonate.[5][6]

  • Separation and Drying:

    • Separate the crystallized solid from the liquid by vacuum filtration.

    • Dry the collected crystals in an oven at 90°C.[5][6]

Method3_Workflow cluster_prep Precursor Preparation cluster_reaction Dissolution & Crystallization cluster_post Product Processing BAS Basic Aluminum Sulfate Dissolution Dissolution (80°C) BAS->Dissolution Na2CO3_sol 1M Sodium Carbonate Solution Na2CO3_sol->Dissolution Crystallization Crystallization (60°C, Evaporation) Dissolution->Crystallization Solution Filtration Vacuum Filtration Crystallization->Filtration Crystals Drying Drying (90°C) Filtration->Drying FinalProduct Crystalline Dihydroxyaluminum Sodium Carbonate Drying->FinalProduct

Caption: Workflow for the synthesis of crystalline DASC from basic aluminum sulfate.

Comparative Data of Synthesis Methods

ParameterMethod 1: Ionic Aluminum SaltMethod 2: Carbonation of Sodium AluminateMethod 3: Basic Aluminum Sulfate
Primary Reactants Ionic Aluminum Salt, Sodium CarbonateSodium Aluminate, Carbon DioxideBasic Aluminum Sulfate, Sodium Carbonate
pH Range 7.2 - 10.5[1][2]< 9.8, then 7.0 - 7.5[4]Not explicitly controlled
Temperature 40 - 80°C[3]20 - 35°C[4]80°C (dissolution), 60°C (crystallization)[5][6]
Key Process Feature Precipitation by pH controlPrecipitation by carbonationCrystallization by slow evaporation
Reported Purity High purity achievable[2]High (99.13% of theoretical acid binding capacity)[4]Essentially stoichiometric[6]
Product Morphology Amorphous powder or poorly formed crystals[1]Microcrystalline[4]Crystalline, acicular shape[5][6]

Characterization of Synthesized Dihydroxyaluminum Sodium Carbonate

The synthesized dihydroxyaluminum sodium carbonate can be characterized using various analytical techniques to confirm its identity, purity, and morphology.

  • X-Ray Diffraction (XRD): XRD patterns are used to confirm the crystalline structure of the synthesized material. The diffraction peaks should correspond to the standard pattern for dihydroxyaluminum sodium carbonate (dawsonite).

  • Scanning Electron Microscopy (SEM): SEM images reveal the morphology of the product, such as particle size and shape. For instance, the synthesis from basic aluminum sulfate has been shown to produce acicular (needle-like) crystals.[6]

  • Fourier-Transform Infrared Spectroscopy (FTIR): FTIR spectroscopy is employed to identify the functional groups present in the molecule. Characteristic absorption bands for hydroxyl (-OH), carbonate (CO₃²⁻), and Al-O bonds are expected.

This guide provides a foundational understanding of key synthesis routes for dihydroxyaluminum sodium carbonate. The detailed protocols and comparative data are intended to serve as a valuable resource for researchers and professionals in the pharmaceutical sciences, facilitating the development and optimization of manufacturing processes for this important therapeutic agent.

References

Foundational

A Comprehensive Technical Guide to the Physicochemical Properties of Carbaldrate Powder

For Researchers, Scientists, and Drug Development Professionals Introduction Carbaldrate, with the chemical name Dihydroxyaluminum Sodium Carbonate, is an effective antacid used to neutralize stomach acid and relieve ass...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbaldrate, with the chemical name Dihydroxyaluminum Sodium Carbonate, is an effective antacid used to neutralize stomach acid and relieve associated discomforts such as heartburn and indigestion.[1][2] This technical guide provides an in-depth overview of the core physicochemical properties of Carbaldrate powder. The information presented herein is intended to support research, development, and quality control activities by providing detailed data and standardized experimental protocols.

Chemical and Physical Properties

Carbaldrate is an amorphous powder or can present as poorly formed crystals.[2] It is a complex of aluminum hydroxide (B78521) and sodium carbonate. The following tables summarize its key chemical and physical properties.

Identifier Value Reference
Chemical Name Dihydroxyaluminum Sodium Carbonate[2]
Synonyms Carbaldrate, DASC[3]
CAS Number 41342-54-5
Molecular Formula CH₂AlNaO₅[3]
Molecular Weight 143.99 g/mol [3]
Physicochemical Property Value Reference
Appearance Amorphous powder or poorly formed crystals[2]
pH (1 in 25 suspension) 9.9 - 10.2[3][4]
Loss on Drying (130 °C to constant weight) Not more than 14.5%[3][4]
Acid-Neutralizing Capacity Not less than 75.0% of the expected mEq value. Each mg has an expected acid-neutralizing capacity of 0.0278 mEq.[3][4]
Thermal Decomposition Onset of thermal decomposition occurs at approximately 400-500°C, with the major decomposition event taking place between 450-650°C.[1]
Solubility Information on the quantitative solubility of Carbaldrate in various solvents is not readily available in the public domain.
Melting Point A precise melting point is not available as Carbaldrate decomposes upon heating.[1]
pKa The pKa value for Carbaldrate is not readily available in the public domain.

Mechanism of Action

The primary mechanism of action of Carbaldrate is the chemical neutralization of excess hydrochloric acid (HCl) in the stomach. This reaction increases the gastric pH, thereby reducing the acidity and peptic activity of gastric secretions. The neutralization reaction proceeds as follows:

NaAl(OH)₂CO₃ + 4HCl → NaCl + AlCl₃ + 3H₂O + CO₂

This reaction results in the formation of sodium chloride, aluminum chloride, water, and carbon dioxide.

Mechanism_of_Action Carbaldrate Carbaldrate (NaAl(OH)₂CO₃) Neutralization Neutralization Reaction Carbaldrate->Neutralization HCl Gastric Acid (HCl) HCl->Neutralization Products Products: - Sodium Chloride (NaCl) - Aluminum Chloride (AlCl₃) - Water (H₂O) - Carbon Dioxide (CO₂) Neutralization->Products Effect Increased Gastric pH & Reduced Acidity Neutralization->Effect

Caption: Mechanism of action of Carbaldrate as an antacid.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of Carbaldrate powder are outlined below, with references to the United States Pharmacopeia (USP) where applicable.

Determination of Acid-Neutralizing Capacity (ANC)

The acid-neutralizing capacity is a critical parameter for an antacid and is determined according to the USP general chapter <301>.[5]

Methodology:

  • Sample Preparation: Accurately weigh about 425 mg of the undried Carbaldrate powder.

  • Reaction: Transfer the sample to a beaker and add a precise volume of 0.5 N hydrochloric acid. Stir continuously for a specified period (typically 15 minutes) to allow for the neutralization reaction to complete.

  • Titration: Titrate the excess hydrochloric acid with a standardized solution of 0.5 N sodium hydroxide to a stable pH of 3.5.

  • Calculation: The acid-neutralizing capacity is calculated based on the amount of hydrochloric acid consumed by the Carbaldrate sample.

ANC_Workflow start Start weigh Accurately weigh ~425 mg of Carbaldrate start->weigh add_hcl Add precise volume of 0.5 N HCl weigh->add_hcl stir Stir for 15 minutes add_hcl->stir titrate Titrate with 0.5 N NaOH to pH 3.5 stir->titrate calculate Calculate ANC titrate->calculate end End calculate->end

Caption: Experimental workflow for determining Acid-Neutralizing Capacity.

Powder Flow Properties

The flow characteristics of a powder are crucial for handling and processing, such as in the manufacturing of tablets. Standard methods for evaluating powder flow include the determination of bulk density, tapped density, and the angle of repose.[6][7][8][9]

a. Bulk Density and Tapped Density

Methodology (USP <616>):

  • Bulk Density: A known mass of the powder is gently introduced into a graduated cylinder, and the volume is recorded. The bulk density is the ratio of the mass to the unsettled volume.

  • Tapped Density: The graduated cylinder containing the powder is then mechanically tapped for a specified number of times until the volume no longer changes significantly. The tapped density is the ratio of the mass to the final tapped volume.

b. Angle of Repose

Methodology:

  • A funnel is fixed at a specific height above a flat surface.

  • The powder is allowed to flow through the funnel to form a conical pile.

  • The height (h) and radius (r) of the cone are measured.

  • The angle of repose (θ) is calculated using the formula: θ = arctan(h/r).

Particle Size Distribution

Laser diffraction is a common and effective method for determining the particle size distribution of powders.[10]

Methodology:

  • Dispersion: A small, representative sample of the Carbaldrate powder is dispersed in a suitable medium (either liquid or air).

  • Measurement: The dispersed sample is passed through a laser beam. The particles scatter the light at different angles depending on their size.

  • Analysis: A series of detectors measure the intensity of the scattered light at various angles. This data is then used to calculate the particle size distribution.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide information on the thermal stability and phase transitions of the material.

a. Thermogravimetric Analysis (TGA)

Methodology:

  • A small sample of Carbaldrate powder is placed in a TGA furnace.

  • The sample is heated at a controlled rate in a specific atmosphere (e.g., nitrogen or air).

  • The change in mass of the sample is continuously monitored as a function of temperature. This can indicate dehydration, decomposition, and oxidation events.[11]

b. Differential Scanning Calorimetry (DSC)

Methodology:

  • A small, weighed sample of Carbaldrate powder is placed in a sample pan, and an empty pan is used as a reference.

  • Both pans are heated or cooled at a controlled rate.

  • The difference in heat flow required to maintain the sample and reference at the same temperature is measured. This can reveal endothermic events (like melting) and exothermic events (like crystallization or decomposition).[1][12][13]

Conclusion

This technical guide has summarized the key physicochemical properties of Carbaldrate powder, providing both available data and standardized experimental protocols for their determination. While specific quantitative values for properties such as solubility, melting point, and powder flow characteristics are not extensively reported in publicly available literature, the methodologies described here provide a framework for their experimental determination. The information and protocols presented are intended to be a valuable resource for scientists and professionals involved in the research, development, and quality control of Carbaldrate-containing products.

References

Exploratory

An In-depth Technical Guide to the Hypothesized Crystal Structure Analysis of Carbaldrate

Disclaimer: As of the latest available data, a definitive, publicly accessible crystal structure of carbaldrate (Dihydroxyaluminum Sodium Carbonate) has not been published. This guide, therefore, presents a hypothetical...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of the latest available data, a definitive, publicly accessible crystal structure of carbaldrate (Dihydroxyaluminum Sodium Carbonate) has not been published. This guide, therefore, presents a hypothetical framework for its crystal structure analysis, leveraging data from its naturally occurring analogue, dawsonite [1], and established analytical techniques. This document is intended for researchers, scientists, and drug development professionals to illustrate the potential methodologies and expected structural characteristics of carbaldrate.

Introduction

Carbaldrate is an antacid used to neutralize stomach acid.[2] Its chemical formula is NaAl(OH)₂CO₃, often found in a hydrated form.[2] Understanding the crystal structure of active pharmaceutical ingredients (APIs) like carbaldrate is crucial for predicting its physicochemical properties, such as solubility, dissolution rate, and stability, which are critical for formulation and bioavailability. This guide outlines the theoretical approach to elucidating the crystal structure of carbaldrate, from synthesis and crystallization to detailed structural analysis.

Physicochemical Properties

A thorough physicochemical characterization is the first step in analyzing a compound like carbaldrate. This data provides the foundation for subsequent structural studies.

PropertyDescriptionSignificance
Molecular Formula NaAl(OH)₂CO₃Defines the elemental composition.
Molecular Weight 144.00 g/mol (anhydrous)Essential for stoichiometric calculations.
Appearance White or almost white crystalline powderBasic physical identification.
Solubility Practically insoluble in water and organic solvents; soluble in dilute mineral acids with effervescence.Impacts dissolution rate and bioavailability.
pKa Not applicable (inorganic salt)The basic nature is due to the carbonate and hydroxide (B78521) ions.

Hypothetical Crystal Structure and Analogue Analysis

Given the absence of specific crystallographic data for carbaldrate, we turn to its mineral counterpart, dawsonite, which shares the same chemical formula, NaAl(OH)₂CO₃.[1][3] Dawsonite crystallizes in the orthorhombic system, and its structural parameters provide a valuable model for what might be expected from a crystalline form of carbaldrate.

Crystallographic Data for Dawsonite (as an analogue for Carbaldrate)

The following table summarizes the known crystallographic data for dawsonite. It is hypothesized that a crystalline form of carbaldrate would exhibit similar, though not identical, parameters.

Crystallographic ParameterValueReference
Crystal System Orthorhombic[3]
Space Group Imma[3]
Unit Cell Dimensions a = 6.759 Å[3]
b = 10.425 Å[3]
c = 5.585 Å[3]
Unit Cell Volume 393.53 ų[3]
Formula Units per Unit Cell (Z) 4

Experimental Protocols

This section details the hypothetical experimental protocols for the synthesis, crystallization, and characterization of carbaldrate.

Synthesis of Carbaldrate

A plausible laboratory synthesis of carbaldrate involves the reaction of a soluble aluminum salt with sodium carbonate and sodium hydroxide under controlled conditions.

Materials:

  • Aluminum chloride hexahydrate (AlCl₃·6H₂O)

  • Sodium carbonate (Na₂CO₃)

  • Sodium hydroxide (NaOH)

  • Deionized water

Procedure:

  • Prepare a 1 M solution of aluminum chloride in deionized water.

  • Prepare a 1 M solution of sodium carbonate in deionized water.

  • Prepare a 1 M solution of sodium hydroxide in deionized water.

  • Slowly add the sodium carbonate solution to the aluminum chloride solution with vigorous stirring.

  • Adjust the pH of the resulting suspension to approximately 10-11 by the dropwise addition of the sodium hydroxide solution.

  • A white precipitate of carbaldrate will form.

  • The precipitate is then filtered, washed with deionized water to remove any unreacted salts, and dried in a desiccator.

Crystallization

Obtaining single crystals of sufficient quality is a prerequisite for X-ray diffraction studies. For a compound like carbaldrate, which is poorly soluble, several crystallization techniques could be explored.

a) Slow Evaporation Method:

  • Prepare a saturated solution of synthesized carbaldrate in a suitable solvent system at a slightly elevated temperature. Given its solubility profile, a dilute acidic solution could be a starting point, with subsequent slow neutralization.

  • Filter the solution to remove any particulate matter.

  • Allow the solvent to evaporate slowly at a constant temperature in a vibration-free environment.

b) Hydrothermal Synthesis:

  • A suspension of the amorphous carbaldrate powder in deionized water is placed in a Teflon-lined autoclave.

  • The autoclave is heated to a temperature between 100-200 °C for 24-72 hours.

  • The autoclave is then allowed to cool slowly to room temperature.

  • The resulting crystals are collected, washed, and dried.

Characterization Techniques

A suite of analytical techniques would be employed to characterize the synthesized and crystallized carbaldrate.

TechniquePurposeExpected Outcome
Powder X-ray Diffraction (PXRD) To confirm the crystalline nature and phase purity of the bulk sample.A diffraction pattern that can be indexed to a specific crystal system.
Single-Crystal X-ray Diffraction (SCXRD) To determine the precise three-dimensional arrangement of atoms in the crystal lattice.Detailed information on unit cell parameters, bond lengths, bond angles, and space group.
Fourier-Transform Infrared (FTIR) Spectroscopy To identify the functional groups present in the molecule.Characteristic absorption bands for O-H, C=O (carbonate), and Al-O bonds.
Thermogravimetric Analysis (TGA) To determine the thermal stability and the presence of water of hydration.Weight loss at specific temperatures corresponding to the loss of water and decomposition.
Scanning Electron Microscopy (SEM) To visualize the morphology and size of the crystals.Images revealing the crystal habit (e.g., prismatic, needle-like).

Visualizations

The following diagrams, generated using the DOT language, illustrate key workflows and the proposed mechanism of action of carbaldrate.

Experimental Workflow for Carbaldrate Analysis

experimental_workflow cluster_synthesis Synthesis & Crystallization cluster_characterization Physicochemical Characterization cluster_analysis Data Analysis & Structure Elucidation synthesis Synthesis of Amorphous Carbaldrate crystallization Crystallization (e.g., Hydrothermal) synthesis->crystallization Obtain single crystals ftir FTIR Spectroscopy synthesis->ftir Functional Group ID tga Thermogravimetric Analysis synthesis->tga Thermal Stability pxrd Powder X-ray Diffraction crystallization->pxrd Phase Purity Check scxrd Single-Crystal X-ray Diffraction crystallization->scxrd Structural Determination sem Scanning Electron Microscopy crystallization->sem Morphology data_processing Diffraction Data Processing scxrd->data_processing structure_solution Crystal Structure Solution data_processing->structure_solution refinement Structural Refinement structure_solution->refinement

Caption: Workflow for the synthesis, crystallization, and structural analysis of carbaldrate.

Proposed Mode of Action of Carbaldrate as an Antacid

mode_of_action cluster_gastric Gastric Environment cluster_carbaldrate Carbaldrate [NaAl(OH)₂CO₃] cluster_products Neutralization Products hcl Gastric Acid (HCl) hydroxide Hydroxide Ions (OH⁻) hcl->hydroxide Reacts with carbonate Carbonate Ions (CO₃²⁻) hcl->carbonate Reacts with salts NaCl + AlCl₃ hcl->salts water Water (H₂O) hydroxide->water carbonate->water co2 Carbon Dioxide (CO₂) carbonate->co2

Caption: The neutralization of gastric acid by the active components of carbaldrate.

Conclusion

While the definitive crystal structure of carbaldrate remains to be elucidated and published, this guide provides a comprehensive, albeit hypothetical, framework for its investigation. By leveraging the known crystal structure of its natural analogue, dawsonite, and employing standard analytical techniques, a detailed understanding of carbaldrate's solid-state chemistry is attainable. Such knowledge would be invaluable for the rational design of improved antacid formulations and for ensuring the quality and consistency of this important pharmaceutical ingredient. Future research should focus on the successful crystallization of carbaldrate and the subsequent determination of its crystal structure to validate the hypotheses presented herein.

References

Foundational

An In-depth Technical Guide to the Thermal Decomposition of Dihydroxyaluminum Sodium Carbonate

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the thermal decomposition of dihydroxyaluminum sodium carbonate (DASC), a compound of significant...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of dihydroxyaluminum sodium carbonate (DASC), a compound of significant interest in pharmaceutical formulations and various industrial applications. This document details the decomposition pathway, presents quantitative data from thermal analysis, outlines experimental protocols for key analytical techniques, and provides visual representations of the decomposition process.

Introduction

Dihydroxyaluminum sodium carbonate, chemically represented as NaAl(OH)₂CO₃, is a synthetic inorganic compound structurally analogous to the mineral dawsonite (B1143670). Its utility as an antacid and phosphate (B84403) binder in pharmaceutical products necessitates a thorough understanding of its thermal stability and decomposition behavior. This guide synthesizes available scientific data to provide a detailed technical resource for professionals working with this material.

Thermal Decomposition Pathway

The thermal decomposition of dihydroxyaluminum sodium carbonate is a multi-step process that begins with dehydroxylation and decarbonation, ultimately yielding sodium aluminate. The primary decomposition reaction can be summarized as follows:

2NaAl(OH)₂CO₃(s) → Na₂CO₃(s) + Al₂O₃(s) + 2H₂O(g) + CO₂(g)

However, experimental evidence suggests a more complex pathway involving the initial collapse of the crystal structure into an amorphous intermediate, followed by the gradual evolution of gaseous products and subsequent crystallization of the final residue.

The decomposition process can be broadly divided into two main stages:

  • Stage 1: Dehydroxylation and Initial Decarbonation: This stage involves the removal of water from the hydroxyl groups and the initial loss of carbon dioxide. The dawsonite crystal structure collapses, forming an amorphous mixture of sodium carbonate and alumina (B75360). This is the most significant weight loss event.

  • Stage 2: Final Decarbonation and Crystallization: The remaining carbonate continues to decompose at higher temperatures. The amorphous alumina and sodium carbonate then react to form crystalline sodium aluminate (NaAlO₂).

Quantitative Thermal Analysis Data

The following tables summarize the quantitative data obtained from thermogravimetric analysis (TGA) and differential thermal analysis (DTA) of synthetic dihydroxyaluminum sodium carbonate (sodium dawsonite).

Table 1: Thermogravimetric Analysis (TGA) Data

Decomposition StageTemperature Range (°C)Weight Loss (%)
Stage 1100 - 65037.8
Stage 2650 - 7502.3
Total 100 - 750 40.1

Table 2: Differential Thermal Analysis (DTA) Data

Thermal EventPeak Temperature (°C)Description
Endotherm324Corresponds to the primary decomposition (Stage 1)

Experimental Protocols

Detailed methodologies for the key analytical techniques used to characterize the thermal decomposition of dihydroxyaluminum sodium carbonate are provided below.

4.1. Thermogravimetric Analysis (TGA) / Differential Thermal Analysis (DTA)

This protocol describes a simultaneous TGA/DTA experiment to quantify the weight loss and identify the thermal nature of the decomposition events.

  • Instrument: A simultaneous thermal analyzer (STA) capable of performing TGA and DTA concurrently.

  • Sample Preparation: A small amount of finely ground dihydroxyaluminum sodium carbonate powder (5-10 mg) is accurately weighed into an alumina or platinum crucible.

  • Experimental Conditions:

    • Temperature Program: Heat the sample from ambient temperature (e.g., 25°C) to 1000°C at a constant heating rate of 10°C/min.

    • Purge Gas: Use an inert atmosphere, such as dry nitrogen or argon, with a constant flow rate of 50 mL/min to prevent oxidative side reactions and to carry away the evolved gases.

  • Data Analysis: The TGA curve is analyzed to determine the onset and completion temperatures of each weight loss step, as well as the percentage of weight loss for each stage. The DTA curve is used to identify endothermic or exothermic events associated with the decomposition, with peak temperatures indicating the point of maximum reaction rate.

4.2. X-ray Diffraction (XRD) Analysis

This protocol is for identifying the crystalline phases present in the solid residues after heating dihydroxyaluminum sodium carbonate to different temperatures.

  • Instrument: A powder X-ray diffractometer equipped with a high-temperature sample stage.

  • Sample Preparation: A thin layer of dihydroxyaluminum sodium carbonate powder is placed on the sample holder of the high-temperature stage.

  • Experimental Conditions:

    • Initial Scan: An initial XRD pattern is recorded at room temperature to confirm the starting material's crystal structure.

    • In-situ Heating: The sample is heated in stages to specific temperatures (e.g., 300°C, 500°C, 700°C, and 900°C) under a controlled atmosphere (e.g., nitrogen). At each temperature, the sample is held for a sufficient time (e.g., 30 minutes) to allow for thermal decomposition to occur.

    • XRD Scans at Temperature: An XRD pattern is collected at each temperature plateau to identify the crystalline phases present.

    • Cooling and Final Scan: The sample is cooled back to room temperature, and a final XRD scan is performed.

  • Data Analysis: The obtained XRD patterns are compared with standard diffraction databases (e.g., JCPDS-ICDD) to identify the crystalline compounds present at each temperature. This allows for the tracking of the disappearance of the initial dihydroxyaluminum sodium carbonate phase and the appearance of intermediate and final products like sodium carbonate and sodium aluminate.

4.3. Evolved Gas Analysis (EGA) by Mass Spectrometry (MS)

This protocol details the identification of gaseous products evolved during the thermal decomposition using a TGA instrument coupled to a mass spectrometer.

  • Instrument: A thermogravimetric analyzer coupled to a quadrupole mass spectrometer via a heated transfer line.

  • Sample Preparation: A small, accurately weighed sample (5-10 mg) of dihydroxyaluminum sodium carbonate is placed in the TGA crucible.

  • Experimental Conditions:

    • TGA Program: The sample is heated from ambient temperature to 1000°C at a heating rate of 20°C/min under a helium carrier gas flow of 50 mL/min.

    • Mass Spectrometer: The mass spectrometer is set to scan a mass-to-charge ratio (m/z) range of 10-100 amu in multiple ion detection (MID) mode to monitor for specific expected gases. Key m/z values to monitor include 18 (for H₂O) and 44 (for CO₂).

  • Data Analysis: The ion current for each monitored m/z value is plotted as a function of temperature or time. The resulting curves are correlated with the weight loss steps observed in the TGA data to identify which gases are evolved during each stage of the decomposition.

Visualizations

The following diagrams, generated using Graphviz, illustrate the thermal decomposition pathway and the experimental workflow for its analysis.

Thermal_Decomposition_Pathway cluster_start Initial State cluster_intermediate Intermediate State (Amorphous) cluster_final Final Products DASC Dihydroxyaluminum Sodium Carbonate (NaAl(OH)₂CO₃) [Crystalline] Amorphous Amorphous Mixture (Na₂CO₃ + Al₂O₃) DASC->Amorphous ~350°C (Dehydroxylation & Initial Decarbonation) Gases Evolved Gases (H₂O + CO₂) DASC->Gases NaAlO2 Sodium Aluminate (NaAlO₂) [Crystalline] Amorphous->NaAlO2 ~670-700°C (Final Decarbonation & Crystallization) Amorphous->Gases

Caption: Thermal decomposition pathway of dihydroxyaluminum sodium carbonate.

Experimental_Workflow cluster_sample Sample Preparation cluster_analysis Thermal Analysis cluster_data Data Acquisition & Analysis Sample Dihydroxyaluminum Sodium Carbonate Powder TGA_DTA TGA / DTA Sample->TGA_DTA XRD In-situ XRD Sample->XRD EGA_MS EGA-MS Sample->EGA_MS Weight_Loss Weight Loss (%) vs. Temp (°C) TGA_DTA->Weight_Loss Thermal_Events Heat Flow vs. Temp (°C) TGA_DTA->Thermal_Events Crystalline_Phases Diffraction Pattern vs. Temp (°C) XRD->Crystalline_Phases Evolved_Gases Ion Current vs. Temp (°C) EGA_MS->Evolved_Gases

Caption: Experimental workflow for thermal analysis of DASC.

Exploratory

solubility of Carbaldrate in different solvents

An In-depth Technical Guide to the Solubility of Carbaldrate For Researchers, Scientists, and Drug Development Professionals Introduction Carbaldrate, chemically known as Dihydroxyaluminum Sodium Carbonate, is an antacid...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to the Solubility of Carbaldrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbaldrate, chemically known as Dihydroxyaluminum Sodium Carbonate, is an antacid used to neutralize stomach acid.[1][2] Its efficacy and formulation development are intrinsically linked to its solubility characteristics. This technical guide provides a comprehensive overview of the solubility of Carbaldrate in various solvents, outlines experimental protocols for solubility determination, and presents a visual workflow for these procedures.

Core Concepts in Solubility

Solubility is a critical physicochemical property of an active pharmaceutical ingredient (API) that influences its dissolution rate, bioavailability, and overall therapeutic effectiveness. For a solid substance like Carbaldrate, solubility is defined as the maximum concentration that can be dissolved in a specific solvent at a given temperature and pressure to form a saturated solution.

Factors that can influence the solubility of Carbaldrate include:

  • pH of the solvent: As an aluminum-containing compound, its solubility is expected to be highly pH-dependent.

  • Temperature: Solubility can either increase or decrease with temperature.

  • Presence of other ions: The common ion effect can impact solubility.

  • Crystalline form (polymorphism): Different crystal structures can exhibit different solubilities.

Solubility Profile of Carbaldrate

A thorough review of available literature, including pharmaceutical compendia, indicates a general qualitative description of Carbaldrate's solubility.

3.1 Qualitative Solubility Data

SolventQualitative Solubility DescriptionCitations
WaterPractically insoluble[3][4][5][6][7], Insoluble in cold water[8][9], Slightly soluble[10][3][4][5][6][7][8][9][10]
Organic SolventsPractically insoluble[3][4][5][6][7][3][4][5][6][7]
Dilute Mineral AcidsSoluble with the evolution of carbon dioxide[3][4][5][6][7][3][4][5][6][7]
Ethanol (B145695)One source suggests solubility[11], however, this is contradicted by multiple other sources stating practical insolubility in organic solvents.[11]

Note: The conflicting report on solubility in ethanol appears to be an outlier. The consensus from pharmacopeial sources indicates practical insolubility in common organic solvents.

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data for Carbaldrate, standardized experimental protocols should be followed. The equilibrium shake-flask method is a widely accepted technique for determining thermodynamic solubility.

4.1 Equilibrium Solubility Determination (Shake-Flask Method)

This method measures the solubility of a compound once it has reached equilibrium in a specific solvent.

4.1.1 Materials and Equipment

  • Carbaldrate powder

  • Selected solvents (e.g., purified water, ethanol, propylene (B89431) glycol, buffers at various pH)

  • Glass vials with screw caps

  • Temperature-controlled orbital shaker

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or an alternative if Carbaldrate lacks a chromophore)

  • Analytical balance

  • Volumetric flasks and pipettes

4.1.2 Procedure

  • Preparation: Add an excess amount of Carbaldrate powder to a known volume of the selected solvent in a glass vial. The presence of undissolved solid is crucial to ensure saturation.

  • Equilibration: Seal the vials and place them in a temperature-controlled orbital shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient duration (e.g., 24 to 48 hours) to allow the system to reach equilibrium.

  • Phase Separation: After the equilibration period, remove the vials and let them stand to allow the undissolved solid to settle. Centrifuge the samples at a high speed to pellet the remaining solid.

  • Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. Filter the supernatant through a syringe filter (e.g., 0.22 µm) to remove any remaining microparticles.

  • Quantification: Dilute the filtered supernatant with a suitable mobile phase. Analyze the concentration of dissolved Carbaldrate using a validated HPLC method against a standard curve of known concentrations.

  • Data Reporting: Express the solubility in terms of mg/mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the equilibrium solubility determination process.

Solubility_Workflow start Start add_excess Add Excess Carbaldrate to Solvent start->add_excess equilibrate Equilibrate in Shaker (e.g., 24-48h at 25°C) add_excess->equilibrate centrifuge Centrifuge to Pellet Solid equilibrate->centrifuge filter Filter Supernatant centrifuge->filter quantify Quantify by HPLC filter->quantify end End: Determine Solubility quantify->end

Caption: Workflow for Equilibrium Solubility Determination.

Conclusion

While quantitative solubility data for Carbaldrate is not widely published, its qualitative solubility profile indicates that it is practically insoluble in water and organic solvents but soluble in dilute mineral acids. For drug development and formulation purposes, it is imperative for researchers to determine the precise quantitative solubility under their specific experimental conditions. The provided experimental protocol for the shake-flask method offers a robust framework for obtaining this critical data. Understanding the solubility of Carbaldrate is a fundamental step in the development of safe and effective pharmaceutical products.

References

Foundational

The Ascendance of Aluminum: A Technical History of Aluminum-Based Antacids

A Whitepaper for Researchers, Scientists, and Drug Development Professionals Introduction For over a century, aluminum-based antacids have been a cornerstone in the management of acid-related gastrointestinal disorders....

Author: BenchChem Technical Support Team. Date: December 2025

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

For over a century, aluminum-based antacids have been a cornerstone in the management of acid-related gastrointestinal disorders. Their ability to neutralize gastric acid has provided relief to millions from the discomfort of heartburn, indigestion, and symptoms associated with peptic ulcers. This technical guide delves into the historical development of these critical pharmaceutical agents, tracing their evolution from simple neutralizing compounds to sophisticated formulations. We will explore the key scientific milestones, quantitative measures of their efficacy, and the experimental methodologies that have underpinned their development. This in-depth analysis is intended to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the scientific journey of aluminum-based antacids.

Early Developments and the Dawn of Acid Neutralization

The concept of neutralizing stomach acid to alleviate discomfort is not a modern one. Ancient civilizations used various substances, with milk and chalk (calcium carbonate) being among the earliest recorded remedies for heartburn.[1][2] However, the systematic scientific development of antacids began in the early 20th century. Aluminum hydroxide (B78521) was introduced into clinical practice during this period and quickly became a trusted component in remedies for various gastrointestinal issues.[3]

Initially, the primary treatment for acidity involved the administration of substances like sodium bicarbonate. While effective in rapidly neutralizing acid, its absorbable nature could lead to systemic alkalosis.[4] This paved the way for the development of non-systemic or non-absorbable antacids, such as aluminum hydroxide, which are not significantly absorbed into the bloodstream.[4]

A significant advancement in antacid formulation was the combination of aluminum hydroxide with magnesium hydroxide.[1] Aluminum hydroxide is known to be a slow-acting antacid and can cause constipation.[1][5] Conversely, magnesium hydroxide is a faster-acting antacid with a laxative effect.[5] By combining these two, formulations were created that balanced these opposing side effects while providing both rapid and sustained acid neutralization.[1]

Quantitative Efficacy of Aluminum-Based Antacids

The effectiveness of an antacid is primarily determined by its acid-neutralizing capacity (ANC), which is the amount of acid that a unit dose of the antacid can neutralize.[6] The U.S. Food and Drug Administration (FDA) requires an antacid to have a minimum ANC of 5 mEq per dose.[2] Numerous studies have been conducted to quantify the ANC of various antacid formulations.

Antacid FormulationActive IngredientsAcid-Neutralizing Capacity (ANC) (mEq/dose)Reference
Brand A (Suspension)Aluminum hydroxide, Magnesium hydroxide26.28 ± 0.05[7]
Brand B (Tablet)Aluminum hydroxide, Magnesium hydroxide25.77 ± 0.06[7]
Brand C (Tablet)Dihydroxyaluminum-sodium carbonate- (DU healing rate: 71%)[8]
Brand D (Tablet)Aluminum hydroxide, Magnesium hydroxide- (DU healing rate: 75%)[8]
Placebo-- (DU healing rate: 47%)[8]

DU: Duodenal Ulcer

The data clearly indicates that formulations containing a combination of aluminum and magnesium hydroxides exhibit high acid-neutralizing capacities.[7] Furthermore, a double-blind clinical study demonstrated that aluminum-containing antacids significantly accelerate the healing of duodenal ulcers compared to a placebo, with efficacy comparable to that of the H2-receptor antagonist ranitidine.[8]

Experimental Protocols for Antacid Evaluation

The development and validation of aluminum-based antacids have relied on standardized in-vitro and in-vivo experimental protocols.

In-Vitro Acid-Neutralizing Capacity (ANC) Test

The most common method for determining the ANC of an antacid is through back titration.[9]

Principle: A known excess of hydrochloric acid is added to the antacid sample. The remaining acid, which was not neutralized by the antacid, is then titrated with a standardized solution of a strong base, such as sodium hydroxide, to a specific pH endpoint (typically 3.5).[10][11]

Detailed Methodology:

  • Sample Preparation: A precise weight of the antacid tablet (finely powdered) or a specific volume of the liquid suspension is taken.[6]

  • Reaction with Acid: The sample is placed in a beaker containing a known volume and concentration of hydrochloric acid (e.g., 0.1 N HCl). The mixture is stirred continuously for a set period (e.g., 15 minutes) at a constant temperature (37°C) to simulate gastric conditions.[7][12]

  • Back Titration: After the reaction period, the excess HCl is titrated with a standardized sodium hydroxide solution (e.g., 0.5 N NaOH) using a pH meter to monitor the pH. The titration is continued until a stable pH of 3.5 is reached.[7][10]

  • Calculation: The number of milliequivalents (mEq) of acid consumed by the antacid is calculated using the following formula: Total mEq = (Volume of HCl × Normality of HCl) – (Volume of NaOH × Normality of NaOH)[2]

pH-Stat Titration

This method assesses the rate and extent of acid neutralization at a constant pH.[4]

Principle: The antacid sample is added to an acidic solution, and a titrator automatically adds acid at a rate required to maintain a constant pH (e.g., pH 3.0). The volume of acid added over time provides a profile of the antacid's neutralizing activity.

Detailed Methodology:

  • Setup: A pH-stat apparatus, consisting of a reaction vessel, a pH electrode, a stirrer, and an automated burette, is used.

  • Procedure: The antacid sample is placed in the reaction vessel with an initial volume of acid. The pH is set to the desired level (e.g., 3.0).

  • Titration: The pH-stat automatically adds a standard acid solution to the vessel to counteract the pH increase caused by the antacid, thus maintaining a constant pH.

  • Data Analysis: The volume of acid consumed over time is recorded, providing data on the rate and duration of the antacid's neutralizing action.

Signaling Pathways in Gastric Acid Secretion

To understand the therapeutic context of antacids, it is crucial to comprehend the physiological mechanisms of gastric acid secretion. Parietal cells in the stomach lining are the primary producers of hydrochloric acid.[13] The secretion is regulated by a complex interplay of neural, hormonal, and paracrine signals.

GastricAcidSecretion cluster_stimulatory Stimulatory Pathways cluster_parietal Parietal Cell cluster_inhibitory Inhibitory Pathway VagusNerve Vagus Nerve (ACh) G_Cell G Cell (Gastrin) VagusNerve->G_Cell Stimulates ECL_Cell ECL Cell (Histamine) VagusNerve->ECL_Cell Stimulates M3_Receptor M3 Receptor VagusNerve->M3_Receptor ACh G_Cell->ECL_Cell Stimulates CCK2_Receptor CCK2 Receptor G_Cell->CCK2_Receptor Gastrin H2_Receptor H2 Receptor ECL_Cell->H2_Receptor Histamine (B1213489) ProtonPump H+/K+ ATPase (Proton Pump) M3_Receptor->ProtonPump Ca2+ CCK2_Receptor->ProtonPump Ca2+ H2_Receptor->ProtonPump cAMP HCl_Secretion HCl Secretion ProtonPump->HCl_Secretion D_Cell D Cell (Somatostatin) D_Cell->G_Cell Inhibits D_Cell->ECL_Cell Inhibits D_Cell->M3_Receptor Inhibits

Caption: Signaling pathways regulating gastric acid secretion.

The primary stimulants of acid secretion are acetylcholine (B1216132) (ACh), gastrin, and histamine.[8] ACh is released from the vagus nerve, gastrin is secreted by G cells, and histamine is released from enterochromaffin-like (ECL) cells.[12][14] These molecules bind to their respective receptors (M3, CCK2, and H2) on the parietal cell, activating intracellular signaling cascades that ultimately lead to the translocation and activation of the H+/K+ ATPase (proton pump), which secretes H+ ions into the gastric lumen.[12][14] Somatostatin, released from D cells, acts as a major inhibitor of this process.[14] Antacids do not interfere with these pathways but directly neutralize the secreted acid in the stomach.

Experimental Workflow in Antacid Development

The development of a new antacid formulation follows a structured workflow from initial formulation to clinical evaluation.

AntacidDevelopmentWorkflow cluster_preclinical Pre-clinical Development cluster_clinical Clinical Evaluation cluster_postmarket Post-marketing Formulation Formulation Development (e.g., Al(OH)3/Mg(OH)2 ratio) InVitro In-Vitro Testing (ANC, pH-stat) Formulation->InVitro Stability Stability Testing InVitro->Stability PhaseI Phase I Trials (Safety & Tolerability) Stability->PhaseI PhaseII Phase II Trials (Efficacy in Patients) PhaseI->PhaseII PhaseIII Phase III Trials (Large-scale Efficacy & Safety) PhaseII->PhaseIII Regulatory Regulatory Approval PhaseIII->Regulatory PostMarket Post-Marketing Surveillance Regulatory->PostMarket

Caption: Experimental workflow for antacid development.

The process begins with formulation development, where the types and ratios of active ingredients are optimized. This is followed by rigorous in-vitro testing to determine the ANC and other physicochemical properties. Stability studies are then conducted to ensure the product's shelf-life. Successful preclinical candidates move into clinical trials, starting with Phase I studies to assess safety in healthy volunteers, followed by Phase II and III trials to evaluate efficacy and safety in patients with acid-related disorders. Upon successful completion of clinical trials, the formulation undergoes regulatory review for market approval. Post-marketing surveillance continues to monitor the drug's long-term safety and effectiveness.

The Evolution and Future of Aluminum-Based Antacids

While the advent of H2-receptor antagonists in the 1970s and proton pump inhibitors (PPIs) in the 1980s revolutionized the treatment of acid-related disorders, aluminum-based antacids continue to play a significant role, particularly for the rapid relief of intermittent symptoms.[10] Their over-the-counter availability and long history of use make them a popular choice for self-medication.

Modern formulations have evolved to include other ingredients to enhance their therapeutic effects. For example, alginates are sometimes added to create a physical barrier that floats on the stomach contents, preventing reflux into the esophagus.[1] Simethicone may be included to reduce gas and bloating.

Future research in this area may focus on developing novel formulations with improved palatability, faster onset of action, and longer duration of effect. Additionally, exploring the potential of aluminum-based compounds in other gastrointestinal applications remains an area of interest for drug development professionals.

Conclusion

The historical development of aluminum-based antacids is a testament to the progress of pharmaceutical science. From their early empirical use to the well-characterized and regulated products available today, these agents have provided safe and effective relief for acid-related conditions for decades. A thorough understanding of their history, quantitative efficacy, and the experimental methodologies used in their evaluation is essential for scientists and researchers working to develop the next generation of gastrointestinal therapeutics. The foundational principles of acid neutralization, established through the study of these enduring compounds, will undoubtedly continue to inform the future of gastroenterological drug development.

References

Exploratory

Carbaldrate CAS number 41342-54-5 properties

An In-depth Technical Guide to Carbaldrate (CAS Number: 41342-54-5) Introduction Carbaldrate, identified by the CAS number 41342-54-5, is a well-established antacid active pharmaceutical ingredient.[1] Chemically, it is...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to Carbaldrate (CAS Number: 41342-54-5)

Introduction

Carbaldrate, identified by the CAS number 41342-54-5, is a well-established antacid active pharmaceutical ingredient.[1] Chemically, it is known as Dihydroxyaluminum Sodium Carbonate.[2][3] It is an amorphous powder or composed of poorly formed crystals.[4] This guide provides a comprehensive technical overview of Carbaldrate, designed for researchers, scientists, and drug development professionals. It covers its physicochemical properties, mechanism of action, pharmacokinetics, synthesis, and key experimental protocols for its analysis.

Physicochemical Properties

Carbaldrate is an inorganic complex containing aluminum, sodium, hydroxide (B78521), and carbonate ions. Various sources report slightly different molecular formulas and weights, which can be attributed to the presence of water of hydration. The anhydrous form is commonly represented as NaAl(OH)₂CO₃.

Table 1: Chemical Identifiers and Molecular Formulas for Carbaldrate

IdentifierValueReference
CAS Number 41342-54-5[1][5]
IUPAC Name aluminum;sodium;carbonate;dihydroxide;hydrate[5]
Synonyms Dihydroxyaluminum Sodium Carbonate, DASC, Sodium (carbonato)dihydroxyaluminate(1-) hydrate[2][6][7]
Molecular Formula (Anhydrous) CH₂AlNaO₅ or NaAl(OH)₂CO₃[4][6]
Molecular Formula (Hydrate) CH₄AlNaO₆[5]
UNII 6931E8LH07[1][5]

Table 2: Physicochemical Data for Carbaldrate

PropertyValueReference
Molecular Weight 143.99 g/mol (anhydrous)[4][6][7]; 162.01 g/mol (hydrate)[5]
Appearance Amorphous powder or poorly formed crystals[4]
Solubility Insoluble in cold water; Soluble in dilute mineral acids with effervescence[2]
Density 2.144 g/cm³[4]
pH (1 in 25 suspension) 9.7 - 10.2[4][6]
Loss on Drying (@ 130°C) Not more than 14.5%[6]
Sodium Content 15.2% - 16.8%[6]

Mechanism of Action: Acid Neutralization

The primary therapeutic function of Carbaldrate is the chemical neutralization of excess gastric acid (hydrochloric acid, HCl). This action is rapid and direct, leading to an increase in the pH of the stomach contents, which provides relief from the symptoms of acid indigestion and heartburn. The neutralization reaction proceeds as follows:

NaAl(OH)₂CO₃ + 4HCl → NaCl + AlCl₃ + CO₂ + 3H₂O[8]

This reaction consumes four moles of hydrochloric acid for every mole of Carbaldrate, producing sodium chloride, aluminum chloride, carbon dioxide gas, and water. The production of carbon dioxide accounts for the effervescence observed when the compound dissolves in acid.[2][6]

Acid_Neutralization_Pathway Carbaldrate Carbaldrate NaAl(OH)₂CO₃ AlCl3 Aluminum Chloride (AlCl₃) Carbaldrate->AlCl3 + 4 HCl HCl Gastric Acid (4 HCl) HCl->AlCl3 NaCl Sodium Chloride (NaCl) H2O Water (3 H₂O) CO2 Carbon Dioxide (CO₂)

Figure 1: Carbaldrate Acid Neutralization Pathway

Carbaldrate does not exert its effects through interaction with cellular signaling pathways; its mechanism is a direct, non-systemic chemical reaction within the gastrointestinal lumen.

Pharmacokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

As an antacid, Carbaldrate is intended to act locally in the stomach and is not designed for systemic absorption. However, a small fraction of the aluminum can be absorbed.

  • Absorption : While the majority of the compound is not absorbed, measurable quantities of aluminum can be absorbed from the gastrointestinal tract following oral administration of aluminum-containing antacids.[9][10] The absorption of aluminum is significantly enhanced by the concomitant ingestion of citrates or citric acid, which can be found in fruit juices and various effervescent drug formulations.[9][11] Studies have shown that citrate (B86180) can increase aluminum absorption by up to 50-fold.[9]

  • Distribution : Once absorbed, aluminum is distributed throughout the body. In individuals with normal renal function, peak serum aluminum concentrations are typically reached within 30 minutes and return to baseline levels within a few hours.[10]

  • Metabolism : Carbaldrate itself is not systemically metabolized. The compound dissociates in the stomach acid.

  • Excretion : The vast majority of administered aluminum is excreted unabsorbed in the feces.[12] The small amount of aluminum that is absorbed systemically is eliminated by the kidneys.[10][12] In individuals with normal renal function, this clearance is efficient. However, in patients with renal impairment, the clearance of absorbed aluminum is reduced, creating a risk of accumulation and potential toxicity, which can manifest as encephalopathy, osteomalacia, and myopathy.[11]

Methods of Synthesis

Carbaldrate is typically synthesized via precipitation from an aqueous solution. Two primary methods are described in the patent literature.

Method 1: Reaction of an Aluminum Salt with Sodium Carbonate This process involves the reaction of an ionic aluminum salt, such as aluminum chloride, with a stoichiometric excess of sodium carbonate in an aqueous medium. Sodium hydroxide is used to maintain the pH in a specific range, typically between 7.2 and 10.5.[12] Using a large excess of sodium carbonate (e.g., at least ten parts by weight per part of the aluminum salt) facilitates the precipitation of the desired product.[12]

Method 2: Carbonation of Sodium Aluminate This method involves reacting an aqueous sodium aluminate solution with carbon dioxide gas.[13] The reaction is performed at a controlled temperature (e.g., 20-35°C), and the continuous introduction of CO₂ is used to maintain the pH below 9.8 during precipitation.[13]

Synthesis_Workflow cluster_method1 Method 1: From Aluminum Salt cluster_method2 Method 2: Carbonation M1_Start Ionic Aluminum Salt (e.g., AlCl₃) M1_Reactants Aqueous Medium with Excess Sodium Carbonate + Sodium Hydroxide M1_Start->M1_Reactants M1_Reaction React at Controlled pH (7.2 - 10.5) M1_Reactants->M1_Reaction M1_Product Precipitated Carbaldrate M1_Reaction->M1_Product M2_Start Aqueous Sodium Aluminate Solution M2_Reactant Introduce CO₂ Gas M2_Start->M2_Reactant M2_Reaction React at Controlled Temp. (20-35°C) & pH (<9.8) M2_Reactant->M2_Reaction M2_Product Precipitated Carbaldrate M2_Reaction->M2_Product ANC_Workflow start Weigh Sample add_hcl Add known excess of standardized HCl start->add_hcl react Stir for 15 min to allow reaction add_hcl->react titrate Back-titrate excess HCl with standardized NaOH react->titrate endpoint Endpoint: Stable pH of 3.5 titrate->endpoint calculate Calculate mEq of acid neutralized per gram endpoint->calculate

References

Foundational

Toxicological Profile of Dihydroxyaluminum Sodium Carbonate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive toxicological profile of dihydroxyaluminum sodium carbonate (DASC), an active ingredient commonly use...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive toxicological profile of dihydroxyaluminum sodium carbonate (DASC), an active ingredient commonly used in over-the-counter antacid preparations. Due to a notable lack of specific toxicological studies on DASC, this guide employs a "read-across" approach, deriving a safety profile from the well-characterized toxicities of its constituent components: aluminum hydroxide (B78521) and sodium carbonate. This document summarizes available quantitative data, details relevant experimental protocols based on OECD guidelines, and presents a proposed mechanism of aluminum-induced neurotoxicity. The information is intended to support researchers, scientists, and drug development professionals in understanding the potential toxicological risks associated with this compound.

Introduction

In the absence of direct data, this guide synthesizes the known toxicological information for aluminum hydroxide and sodium carbonate to provide a scientifically grounded, inferred profile for dihydroxyaluminum sodium carbonate. This "read-across" approach is a scientifically accepted method for data gap filling in toxicology.

Toxicological Data (Read-Across Approach)

The toxicological profile of dihydroxyaluminum sodium carbonate is inferred from the properties of its components, aluminum hydroxide and sodium carbonate.

Acute Toxicity

Acute toxicity studies evaluate the adverse effects of a substance after a single or short-term exposure.

Table 1: Acute Toxicity Data for Aluminum Hydroxide and Sodium Carbonate

EndpointAluminum HydroxideSodium Carbonate
Oral LD50 (Rat) > 2,000 mg/kg bw[3]2,800 mg/kg bw[4][5]
Dermal LD50 (Rabbit) Not available> 2,000 mg/kg bw[5]
Inhalation LC50 (Rat) 7.6 mg/L/1h (as dust/mist)[3]2,300 mg/m³/2h[6]
Skin Irritation Not classified as an irritantNot irritating to low skin irritation potential[4]
Eye Irritation Not classified as an irritantIrritating[4][5]

Based on this data, dihydroxyaluminum sodium carbonate is expected to have low acute oral and dermal toxicity. Inhalation of dust may cause respiratory tract irritation. It may be a slight skin irritant and a more significant eye irritant, primarily due to the properties of sodium carbonate.

Subchronic and Chronic Toxicity

These studies assess the effects of repeated exposure to a substance over a longer period. While no specific subchronic or chronic studies were found for dihydroxyaluminum sodium carbonate, long-term use of aluminum-containing antacids has been associated with certain adverse effects.

Long-term, high-dose intake of aluminum hydroxide, particularly in individuals with impaired renal function, can lead to aluminum accumulation and toxicity, manifesting as osteomalacia (softening of the bones) and encephalopathy.[7][8] A study on BALB/c mice showed that chronic oral administration of aluminum hydroxide can stimulate systemic inflammation and redox imbalance.[9]

For sodium carbonate, no valid animal data from repeated dose toxicity studies are available.[4]

Carcinogenicity

No carcinogenicity studies have been conducted on dihydroxyaluminum sodium carbonate. The National Toxicology Program (NTP) has not classified aluminum hydroxide or sodium carbonate as carcinogens.

Genotoxicity

There is no available data on the genotoxicity of dihydroxyaluminum sodium carbonate. An in vitro mutagenicity test (Ames test) for sodium carbonate was negative.[4] Based on the structure of sodium carbonate, no genotoxic effects are expected.[4] Aluminum hydroxide is also not classified as a germ cell mutagen.[3]

Reproductive and Developmental Toxicity

No reproductive or developmental toxicity studies have been performed on dihydroxyaluminum sodium carbonate. For sodium carbonate, developmental studies in rabbits, rats, and mice showed no effects on implantation, survival of dams/fetuses, or incidence of tissue anomalies.[4] Aluminum hydroxide is not classified as a reproductive toxicant.[3] However, it is known that aluminum can act as a neurological toxicant and may provoke embryonic and fetal toxic effects in animals and humans after gestational exposure.[10]

Experimental Protocols

The following are detailed methodologies for key toxicological experiments, based on OECD guidelines, which would be appropriate for a full toxicological evaluation of dihydroxyaluminum sodium carbonate.

Acute Oral Toxicity (OECD 401)
  • Principle: The test substance is administered orally by gavage in graduated doses to several groups of experimental animals, with one dose per group.[11] Observations of effects and deaths are made.[11]

  • Test Animals: Typically, the rat is the preferred rodent species.[11] At least 5 animals per sex are used at each dose level.

  • Procedure:

    • Animals are fasted prior to administration (e.g., overnight for rats).[11]

    • The test substance is administered in a single dose by gavage.[11] The volume should not exceed 1 mL/100 g body weight for non-aqueous solutions.[11]

    • Animals are observed for mortality, clinical signs of toxicity (e.g., tremors, convulsions, salivation, diarrhea), and changes in body weight for at least 14 days.[11]

    • A full necropsy is performed on all animals at the end of the study.[11]

  • Data Analysis: The LD50 (median lethal dose) is calculated.[11]

Acute Dermal Irritation/Corrosion (OECD 404)
  • Principle: The test substance is applied in a single dose to the skin of an experimental animal.[12] The degree of irritation or corrosion is scored at specified intervals.[12]

  • Test Animals: The albino rabbit is the preferred species.[13]

  • Procedure:

    • A small area of the animal's back is clipped free of fur.

    • 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a small area of skin (approximately 6 cm²).[13]

    • The test site is covered with a gauze patch and semi-occlusive dressing for 4 hours.[13]

    • After 4 hours, the dressing is removed, and the skin is gently cleansed.

    • Skin reactions (erythema and edema) are scored at 1, 24, 48, and 72 hours after patch removal.[7] Observations continue for up to 14 days to assess reversibility.[13]

  • Data Analysis: The mean scores for erythema and edema are calculated to determine the primary irritation index.

Acute Eye Irritation/Corrosion (OECD 405)
  • Principle: The test substance is applied in a single dose to one eye of an experimental animal, with the untreated eye serving as a control.[14] The degree of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva.[14]

  • Test Animals: Healthy, young adult albino rabbits are used.[15]

  • Procedure:

    • A single dose of 0.1 mL (for liquids) or 0.1 g (for solids) of the test substance is instilled into the conjunctival sac of one eye.[16]

    • The eyelids are held together for about one second.

    • The eyes are examined at 1, 24, 48, and 72 hours after application.[16] Observations may continue for up to 21 days.[14]

    • Lesions of the cornea (opacity), iris, and conjunctiva (redness, chemosis, discharge) are scored.

  • Data Analysis: The scores for each observation point are recorded to classify the irritancy potential of the substance.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)
  • Principle: This test detects gene mutations that revert mutations present in amino acid-requiring strains of Salmonella typhimurium and Escherichia coli, restoring their ability to synthesize the essential amino acid.[17][18]

  • Test System: Several strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) and E. coli (e.g., WP2 uvrA) are used.[17]

  • Procedure:

    • The test is performed with and without a metabolic activation system (S9 mix from rat liver).[17]

    • The bacterial strains are exposed to the test substance at various concentrations.[17]

    • The bacteria are then plated on a minimal agar (B569324) medium lacking the required amino acid.[19]

    • After incubation, the number of revertant colonies is counted.

  • Data Analysis: A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies.[20]

Prenatal Developmental Toxicity Study (OECD 414)
  • Principle: The test substance is administered to pregnant animals during the period of organogenesis to detect adverse effects on the pregnant female and the developing embryo and fetus.[21][22]

  • Test Animals: The rat is the preferred rodent species, and the rabbit is the preferred non-rodent species.[23]

  • Procedure:

    • The test substance is administered daily to pregnant females, typically from implantation to the day before cesarean section.[24]

    • At least three dose levels and a control group are used.[23]

    • Maternal observations include clinical signs, body weight, and food consumption.

    • One day prior to the expected day of delivery, females are euthanized, and a cesarean section is performed.[23]

    • Uterine contents are examined for the number of corpora lutea, implantations, resorptions, and live and dead fetuses.

    • Fetuses are weighed and examined for external, visceral, and skeletal abnormalities.

  • Data Analysis: The data are analyzed to determine any treatment-related effects on maternal health and fetal development.

Chronic Toxicity Studies (OECD 452)
  • Principle: The test substance is administered daily in graduated doses to several groups of experimental animals for a period of 12 months to characterize the toxicological profile following prolonged and repeated exposure.[25][26][27]

  • Test Animals: Primarily rodents (rats) are used.[25] At least 20 animals per sex per group are recommended.[26]

  • Procedure:

    • The test substance is typically administered orally.[25]

    • At least three dose levels plus a control group are used.[26]

    • Animals are observed for clinical signs of toxicity, and body weight and food/water consumption are monitored.

    • Hematology, clinical chemistry, and urinalysis are performed at intervals.

    • At the end of the study, a full necropsy and histopathological examination of organs and tissues are conducted.

  • Data Analysis: The study aims to identify target organs of toxicity, characterize the dose-response relationship, and determine a No-Observed-Adverse-Effect Level (NOAEL).[28][29]

Mechanism of Action and Signaling Pathways

Given the lack of specific data for dihydroxyaluminum sodium carbonate, the potential mechanisms of toxicity are inferred from what is known about aluminum. Aluminum is a known neurotoxin.[3] While the exact mechanisms are complex and not fully elucidated, several signaling pathways are implicated in aluminum-induced neurotoxicity.

One proposed pathway involves the PI3K/Akt/mTOR signaling cascade, which is crucial for cell growth, survival, and proliferation. Studies have shown that aluminum exposure can downregulate the expression of PI3K, Akt, and mTOR, leading to impaired learning and memory and neuronal cell death.[3][30]

Another key aspect of aluminum neurotoxicity is the induction of oxidative stress and endoplasmic reticulum (ER) stress.[31] Aluminum can lead to the upregulation of ER stress-associated proteins, which can trigger inflammatory responses and apoptosis in neuronal cells.[31]

The following diagram illustrates a simplified proposed signaling pathway for aluminum-induced neurotoxicity.

Aluminum_Neurotoxicity Aluminum Aluminum PI3K PI3K Aluminum->PI3K inhibits ER_Stress ER Stress Aluminum->ER_Stress induces OxidativeStress Oxidative Stress Aluminum->OxidativeStress induces Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR NeuronalSurvival Neuronal Survival & Growth mTOR->NeuronalSurvival Apoptosis Apoptosis mTOR->Apoptosis inhibits Inflammation Inflammation ER_Stress->Inflammation OxidativeStress->Inflammation Inflammation->Apoptosis

Caption: Proposed signaling pathway of aluminum-induced neurotoxicity.

Conclusion

The toxicological profile of dihydroxyaluminum sodium carbonate, as inferred from its components, suggests a low order of acute toxicity. The primary concerns with long-term, high-dose exposure are related to the aluminum moiety, which can lead to neurotoxicity and osteomalacia, particularly in individuals with compromised renal function. The sodium carbonate component contributes to the potential for eye irritation. There is currently no evidence to suggest that dihydroxyaluminum sodium carbonate is carcinogenic, genotoxic, or a reproductive toxicant at typical exposure levels.

This technical guide highlights the significant data gaps in the toxicological profile of dihydroxyaluminum sodium carbonate. Comprehensive studies following established OECD guidelines are necessary to definitively characterize its safety profile and to move beyond the current reliance on a read-across approach. Researchers and drug development professionals should consider these data gaps and the potential for aluminum-related toxicity when evaluating the safety of products containing this ingredient.

References

Exploratory

Environmental Impact of Carbaldrate Manufacturing: A Technical Whitepaper for Pharmaceutical Professionals

Disclaimer: Information regarding the specific environmental impact of Carbaldrate (dihydroxyaluminum sodium carbonate) manufacturing is not extensively available in the public domain. This document synthesizes informati...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Information regarding the specific environmental impact of Carbaldrate (dihydroxyaluminum sodium carbonate) manufacturing is not extensively available in the public domain. This document synthesizes information on the known manufacturing processes of its precursors—sodium carbonate and aluminum compounds—to provide a comprehensive overview of the potential environmental considerations. The quantitative data presented relates to these precursor manufacturing processes and should be interpreted as an estimation of the potential impacts of Carbaldrate production.

Introduction

Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is an effective antacid used in various pharmaceutical formulations.[1] As the pharmaceutical industry increasingly focuses on sustainability and green chemistry, a thorough understanding of the environmental footprint of active pharmaceutical ingredient (API) manufacturing is crucial.[2][3][4] This technical guide provides an in-depth analysis of the potential environmental impact of Carbaldrate manufacturing, drawing from established industrial chemical processes. It is intended for researchers, scientists, and drug development professionals to inform environmentally conscious process development and lifecycle management.

The pharmaceutical industry is recognized for its significant environmental footprint, with greenhouse gas emissions per dollar of revenue being notably higher than the automotive sector.[5] The environmental impact stems from energy-intensive manufacturing processes, solvent use, and waste generation.[2][5] Therefore, a detailed examination of the manufacturing routes of Carbaldrate is essential for identifying areas for environmental improvement.

Carbaldrate Synthesis and Manufacturing Workflow

The synthesis of Carbaldrate can be achieved through two primary chemical pathways.[6] These methods involve the reaction of aluminum and carbonate sources in an aqueous medium.

Method 1: Reaction of an Ionic Aluminum Salt with Sodium Carbonate

This process involves reacting an ionic aluminum salt, such as aluminum chloride (AlCl₃), with a stoichiometric excess of sodium carbonate (Na₂CO₃) in an aqueous solution. Sodium hydroxide (B78521) (NaOH) is often used to maintain a pH between 7.2 and 10.5.[6][7] The reaction's stoichiometry is critical, with a typical excess of 1.5 to 2.5 molar equivalents of sodium carbonate ensuring the complete consumption of aluminum ions and minimizing the formation of aluminum hydroxide as a byproduct.[6]

  • Reaction: Al³⁺ + 2OH⁻ + CO₃²⁻ + Na⁺ → NaAl(OH)₂CO₃ (s)

Method 2: Carbonation of Sodium Aluminate

This alternative synthesis route involves the introduction of carbon dioxide (CO₂) into a sodium aluminate (NaAlO₂) solution under controlled temperature and pressure.[6][8] The reaction temperature is typically maintained between 20 and 35°C, with the pH kept below 9.8 during precipitation.[8]

  • Reaction: NaAlO₂ + CO₂ + H₂O → NaAl(OH)₂CO₃ (s)

Experimental Workflow

Below is a generalized experimental workflow for the synthesis of Carbaldrate based on the reaction of an ionic aluminum salt with sodium carbonate.

G cluster_0 Preparation cluster_1 Reaction cluster_2 Separation and Purification cluster_3 Drying A Prepare aqueous solution of ionic aluminum salt (e.g., AlCl₃) C Mix solutions in a reactor vessel A->C B Prepare aqueous solution of excess sodium carbonate (Na₂CO₃) and sodium hydroxide (NaOH) B->C D Maintain pH between 7.2 and 10.5 C->D E Control temperature and agitation for precipitation D->E F Filter the precipitate (Carbaldrate) E->F G Wash the precipitate with deionized water F->G H Dry the purified Carbaldrate G->H G cluster_0 Solvay Process (Sodium Carbonate) cluster_1 Bayer Process (Aluminum Hydroxide) sp_inputs Inputs: - Brine (NaCl) - Limestone (CaCO₃) - Ammonia (catalyst) - Energy (Fossil Fuels) sp_process Solvay Process sp_inputs->sp_process sp_outputs Outputs: - Sodium Carbonate (Na₂CO₃) - Calcium Chloride (waste) - CO₂ Emissions - Wastewater sp_process->sp_outputs bp_inputs Inputs: - Bauxite Ore - Sodium Hydroxide - Energy - Water bp_process Bayer Process bp_inputs->bp_process bp_outputs Outputs: - Aluminum Hydroxide (Al(OH)₃) - Red Mud (waste) - Wastewater bp_process->bp_outputs cluster_0 Environmental Impact Mitigation cluster_1 Outcomes A Process Optimization E Reduced Raw Material Consumption A->E F Lower Emissions A->F G Decreased Waste Generation A->G H Improved Process Economics A->H B Waste Minimization B->E B->G C Energy Efficiency C->F C->H D Green Chemistry Principles D->A D->B D->C

References

Protocols & Analytical Methods

Method

Application Note: Quantitative Analysis of Carboplatin in Pharmaceutical Formulations

Introduction Carboplatin (B1684641) is a second-generation platinum-containing anti-cancer drug used in the treatment of various malignancies, including ovarian, lung, and head and neck cancers.[1] Accurate quantificatio...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Carboplatin (B1684641) is a second-generation platinum-containing anti-cancer drug used in the treatment of various malignancies, including ovarian, lung, and head and neck cancers.[1] Accurate quantification of carboplatin in pharmaceutical formulations is crucial for ensuring dosage accuracy, stability, and overall product quality. This application note provides detailed protocols for the quantitative analysis of carboplatin in pharmaceutical dosage forms using High-Performance Liquid Chromatography (HPLC) with UV detection and UV-Visible Spectrophotometry. These methods are widely used in quality control laboratories for routine analysis.[2][3]

Methods for Quantification

Two primary methods for the quantification of carboplatin are detailed below:

  • High-Performance Liquid Chromatography (HPLC) with UV Detection: A stability-indicating method that can separate carboplatin from its degradation products, making it suitable for both assay and stability studies.[4][5]

  • UV-Visible Spectrophotometry: A simpler and more economical method suitable for the routine quality control analysis of carboplatin in bulk and pharmaceutical formulations.[1][2]

Method 1: High-Performance Liquid Chromatography (HPLC) with UV Detection

This reverse-phase HPLC (RP-HPLC) method provides a sensitive and specific assay for carboplatin.[4]

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:

  • HPLC System: An isocratic HPLC system with a UV detector.

  • Column: Inertsil amino, 250 mm × 4.6 mm i.d., 5 µm particle size.[4]

  • Mobile Phase: A mixture of acetonitrile (B52724) and water.[4] The exact ratio should be optimized to achieve a suitable retention time and peak shape. A common starting point is a 50:50 (v/v) mixture.

  • Flow Rate: 2.0 mL/min.[4]

  • Detection Wavelength: 230 nm.[4][6]

  • Injection Volume: 20 µL.[4]

  • Column Temperature: Ambient.[4]

2. Reagent and Sample Preparation:

  • Reagents: Acetonitrile (HPLC grade), Water (HPLC grade), Carboplatin reference standard.[4]

  • Standard Stock Solution (1 mg/mL): Accurately weigh about 50 mg of carboplatin reference standard and transfer it to a 50 mL volumetric flask. Add approximately 25 mL of water and sonicate for 5 minutes to dissolve. Make up the volume to the mark with water.[4]

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with water to achieve concentrations within the expected linear range (e.g., 10-150 µg/mL).

  • Sample Solution (from injection): For a carboplatin injection with a concentration of 10 mg/mL, accurately pipette 5 mL of the injection into a 50 mL volumetric flask. Add 25 mL of water, mix well, and then make up the volume to the mark with water to get a final concentration of 1 mg/mL.[4] Further dilutions may be necessary to bring the concentration within the calibration range.

  • Blank Solution: Use water as the blank.[4]

3. Analysis Procedure:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the blank solution to ensure no interfering peaks are present.

  • Inject the working standard solutions in triplicate to establish a calibration curve.

  • Inject the sample solution in triplicate.

  • Record the peak area responses for all injections.

4. Data Analysis:

  • Construct a calibration curve by plotting the mean peak area of the standard solutions against their corresponding concentrations.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.999 is generally considered acceptable.[7]

  • Calculate the concentration of carboplatin in the sample solution using the regression equation.

  • Determine the final amount of carboplatin in the pharmaceutical formulation, accounting for any dilution factors.

Quantitative Data Summary

The following table summarizes the validation parameters for a typical HPLC method for carboplatin quantification.

ParameterResult
Linearity Range0.1 - 1.5 mg/mL[7]
Correlation Coefficient (R²)> 0.999[7][8]
Accuracy (% Recovery)98.03 - 101.37%[7]
Precision (%RSD)< 2%[9]
Limit of Detection (LOD)0.69 µg/mL[8]
Limit of Quantification (LOQ)2.1 µg/mL[8]

Experimental Workflow: HPLC Analysis

HPLC_Workflow prep Sample and Standard Preparation hplc HPLC System (Isocratic) prep->hplc Inject 20 µL column Inertsil Amino Column (250 x 4.6 mm, 5 µm) hplc->column Mobile Phase: ACN:Water (2.0 mL/min) detection UV Detection (230 nm) column->detection data Data Acquisition and Analysis detection->data result Quantification of Carboplatin data->result

Caption: Workflow for the quantification of carboplatin using RP-HPLC.

Method 2: UV-Visible Spectrophotometry

This method is based on the measurement of the absorbance of carboplatin at its wavelength of maximum absorption (λmax).[2]

Experimental Protocol

1. Instrumentation:

  • Spectrophotometer: A double beam UV-Visible spectrophotometer with a pair of 10 mm matched quartz cells.[2]

2. Reagent and Sample Preparation:

  • Reagents: Distilled water, Carboplatin reference standard.[2]

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of carboplatin and dissolve it in a 10 mL volumetric flask with distilled water.[2]

  • Working Standard Solution (100 µg/mL): Pipette 1 mL of the stock solution into a 10 mL volumetric flask and make up the volume with distilled water.[2]

  • Calibration Standards: Prepare a series of calibration standards in the range of 20-180 µg/mL by appropriate dilutions of the working standard solution with distilled water.[2]

  • Sample Solution: Prepare a sample solution from the pharmaceutical formulation to have a final concentration within the calibration range using distilled water as the diluent.

3. Analysis Procedure:

  • Scan the working standard solution (e.g., 10 µg/mL) from 200-400 nm to determine the wavelength of maximum absorbance (λmax). The λmax for carboplatin is typically around 230 nm.[2]

  • Set the spectrophotometer to the determined λmax.

  • Use distilled water as the blank to zero the instrument.

  • Measure the absorbance of each calibration standard and the sample solution.

4. Data Analysis:

  • Construct a calibration curve by plotting the absorbance of the standard solutions against their concentrations.

  • Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (R²).

  • Calculate the concentration of carboplatin in the sample solution using the regression equation.

  • Determine the final amount of carboplatin in the pharmaceutical formulation, accounting for any dilution factors.

Quantitative Data Summary

The following table summarizes the validation parameters for a typical UV spectrophotometric method for carboplatin quantification.

ParameterResult (Method A: 0.1N HCl)Result (Method B: Acetate Buffer pH 4.5)
λmax230 nm230 nm[2]
Linearity Range20 - 180 µg/mL[2]20 - 180 µg/mL[2]
Correlation Coefficient (R²)> 0.999> 0.999[1]
Accuracy (% Recovery)99.2 - 99.6%[2]99.4 - 100.6%[2]
Limit of Detection (LOD)3.3 µg/mL[2]3.3 µg/mL[2]
Limit of Quantification (LOQ)10 µg/mL[2]10 µg/mL[2]

Experimental Workflow: UV-Vis Spectrophotometry

UV_Vis_Workflow start Prepare Standard and Sample Solutions scan Determine λmax (Scan 200-400 nm) start->scan measure Measure Absorbance at λmax (230 nm) scan->measure calibrate Construct Calibration Curve measure->calibrate quantify Calculate Carboplatin Concentration calibrate->quantify

Caption: Workflow for carboplatin quantification by UV-Vis Spectrophotometry.

Conclusion

Both the HPLC-UV and UV-Visible Spectrophotometry methods are suitable for the quantification of carboplatin in pharmaceutical formulations. The choice of method depends on the specific requirements of the analysis. The HPLC method is preferred for stability studies due to its ability to separate the parent drug from degradation products.[4][5] The UV spectrophotometric method offers a simpler, faster, and more cost-effective alternative for routine quality control assays.[1][2] Both methods, when properly validated, provide accurate and reliable results.

References

Application

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Carbaldrate

Audience: Researchers, scientists, and drug development professionals. Introduction Carbaldrate is an aluminum magnesium carbonate hydroxide (B78521) complex used as an antacid.

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Carbaldrate is an aluminum magnesium carbonate hydroxide (B78521) complex used as an antacid. While its primary analysis often involves titrimetric or spectroscopic methods to determine its aluminum and magnesium content, High-Performance Liquid Chromatography (HPLC) can be employed for stability studies, impurity profiling, or analysis of related organic components, assuming the presence of a UV-absorbing chromophore or when derivatization is applied. This document outlines a general reversed-phase HPLC (RP-HPLC) method for the potential analysis of Carbaldrate or related substances.

Analytical Method Principle

This method employs reversed-phase chromatography, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is a polar mixture, typically of water and a polar organic solvent like acetonitrile (B52724) or methanol. The separation is based on the differential partitioning of the analyte between the stationary and mobile phases. Detection is achieved using a UV-Vis detector, assuming the analyte possesses a suitable chromophore.

Instrumentation and Materials

  • Instrumentation:

    • HPLC system with a quaternary or binary pump

    • Autosampler

    • Column oven

    • UV-Vis or Photodiode Array (PDA) detector

    • Chromatography Data System (CDS) for data acquisition and processing

  • Chemicals and Reagents:

    • Acetonitrile (HPLC grade)

    • Methanol (HPLC grade)

    • Water (HPLC grade or purified to 18.2 MΩ·cm)

    • Formic acid (or other suitable buffer components)

    • Carbaldrate reference standard

  • Chromatographic Column:

    • A C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a common starting point for method development.

Experimental Protocols

Standard Solution Preparation
  • Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh approximately 25 mg of Carbaldrate reference standard and transfer it to a 25 mL volumetric flask.

  • Add a suitable diluent (e.g., a mixture of water and acetonitrile) to dissolve the standard. The choice of diluent should be based on the solubility of Carbaldrate.

  • Sonicate for 10-15 minutes to ensure complete dissolution.

  • Make up to the mark with the diluent and mix thoroughly.

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations covering the desired analytical range (e.g., 1-100 µg/mL). These will be used to construct a calibration curve.

Sample Preparation

The preparation of sample solutions will depend on the matrix (e.g., drug product, stability sample). A general procedure is as follows:

  • Accurately weigh a portion of the sample containing a known amount of Carbaldrate.

  • Transfer to a suitable volumetric flask.

  • Add the diluent and extract the analyte, potentially using sonication or mechanical shaking.

  • Dilute to the final volume with the diluent.

  • Filter the final solution through a 0.45 µm syringe filter to remove any particulate matter before injection into the HPLC system.

Chromatographic Conditions

The following are representative starting conditions and may require optimization:

ParameterCondition
Column C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B Acetonitrile
Gradient Program 5% B to 95% B over 15 minutes, then re-equilibrate
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detector Wavelength To be determined based on UV scan (e.g., 220 nm)
Method Validation Parameters

Key parameters to validate for this method would include:

  • Specificity: Analyze a blank (diluent), a placebo sample, and a spiked sample to ensure no interference at the retention time of the Carbaldrate peak.

  • Linearity: Analyze a series of at least five concentrations across the expected range. Plot the peak area response versus concentration and determine the correlation coefficient (r²) and regression equation.

  • Accuracy: Perform recovery studies by spiking a placebo with known concentrations of Carbaldrate (e.g., 80%, 100%, and 120% of the target concentration).

  • Precision:

    • Repeatability (Intra-day): Analyze multiple preparations of the same sample on the same day.

    • Intermediate Precision (Inter-day): Analyze the same sample on different days, with different analysts, or on different instruments.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine these based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

  • Robustness: Intentionally vary chromatographic parameters (e.g., flow rate, column temperature, mobile phase composition) to assess the method's reliability.

Data Presentation

The following tables summarize representative quantitative data for a hypothetical Carbaldrate HPLC method.

Table 1: System Suitability Parameters

ParameterAcceptance CriteriaRepresentative Result
Tailing Factor≤ 2.01.2
Theoretical Plates≥ 20005500
RSD of Peak Area (n=6)≤ 2.0%0.8%
Retention Time (tR)-6.5 min

Table 2: Method Validation Summary

ParameterAcceptance CriteriaRepresentative Result
Linearity
Range-1 - 100 µg/mL
Correlation Coefficient (r²)≥ 0.9990.9995
Accuracy (% Recovery) 98.0% - 102.0%99.5% - 101.2%
Precision (% RSD)
Repeatability (Intra-day)≤ 2.0%0.9%
Intermediate Precision (Inter-day)≤ 2.0%1.3%
LOD -0.1 µg/mL
LOQ -0.3 µg/mL
Robustness No significant impact on resultsMethod is robust to minor variations

Visualizations

The following diagrams illustrate the workflow for this analytical method.

G cluster_prep Preparation Stage cluster_analysis Analysis Stage cluster_data Data Processing Stage A Weigh Carbaldrate Standard/Sample B Dissolve/Extract in Diluent A->B C Sonicate to Ensure Dissolution B->C D Dilute to Final Volume C->D E Filter through 0.45 µm Filter D->E F Inject into HPLC System E->F G Chromatographic Separation F->G H UV Detection G->H I Integrate Peak Area H->I J Construct Calibration Curve I->J K Quantify Analyte J->K

Caption: Experimental workflow from sample preparation to data analysis.

G Validation Method Validation Specificity Linearity Accuracy Precision LOD/LOQ Robustness Specificity_Details Specificity Checks Blank Analysis Placebo Analysis Spiked Sample Validation:specificity->Specificity_Details Accuracy_Details Accuracy Checks Recovery at 3 Levels Validation:accuracy->Accuracy_Details Precision_Details Precision Checks Repeatability (Intra-day) Intermediate (Inter-day) Validation:precision->Precision_Details LOD_LOQ_Details Sensitivity LOD (S/N=3) LOQ (S/N=10) Validation:lod_loq->LOD_LOQ_Details Robustness_Details Robustness Checks Vary Flow Rate Vary Temperature Vary Mobile Phase % Validation:robustness->Robustness_Details Lineity_Details Lineity_Details Validation:linearity->Lineity_Details Linearity_Details Linearity Checks Min. 5 Concentrations Correlation Coefficient (r²)

Method

Application Notes and Protocols for In Vitro Acid Neutralization Capacity Assay of Carbaldrate

For Researchers, Scientists, and Drug Development Professionals Introduction Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is an effective antacid used to neutralize excess stomach acid, providing...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is an effective antacid used to neutralize excess stomach acid, providing relief from heartburn, acid indigestion, and sour stomach. Its mechanism of action involves the chemical neutralization of hydrochloric acid (HCl) in the gastric fluid. The in vitro acid-neutralizing capacity (ANC) assay is a critical quality control and characterization test that quantifies the total amount of acid that a given amount of an antacid can neutralize. This document provides a detailed protocol for determining the ANC of Carbaldrate, based on the United States Pharmacopeia (USP) general chapter <301>.[1][2][3]

The assay is a back-titration method. A known excess of standardized hydrochloric acid is added to the Carbaldrate sample to simulate gastric acid. The antacid neutralizes a portion of the acid. The remaining, unreacted acid is then titrated with a standardized solution of sodium hydroxide (B78521) to a specific pH endpoint. The amount of acid neutralized by the Carbaldrate is then calculated.[1][2][3]

Chemical Principle

Carbaldrate possesses both a hydroxide and a carbonate group, both of which contribute to its acid-neutralizing capacity. The neutralization of hydrochloric acid by dihydroxyaluminum sodium carbonate proceeds through the following reactions:

  • Reaction of the aluminum hydroxide component: Al(OH)₂(NaCO₃) + 2HCl → Al(OH)Cl₂ + NaCO₃ + 2H₂O

  • Reaction of the sodium carbonate component: NaCO₃ + 2HCl → NaCl + H₂O + CO₂

The overall balanced chemical equation for the complete neutralization of Carbaldrate by excess hydrochloric acid is:

NaAl(OH)₂CO₃ + 4HCl → NaCl + AlCl₃ + 3H₂O + CO₂

This stoichiometry indicates that one mole of Carbaldrate neutralizes four moles of hydrochloric acid.

Data Presentation

The acid-neutralizing capacity of Carbaldrate is expressed in terms of milliequivalents (mEq) of acid consumed per gram of the substance. The theoretical ANC can be calculated from the molecular weight of Carbaldrate (143.99 g/mol ) and its stoichiometry with HCl.

ParameterValueReference
Chemical Formula NaAl(OH)₂CO₃USP Monograph
Molecular Weight 143.99 g/mol USP Monograph
Theoretical ANC 27.8 mEq/gCalculated
USP Requirement Not less than 75.0% of the expected mEq valueUSP Monograph

Note: Experimental values may vary based on the purity and formulation of the Carbaldrate sample.

Experimental Protocols

This protocol is adapted from the USP <301> Acid-Neutralizing Capacity test.[1][2][3]

Materials and Reagents
  • Carbaldrate (dihydroxyaluminum sodium carbonate) powder

  • Standardized 1.0 N Hydrochloric Acid (HCl)

  • Standardized 0.5 N Sodium Hydroxide (NaOH)

  • CO₂-free deionized water

  • pH meter with a suitable electrode

  • Magnetic stirrer and stir bars

  • 250 mL beakers

  • 50 mL burette, calibrated

  • Pipettes, calibrated

  • Analytical balance

Reagent Preparation
  • 1.0 N Hydrochloric Acid: Prepare and standardize using an appropriate primary standard (e.g., sodium carbonate).

  • 0.5 N Sodium Hydroxide: Prepare and standardize using an appropriate primary standard (e.g., potassium hydrogen phthalate). Ensure the solution is protected from atmospheric CO₂.

Equipment Setup
  • Calibrate the pH meter using standard buffers (e.g., pH 4.0 and 7.0) at 37 ± 3 °C.

  • Set up a magnetic stirrer with a 250 mL beaker. The stirring rate should be maintained at approximately 300 ± 30 rpm.

Sample Preparation
  • Accurately weigh a quantity of undried Carbaldrate powder, as specified in the monograph (approximately 425 mg).

  • Transfer the weighed sample to a 250 mL beaker.

  • Add 70 mL of CO₂-free deionized water and stir for 1 minute to ensure the sample is well-dispersed.

Titration Procedure
  • While continuously stirring the sample suspension, accurately pipette 30.0 mL of standardized 1.0 N HCl into the beaker.

  • Continue stirring for 15 minutes (accurately timed) to allow for the complete reaction of the Carbaldrate with the acid.

  • Immediately after the 15-minute stirring period, begin the back-titration.

  • Titrate the excess HCl with standardized 0.5 N NaOH. The titration should be completed within 5 minutes.

  • The endpoint of the titration is a stable pH of 3.5 that persists for 10-15 seconds.[1][2]

  • Record the volume of 0.5 N NaOH consumed.

  • Perform a blank titration by titrating 30.0 mL of 1.0 N HCl with the 0.5 N NaOH to the same pH 3.5 endpoint.

Calculation of Acid-Neutralizing Capacity

The ANC, in mEq per gram of Carbaldrate, is calculated using the following formula:

ANC (mEq/g) = [ (VB - VS) × NNaOH ] / W

Where:

  • VB = Volume of NaOH used in the blank titration (mL)

  • VS = Volume of NaOH used in the sample titration (mL)

  • NNaOH = Normality of the NaOH solution (mEq/mL)

  • W = Weight of the Carbaldrate sample (g)

Alternatively, the total mEq of acid consumed can be calculated as:

Total mEq = (VolumeHCl × NormalityHCl) – (VolumeNaOH × NormalityNaOH)

Visualizations

Chemical Neutralization Pathway

cluster_reactants Reactants cluster_products Neutralization Products Carbaldrate Carbaldrate NaAl(OH)₂CO₃ AlCl3 Aluminum Chloride AlCl₃ Carbaldrate->AlCl3 + 4HCl NaCl Sodium Chloride NaCl Carbaldrate->NaCl H2O Water H₂O Carbaldrate->H2O CO2 Carbon Dioxide CO₂ (gas) Carbaldrate->CO2 HCl Hydrochloric Acid (Excess) ExcessHCl Unreacted HCl HCl->ExcessHCl

Caption: Reaction pathway of Carbaldrate with excess HCl.

Experimental Workflow for ANC Assay

start Start weigh 1. Weigh Carbaldrate Sample start->weigh disperse 2. Disperse in Water (70 mL, 1 min stirring) weigh->disperse add_hcl 3. Add Excess 1.0 N HCl (30.0 mL) disperse->add_hcl react 4. React for 15 min (300 rpm stirring) add_hcl->react titrate 5. Back-titrate with 0.5 N NaOH react->titrate endpoint 6. Endpoint at pH 3.5 titrate->endpoint calculate 7. Calculate ANC endpoint->calculate end End calculate->end

Caption: Workflow for the in vitro ANC assay of Carbaldrate.

References

Application

Application Notes and Protocols for In Vitro Evaluation of Carbaldrate as a Phosphate Binder

Introduction Hyperphosphatemia, an abnormally high level of phosphate (B84403) in the blood, is a common and serious complication of chronic kidney disease (CKD). It is associated with cardiovascular disease and bone dis...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Hyperphosphatemia, an abnormally high level of phosphate (B84403) in the blood, is a common and serious complication of chronic kidney disease (CKD). It is associated with cardiovascular disease and bone disorders. Phosphate binders are medications used to reduce the absorption of dietary phosphate in the gastrointestinal tract.[1][2][3] Carbaldrate, a dihydroxyaluminum sodium carbonate, is known for its use as an antacid.[4][5][6] Given that other aluminum-containing compounds have been used as phosphate binders, Carbaldrate presents a potential candidate for this therapeutic application.[7][8] These application notes provide a comprehensive guide for the in vitro evaluation of Carbaldrate's efficacy as a phosphate binder, intended for researchers, scientists, and drug development professionals. The protocols outlined below are based on established methodologies for testing other phosphate binders and can be adapted to investigate Carbaldrate.[9][10][11][12]

Theoretical Mechanism of Action

Phosphate binders function by forming insoluble complexes with phosphate ions in the gastrointestinal tract, which are then excreted in the feces, thereby reducing the overall absorption of phosphate into the bloodstream.[1][13][14] It is hypothesized that Carbaldrate dissociates in the gut to release aluminum ions, which then bind to dietary phosphate to form insoluble aluminum phosphate.

cluster_gut Gastrointestinal Tract Lumen Carbaldrate Carbaldrate (Dihydroxyaluminum Sodium Carbonate) Dissociation Dissociation Carbaldrate->Dissociation Al_ion Aluminum Ions (Al³⁺) Dissociation->Al_ion Binding Binding Al_ion->Binding Phosphate Dietary Phosphate (PO₄³⁻) Phosphate->Binding AlPO4 Insoluble Aluminum Phosphate Binding->AlPO4 Excretion Excretion in Feces AlPO4->Excretion

Theoretical mechanism of Carbaldrate as a phosphate binder.

Experimental Protocols

Two key in vitro experiments are essential for evaluating a potential phosphate binder: a kinetic binding study to determine the rate of binding and an equilibrium binding study to assess the binding capacity.[9][10]

Kinetic Phosphate Binding Assay

This assay determines the rate at which Carbaldrate binds to phosphate and the time required to reach binding equilibrium.

Materials:

  • Carbaldrate

  • Potassium dihydrogen phosphate (KH₂PO₄)

  • Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

  • Incubator shaker

  • Phosphate quantification method (e.g., Ion Chromatography or a colorimetric assay)

  • Syringe filters (0.45 µm)

Protocol:

  • Prepare Phosphate Solution: Prepare a stock solution of potassium dihydrogen phosphate. For the kinetic study, a concentration in the middle of the expected physiological range in the gut should be used.

  • pH Adjustment: Adjust the pH of the phosphate solution to simulate different conditions of the gastrointestinal tract (e.g., pH 3.0, 5.0, and 7.0).

  • Incubation:

    • Add a known amount of Carbaldrate to a defined volume of the pH-adjusted phosphate solution in a series of flasks.

    • Place the flasks in an incubator shaker set to 37°C and a constant agitation speed (e.g., 100 rpm).[11]

  • Sampling:

    • Collect aliquots from each flask at various time points (e.g., 0, 15, 30, 60, 120, 180, and 240 minutes).

    • Immediately filter the samples using 0.45 µm syringe filters to separate the unbound phosphate from the Carbaldrate-phosphate complex.

  • Phosphate Quantification: Analyze the filtrate to determine the concentration of unbound phosphate.

  • Calculation: The amount of phosphate bound to Carbaldrate at each time point is calculated by subtracting the unbound phosphate concentration from the initial phosphate concentration.

Equilibrium Phosphate Binding Assay

This assay determines the maximum phosphate binding capacity of Carbaldrate.

Materials:

  • Same as for the kinetic assay.

Protocol:

  • Prepare Phosphate Solutions: Prepare a series of phosphate solutions with varying concentrations (e.g., 8 different concentrations) to cover a broad range.[9][10]

  • pH Adjustment: Adjust the pH of each phosphate solution as described in the kinetic assay protocol.

  • Incubation:

    • Add a fixed amount of Carbaldrate to each of the phosphate solutions.

    • Incubate the samples at 37°C with constant agitation for the time determined to be sufficient to reach equilibrium from the kinetic study.

  • Sample Processing: After incubation, filter the samples to separate the unbound phosphate.

  • Phosphate Quantification: Measure the concentration of unbound phosphate in the filtrate for each sample.

  • Data Analysis: The amount of bound phosphate is calculated for each initial phosphate concentration. The data can be fitted to a binding isotherm model, such as the Langmuir model, to determine the maximum binding capacity (Bmax) and the binding affinity (Kd).[9]

Data Presentation

The quantitative data from these experiments should be summarized in clear and structured tables for easy comparison.

Table 1: Example Data from Kinetic Phosphate Binding Assay

Time (minutes)Unbound Phosphate (mM) at pH 3.0Bound Phosphate (mmol/g of Carbaldrate) at pH 3.0Unbound Phosphate (mM) at pH 7.0Bound Phosphate (mmol/g of Carbaldrate) at pH 7.0
020.00.020.00.0
1515.22.416.51.75
3011.84.114.22.9
609.55.2512.13.95
1208.15.9510.84.6
1808.06.010.54.75
2408.06.010.54.75

Table 2: Example Data from Equilibrium Phosphate Binding Assay

Initial Phosphate (mM)Unbound Phosphate (mM) at pH 5.0Bound Phosphate (mmol/g of Carbaldrate) at pH 5.0
52.11.45
105.32.35
2012.83.6
4029.55.25
6048.25.9
8067.96.05
10087.96.05
120107.96.05

Experimental Workflow Visualization

The overall workflow for the in vitro evaluation of Carbaldrate as a phosphate binder can be visualized as follows.

cluster_prep Preparation cluster_assay Assays cluster_analysis Analysis Prep_Carbaldrate Prepare Carbaldrate Slurry Kinetic_Assay Kinetic Binding Assay (Varying Time) Prep_Carbaldrate->Kinetic_Assay Equilibrium_Assay Equilibrium Binding Assay (Varying Phosphate Conc.) Prep_Carbaldrate->Equilibrium_Assay Prep_Phosphate Prepare Phosphate Solutions (Varying Concentrations & pH) Prep_Phosphate->Kinetic_Assay Prep_Phosphate->Equilibrium_Assay Filtration Filtration (0.45 µm) Kinetic_Assay->Filtration Equilibrium_Assay->Filtration Quantification Quantify Unbound Phosphate (e.g., Ion Chromatography) Filtration->Quantification Calculation Calculate Bound Phosphate Quantification->Calculation Data_Analysis Data Analysis (Binding Rate, Bmax, Kd) Calculation->Data_Analysis

References

Method

Application Note and Protocol for Particle Size Analysis of Carbaldrate

Introduction Carbaldrate, a dihydroxyaluminum sodium carbonate complex, is an active pharmaceutical ingredient (API) commonly used as an antacid. The particle size distribution (PSD) of Carbaldrate is a critical quality...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Carbaldrate, a dihydroxyaluminum sodium carbonate complex, is an active pharmaceutical ingredient (API) commonly used as an antacid. The particle size distribution (PSD) of Carbaldrate is a critical quality attribute that can significantly influence its therapeutic efficacy and manufacturability.[1] Key performance indicators such as dissolution rate, bioavailability, and acid-neutralizing capacity are directly affected by the particle size.[1] Smaller particles offer a larger surface area, which can lead to faster dissolution and a more rapid onset of action. Furthermore, controlling the PSD is essential for ensuring dose uniformity, proper flowability during manufacturing, and the stability of the final dosage form, such as suspensions or tablets.[1]

This application note provides a detailed protocol for the particle size analysis of Carbaldrate powder using laser diffraction, a widely accepted and robust method in the pharmaceutical industry.[2][3][4][5] The protocol covers both wet and dry dispersion methods, offering flexibility based on sample characteristics and laboratory instrumentation.

Physicochemical Properties of Carbaldrate

PropertyValueReference
Chemical Name Dihydroxyaluminum sodium carbonate[6][7]
Molecular Formula CH4AlNaO6[7][8]
Molecular Weight 162.01 g/mol [8]
Appearance White or almost white powder[9]
Solubility Practically insoluble in water and organic solvents; soluble in dilute mineral acids with effervescence.[9]

Experimental Protocol: Particle Size Analysis by Laser Diffraction

This protocol outlines the procedure for determining the particle size distribution of Carbaldrate powder using a laser diffraction instrument. Both wet and dry dispersion methods are described. The choice between wet and dry dispersion depends on the material's cohesiveness and the primary objective of the analysis (i.e., measuring primary particles versus agglomerates).[5][10]

1. Instrumentation and Materials

  • Instrument: Laser Diffraction Particle Size Analyzer (e.g., Malvern Mastersizer, Horiba LA-960, or equivalent).

  • Dispersion Unit: Wet dispersion unit (e.g., Hydro MV or Hydro SV) and/or a dry powder dispersion unit (e.g., Aero S).

  • Dispersant (for wet analysis): Deionized water with a suitable dispersant such as 0.1% w/v sodium hexametaphosphate or sodium pyrophosphate.[5][9][11] Isopropanol can be considered if the material is suspected to be highly water-sensitive.

  • Sample: Carbaldrate powder, representative of the batch to be tested.

  • Spatula and weighing balance.

2. Method Development Considerations

Before routine analysis, the dispersion method should be optimized to ensure complete and stable dispersion without causing particle attrition.

  • For Wet Dispersion:

    • Dispersant Selection: Verify that Carbaldrate does not dissolve in the chosen dispersant. While Carbaldrate is practically insoluble in water, the addition of a stabilizing agent like sodium hexametaphosphate is recommended to prevent re-agglomeration.[5][9]

    • Stirrer Speed Titration: Determine the optimal stirrer speed that maintains a homogeneous suspension without introducing air bubbles.

    • Ultrasonication Titration: Apply ultrasonic energy in increasing durations (e.g., 30, 60, 120 seconds) to determine the energy required to break up agglomerates into primary particles. The particle size should plateau once optimal dispersion is achieved.[5][10]

  • For Dry Dispersion:

    • Air Pressure Titration: Analyze the sample at various air pressures to find the pressure that achieves complete dispersion without causing particle fracture. The particle size should decrease with increasing pressure and then plateau.[5][12]

3. Experimental Workflow

Particle_Size_Analysis_Workflow cluster_prep 1. Sample Preparation cluster_method 2. Method Selection cluster_wet 3a. Wet Dispersion Protocol cluster_dry 3b. Dry Dispersion Protocol cluster_analysis 4. Data Analysis & Reporting Sample Obtain Representative Carbaldrate Sample Method_Choice Wet or Dry Dispersion? Sample->Method_Choice Wet_Prep Prepare Dispersant (e.g., Water + 0.1% SHMP) Method_Choice->Wet_Prep Wet Dry_Load Load Sample into Dry Powder Feeder Method_Choice->Dry_Load Dry Wet_Disperse Add Sample to Dispersant and Pre-disperse Wet_Prep->Wet_Disperse Wet_Measure Measure with Optimized Stirrer and Ultrasound Settings Wet_Disperse->Wet_Measure Analysis Calculate Particle Size Distribution (Dv10, Dv50, Dv90) Wet_Measure->Analysis Dry_Measure Measure with Optimized Air Pressure Dry_Load->Dry_Measure Dry_Measure->Analysis Report Generate Report and Summarize Data Analysis->Report

Caption: Workflow for Particle Size Analysis of Carbaldrate.

4. Detailed Protocol

4.1. Wet Dispersion Method

  • Instrument Setup:

    • Ensure the laser diffraction instrument is clean and has been background-calibrated with the chosen dispersant.

    • Fill the dispersion unit with the dispersant (e.g., deionized water with 0.1% sodium hexametaphosphate).

  • Sample Preparation:

    • Accurately weigh a small, representative amount of Carbaldrate powder. The exact amount will depend on the instrument and particle size, but typically ranges from 50 to 500 mg.

    • Create a pre-dispersion by adding the powder to a small volume of the dispersant in a beaker and gently swirling. This helps to wet the powder and break up loose agglomerates.

  • Measurement:

    • Set the stirrer to the pre-determined optimal speed (e.g., 2000-2500 rpm).

    • Slowly add the pre-dispersed sample to the dispersion unit until the desired laser obscuration is reached (typically 10-20%).

    • Apply the pre-determined duration of ultrasonication (e.g., 60 seconds at 40W) to ensure complete deagglomeration.

    • Allow the suspension to circulate for 30-60 seconds to ensure stability before starting the measurement.

    • Perform the measurement, collecting data for a sufficient duration (e.g., 30 seconds).

    • Repeat the measurement at least three times using fresh aliquots of the sample.

4.2. Dry Dispersion Method

  • Instrument Setup:

    • Ensure the dry powder dispersion unit and the measurement cell are clean.

    • Perform a background measurement.

  • Sample Loading:

    • Load a representative amount of Carbaldrate powder (typically 0.5-2 g) onto the sample tray of the dry powder feeder.

  • Measurement:

    • Set the air pressure to the pre-determined optimal value (e.g., 1-2 bar).

    • Start the measurement, ensuring a steady and consistent feed rate.

    • Collect data for a sufficient duration to ensure a representative measurement of the entire sample.

    • Repeat the measurement at least three times using fresh aliquots of the sample.

5. Data Presentation and Analysis

The particle size distribution is typically reported using volume-based percentiles (Dv).

  • Dv10: The particle size below which 10% of the sample volume exists. This value is sensitive to the presence of fine particles.

  • Dv50: The median particle size, where 50% of the sample volume is composed of smaller particles and 50% of larger particles.

  • Dv90: The particle size below which 90% of the sample volume exists. This value is sensitive to the presence of coarse particles or agglomerates.

Table 1: Example Laser Diffraction Instrument Settings

ParameterWet Dispersion MethodDry Dispersion Method
Dispersant Deionized Water + 0.1% SHMPN/A
Refractive Index (Sample) 1.57 (Typical for carbonates)1.57 (Typical for carbonates)
Absorption Index 0.010.01
Stirrer Speed 2500 rpmN/A
Ultrasonication 60 seconds at 40WN/A
Dispersion Air Pressure N/A1.5 bar
Obscuration Range 10 - 20%1 - 10%
Measurement Duration 30 seconds15 seconds

Table 2: Example Data Summary for Carbaldrate Batches

Batch IDAnalysis MethodDv10 (µm)Dv50 (µm)Dv90 (µm)Span*
CB-001Wet Dispersion2.18.518.21.89
CB-002Wet Dispersion2.59.821.51.94
CB-003Dry Dispersion3.012.125.81.88

*Span = (Dv90 - Dv10) / Dv50. A smaller span value indicates a narrower particle size distribution.

The protocol described provides a robust framework for the accurate and reproducible particle size analysis of Carbaldrate. Laser diffraction is a powerful tool for characterizing this critical material attribute.[2][3][4][5] By carefully developing and validating the dispersion method, researchers, scientists, and drug development professionals can ensure reliable data that supports formulation development, process control, and quality assurance, ultimately leading to a safer and more effective final drug product.

References

Application

Application of Carbaldrate in Controlled-Release Drug Delivery: A Theoretical Framework

Introduction Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is an antacid medication used to neutralize stomach acid and relieve heartburn and indigestion.[1][2][3][4][5] While its primary applicati...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is an antacid medication used to neutralize stomach acid and relieve heartburn and indigestion.[1][2][3][4][5] While its primary application is as an active pharmaceutical ingredient (API) for rapid acid neutralization, its chemical properties suggest a potential, albeit underexplored, role as an excipient in controlled-release drug delivery systems. This document outlines a theoretical framework for the application of Carbaldrate as a pH-modifying excipient to modulate the release of other drug substances.

The principle of using pH-modifying excipients is a known strategy in pharmaceutical formulation to achieve a desired drug release profile, especially for drugs whose solubility is dependent on pH.[1][2] By incorporating an acidic or basic excipient into a formulation, it is possible to create a microenvironment within the dosage form where the pH is different from the surrounding gastrointestinal fluid. This can influence the ionization state and, consequently, the dissolution and release rate of the API.[1]

Theoretical Application of Carbaldrate in Controlled-Release Formulations

Carbaldrate's alkaline nature presents a theoretical opportunity to control the release of weakly acidic or basic drugs. As a basic excipient, it could be incorporated into a matrix tablet or a multi-particulate system to elevate the pH of the microenvironment within the formulation.[1][5]

For Weakly Acidic Drugs:

For a weakly acidic drug that is more soluble at a higher pH, the inclusion of Carbaldrate could enhance its dissolution and release. In a controlled-release matrix, as water penetrates the system, Carbaldrate would dissolve and create an alkaline microenvironment, promoting the ionization and solubilization of the acidic drug, thus facilitating its release.

For Weakly Basic Drugs:

Conversely, for a weakly basic drug that is more soluble at a lower pH, Carbaldrate could be used to retard its release. By maintaining a higher pH within the formulation, Carbaldrate would suppress the ionization of the basic drug, keeping it in its less soluble, non-ionized form and thereby slowing down its release from the matrix.

A United States patent describes a controlled antacid delivery form, such as a lozenge, where dihydroxyaluminum sodium carbonate is mentioned as a potential antacid component.[6] This indicates its compatibility with formulation processes for controlled delivery, in this case, for the sustained release of the antacid itself.[6]

Hypothetical Experimental Protocols

The following are generalized, hypothetical protocols for the formulation and evaluation of a controlled-release tablet using Carbaldrate as a pH-modifying excipient. These are not based on specific published studies involving Carbaldrate for this purpose but are derived from standard pharmaceutical development practices.

Formulation of a Controlled-Release Matrix Tablet

Objective: To formulate a hydrophilic matrix tablet containing a model drug and Carbaldrate to evaluate its effect on the drug release profile.

Materials:

  • Model Drug (e.g., a weakly acidic or basic API)

  • Carbaldrate (Dihydroxyaluminum Sodium Carbonate)

  • Hydroxypropyl Methylcellulose (HPMC) (as the matrix-forming polymer)

  • Microcrystalline Cellulose (as a filler)

  • Magnesium Stearate (as a lubricant)

Protocol:

  • Blending: Accurately weigh all the components (Model Drug, Carbaldrate, HPMC, and Microcrystalline Cellulose) and mix them in a blender for a specified time to ensure homogeneity.

  • Lubrication: Add Magnesium Stearate to the blend and mix for a shorter duration.

  • Compression: Compress the final blend into tablets of a specific weight and hardness using a tablet press.

  • Control Formulation: Prepare a control formulation following the same procedure but without the inclusion of Carbaldrate.

In-Vitro Dissolution Testing

Objective: To assess the release profile of the model drug from the formulated tablets in different pH media, simulating the gastrointestinal tract.

Apparatus: USP Dissolution Apparatus 2 (Paddle Method)

Dissolution Media:

  • 0.1 N HCl (pH 1.2) for the first 2 hours

  • Phosphate buffer (pH 6.8) for the subsequent hours

Protocol:

  • Place one tablet in each dissolution vessel containing the dissolution medium maintained at 37°C ± 0.5°C.

  • Rotate the paddle at a specified speed (e.g., 50 rpm).

  • Withdraw samples of the dissolution medium at predetermined time intervals.

  • Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

  • Analyze the drug concentration in the collected samples using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

  • Calculate the cumulative percentage of drug released at each time point.

  • Compare the release profiles of the tablets with and without Carbaldrate.

Data Presentation

The quantitative data from the dissolution studies would be summarized in tables to facilitate comparison between the formulation containing Carbaldrate and the control formulation.

Table 1: Hypothetical In-Vitro Drug Release Data in 0.1 N HCl (pH 1.2)

Time (hours)Cumulative % Drug Released (Control)Cumulative % Drug Released (with Carbaldrate)
11510
22518

Table 2: Hypothetical In-Vitro Drug Release Data in Phosphate Buffer (pH 6.8)

Time (hours)Cumulative % Drug Released (Control)Cumulative % Drug Released (with Carbaldrate)
44055
66080
88095
1295100

Note: The data presented in these tables is purely hypothetical and for illustrative purposes only.

Visualizations

The following diagrams illustrate the theoretical concepts and workflows described.

Theoretical_Mechanism_of_Action cluster_tablet Matrix Tablet cluster_release Release Mechanism API Weakly Acidic API (Less soluble at low pH) Polymer HPMC Polymer Matrix Ionization API Ionization & Solubilization API->Ionization undergoes Carbaldrate Carbaldrate (Alkaline Excipient) Microenvironment Alkaline Microenvironment (High pH) Carbaldrate->Microenvironment creates Release Controlled Drug Release Polymer->Release controls Water Water Ingress Water->Carbaldrate dissolves Microenvironment->API acts on Ionization->Release leads to

Caption: Theoretical mechanism of Carbaldrate in a controlled-release matrix tablet.

Experimental_Workflow cluster_formulation Formulation cluster_testing In-Vitro Testing start Weighing of Ingredients (API, Carbaldrate, HPMC, etc.) blending Blending start->blending lubrication Lubrication blending->lubrication compression Tablet Compression lubrication->compression dissolution Dissolution Testing (pH 1.2 -> pH 6.8) compression->dissolution Formulated Tablet sampling Sample Collection dissolution->sampling analysis Analytical Method (UV-Vis/HPLC) sampling->analysis data Data Analysis & Profile Comparison analysis->data

Caption: Generalized experimental workflow for formulation and testing.

Disclaimer: The application notes and protocols provided herein are theoretical and intended for informational purposes only. There is a lack of specific published research on the use of Carbaldrate as a controlled-release excipient for other drugs. Therefore, any practical application would require extensive research and development, including thorough compatibility and stability studies, to establish safety and efficacy.

References

Method

Carbaldrate: An Examination of its Potential Role in Organic Synthesis

A comprehensive review of scientific literature reveals that Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is well-established as an antacid for neutralizing stomach acid. However, there is current...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive review of scientific literature reveals that Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is well-established as an antacid for neutralizing stomach acid. However, there is currently no scientific evidence to support its application as a catalyst in organic synthesis.

While the layered structure of Carbaldrate might suggest potential for catalytic activity, extensive searches of chemical databases, scholarly articles, and patent literature did not yield any instances of its use in promoting organic reactions. The primary and well-documented function of this compound lies in its ability to act as a base to neutralize acid, a property leveraged in pharmaceutical applications.

Understanding Carbaldrate's Chemical Nature

Carbaldrate is an inorganic compound with the chemical formula NaAl(OH)₂CO₃. Its structure consists of layers of aluminum hydroxide (B78521) and sodium carbonate. This composition is effective for its role as an antacid, where the hydroxide and carbonate ions readily react with and neutralize hydrochloric acid in the stomach.

A Look into Related Materials with Catalytic Activity

It is possible that the interest in Carbaldrate as a catalyst stems from the known catalytic applications of a related class of materials called Layered Double Hydroxides (LDHs) . LDHs, also known as hydrotalcite-like compounds, share a similar layered structure with Carbaldrate. These materials are composed of mixed metal hydroxides with interlayer anions.

LDHs have demonstrated significant catalytic activity in a variety of organic transformations, including:

  • Base-catalyzed reactions: The basic nature of the hydroxide layers allows LDHs to catalyze reactions such as aldol (B89426) condensations, Michael additions, and Knoevenagel condensations.

  • Catalyst supports: The high surface area and tunable properties of LDHs make them excellent supports for catalytically active metal nanoparticles.

  • Precursors to mixed metal oxide catalysts: Upon calcination, LDHs transform into highly dispersed mixed metal oxides, which are effective catalysts for various oxidation and reduction reactions.

The catalytic potential of LDHs is an active area of research, with ongoing efforts to develop new LDH-based catalysts for a wide range of organic syntheses.

Conclusion

Application

Application Notes and Protocols for In Vitro Evaluation of Antacid Efficacy

Introduction Antacids are substances designed to neutralize excess stomach acid, providing relief from conditions like heartburn, acid indigestion, and sour stomach.[1][2][3] The efficacy of an antacid is primarily deter...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Antacids are substances designed to neutralize excess stomach acid, providing relief from conditions like heartburn, acid indigestion, and sour stomach.[1][2][3] The efficacy of an antacid is primarily determined by its acid-neutralizing capacity (ANC), the speed of its reaction, and the duration of its action.[3][4] Before clinical trials, in vitro models offer a rapid, ethical, and cost-effective means to screen and compare the performance of different antacid formulations.[4][5] These models range from simple titrations to sophisticated dynamic systems that simulate the physiological conditions of the human stomach.[4][6]

This document provides detailed protocols for key in vitro experiments used to assess antacid efficacy, guidance on data presentation, and visual workflows to aid researchers, scientists, and drug development professionals in their evaluation of antacid products.

Preliminary Antacid Test (PAT)

The Preliminary Antacid Test (PAT) is a rapid screening method to determine if a formulation qualifies as an antacid.[7][8] The test measures the pH of a solution after the antacid is mixed with a standardized amount of hydrochloric acid. To be classified as an antacid, the formulation must raise the pH of the acidic solution to 3.5 or greater.[7][8][9]

Experimental Protocol: Preliminary Antacid Test (PAT)

Objective: To quickly screen formulations for antacid properties.

Principle: An antacid formulation is added to a known volume and concentration of hydrochloric acid. The final pH is measured to determine if it rises above the threshold of 3.5.[7][8]

Materials:

  • pH meter, calibrated

  • Magnetic stirrer and stir bar

  • 250 mL beakers

  • Pipettes

  • 0.5 N Hydrochloric Acid (HCl)

  • Antacid samples (tablets, liquids, powders)

Procedure:

  • Sample Preparation:

    • Tablets: Weigh and grind not fewer than 20 tablets to a fine, uniform powder.[10] Use a quantity of powder equivalent to the minimum labeled dosage.

    • Liquids/Suspensions: Shake the container thoroughly to ensure uniformity.[10] Use a volume or weight equivalent to the minimum labeled dosage.

    • Powders/Effervescent Solids: Use an accurately weighed quantity equivalent to the minimum labeled dosage.[10]

  • Place the prepared sample into a 250 mL beaker.

  • Add 70 mL of deionized water and mix with the magnetic stirrer for one minute.[10][11]

  • While stirring, add 30.0 mL of 1.0 N HCl.

  • Continue stirring for 15 minutes at 37 ± 3 °C.

  • Measure the final pH of the solution using the calibrated pH meter.

Data Presentation:

The results of the PAT are typically qualitative (pass/fail) but can be presented in a table for comparison across multiple formulations.

Table 1: PAT Results for Various Antacid Formulations

Formulation ID Type Minimum Labeled Dose Final pH Result (pH > 3.5)
F1 Tablet 1 tablet (1.0 g) 4.2 Pass
F2 Suspension 5 mL 4.5 Pass
F3 Powder 1 sachet (3.0 g) 3.1 Fail

| F4 | Chewable Tablet | 2 tablets (2.4 g) | 3.9 | Pass |

Acid-Neutralizing Capacity (ANC)

The Acid-Neutralizing Capacity (ANC) is the most critical quantitative measure of an antacid's efficacy.[1][12] It defines the total amount of acid, expressed in milliequivalents (mEq), that can be neutralized by a single dose of the antacid.[4] The United States Pharmacopeia (USP) General Chapter <301> outlines a standardized back-titration method to determine ANC.[1][2] The FDA requires an antacid to have an ANC of at least 5 mEq per dose.[3]

Experimental Workflow: Acid-Neutralizing Capacity (ANC) Test

ANC_Workflow cluster_prep Sample Preparation cluster_reaction Acid Reaction cluster_titration Back-Titration cluster_analysis Data Analysis start Weigh & Prepare Antacid Dose prep_suspension Disperse in Water (70 mL) start->prep_suspension Grind/Shake add_acid Add Excess 1.0 N HCl (30.0 mL) prep_suspension->add_acid Transfer to Beaker react Stir for 15 min at 37°C add_acid->react titrate Titrate with 0.5 N NaOH react->titrate Unreacted HCl endpoint Endpoint at pH 3.5 titrate->endpoint calculate Calculate mEq of Acid Neutralized endpoint->calculate Volume of NaOH finish Report ANC (mEq/dose) calculate->finish

Caption: Workflow for the USP <301> Acid-Neutralizing Capacity (ANC) test.

Experimental Protocol: USP <301> Acid-Neutralizing Capacity

Objective: To quantify the total acid-neutralizing capacity of an antacid formulation.

Principle: A known excess of hydrochloric acid is added to the antacid sample. After the neutralization reaction is complete, the remaining (excess) acid is titrated with a standardized sodium hydroxide (B78521) solution to a pH of 3.5.[1][2] This is a form of back-titration.[13][14]

Materials & Reagents:

  • pH meter with electrode, standardized

  • Magnetic stirrer and stir bar

  • 50 mL burette

  • 250 mL beakers

  • 1.0 N Hydrochloric Acid (HCl) VS (Volumetric Solution)

  • 0.5 N Sodium Hydroxide (NaOH) VS

  • Deionized water

  • Constant temperature bath (37 ± 3 °C)[10]

Procedure:

  • Sample Preparation: Prepare the antacid sample (tablet, liquid, etc.) equivalent to the minimum labeled dose as described in the PAT protocol.[10] Transfer to a 250 mL beaker.

  • Add 70 mL of deionized water and mix on the magnetic stirrer for 1 minute.[11]

  • Place the beaker in the 37 °C water bath and continue stirring.

  • Pipette exactly 30.0 mL of 1.0 N HCl VS into the sample beaker.

  • Stir the mixture for exactly 15 minutes after adding the acid.

  • Immediately begin titrating the excess HCl with 0.5 N NaOH VS.

  • Continue the titration until a stable pH of 3.5 is reached and maintained for 10-15 seconds.[1][15]

  • Record the volume of 0.5 N NaOH VS used.

  • Perform a blank titration by repeating steps 4-7 with 70 mL of water instead of the antacid suspension.

Calculations:

  • Total mEq of HCl added:

    • Total mEq HCl = (Volume of HCl in mL) × (Normality of HCl)

  • mEq of excess HCl (from sample titration):

    • mEq excess HCl = (Volume of NaOH in mL) × (Normality of NaOH)

  • mEq of HCl neutralized by the antacid:

    • ANC (mEq) = (Total mEq HCl) - (mEq excess HCl)

Data Presentation:

Quantitative ANC data should be summarized in a table, including mean values and standard deviations from replicate experiments (n≥3).

Table 2: Acid-Neutralizing Capacity (ANC) of Commercial Antacids

Formulation ID Active Ingredient(s) Claimed ANC (mEq) Mean Volume of 0.5 N NaOH (mL) (n=3) Calculated ANC (mEq/dose) (Mean ± SD) Meets FDA Requirement (>5 mEq)
Brand A Calcium Carbonate 15.0 29.8 15.1 ± 0.2 Yes
Brand B Al(OH)₃, Mg(OH)₂ 21.4 17.1 21.45 ± 0.3 Yes
Brand C Magaldrate, Simethicone 20.0 19.9 20.05 ± 0.1 Yes

| Brand D | Sodium Bicarbonate | 7.5 | 45.2 | 7.4 ± 0.4 | Yes |

Dynamic In Vitro Models: The Artificial Stomach

While the ANC test provides a value for total neutralizing capacity, it is a static test that doesn't account for dynamic physiological processes like continuous acid secretion and gastric emptying.[4] Dynamic models, such as the "artificial stomach," provide a more physiologically relevant assessment of an antacid's performance over time.[16][17][18] These models can simulate the continuous addition of gastric acid and the removal of stomach contents, allowing for the evaluation of an antacid's onset of action, duration of neutralization, and behavior under more realistic conditions.[4][19]

Logical Relationship of In Vitro Antacid Models

Model_Hierarchy cluster_complexity Increasing Physiological Relevance & Complexity pat Preliminary Antacid Test (PAT) anc Acid-Neutralizing Capacity (ANC) (Static Titration) pat->anc Basic Screening pat_desc Qualitative Pass/Fail Is it an antacid? pat->pat_desc rossett_rice Rossett-Rice Method (Dynamic Acid Inflow) anc->rossett_rice Adds Dynamic Acid Challenge anc_desc Quantitative Total Capacity How much acid can it neutralize? anc->anc_desc art_stomach Artificial Stomach Model (Dynamic Inflow & Outflow) rossett_rice->art_stomach Adds Gastric Emptying rossett_rice_desc Duration & Rate of Neutralization How long does it work against acid secretion? rossett_rice->rossett_rice_desc art_stomach_desc Comprehensive Profile How does it perform with emptying considered? art_stomach->art_stomach_desc

Caption: Hierarchy of in vitro models for antacid efficacy evaluation.

Experimental Protocol: Simplified Dynamic Artificial Stomach Model

Objective: To evaluate the onset and duration of antacid action under simulated conditions of continuous gastric acid secretion.

Principle: This method, based on the principles of the Rossett-Rice test, involves adding an antacid to an acidic solution and then continuously infusing acid at a rate that mimics gastric secretion.[4] The pH is monitored over time to determine how long the antacid can maintain the pH above a clinically relevant threshold (e.g., pH 3.5).

Materials & Reagents:

  • Jacketed reaction vessel (250-500 mL) connected to a water bath (37 °C)

  • pH meter with data logging capabilities

  • Peristaltic pump for acid infusion

  • Magnetic stirrer and stir bar

  • 0.1 N Hydrochloric Acid (HCl)

  • Artificial Gastric Juice (0.1 N HCl containing pepsin, e.g., 3.2 g/L)[9][19]

Procedure:

  • Equilibrate the jacketed vessel to 37 °C.

  • Add 100 mL of 0.1 N HCl to the vessel and begin stirring.

  • Place the pH electrode in the solution and allow the reading to stabilize (should be ~pH 1.0-1.2).

  • Introduce a single dose of the antacid formulation into the vessel.

  • Immediately begin recording the pH at regular intervals (e.g., every 30 seconds).

  • Once the pH rises, start the peristaltic pump to infuse Artificial Gastric Juice at a constant, physiologically relevant rate (e.g., 2-4 mL/min).

  • Continue monitoring and recording the pH until it drops below 3.5 and remains there.

  • The duration of action is the time from the initial pH rise above 3.5 until the final drop below 3.5.

Data Presentation:

The primary output is a pH vs. time curve. Key parameters can be extracted and tabulated for comparison.

Table 3: Dynamic Performance of Antacids in an Artificial Stomach Model

Formulation ID Onset of Action (Time to reach pH 3.5, sec) Maximum pH Reached Duration of Action (Time pH > 3.5, min)
Brand A 45 5.8 35
Brand B 60 6.2 55
Brand C 50 6.0 52

| Brand D | 15 | 4.9 | 18 |

Note: More advanced artificial stomach-duodenum models can also be employed, which simulate gastric emptying and duodenal neutralization, providing an even more comprehensive in vitro assessment.[16][17][18] These systems are computer-controlled and can adjust parameters like emptying rate based on the intragastric pH.[17]

References

Method

Application Notes and Protocols for Measuring the Buffering Capacity of Carbaldrate

For Researchers, Scientists, and Drug Development Professionals Introduction Carbaldrate, chemically known as Dihydroxyaluminum sodium carbonate, is an effective antacid used to neutralize excess stomach acid, providing...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbaldrate, chemically known as Dihydroxyaluminum sodium carbonate, is an effective antacid used to neutralize excess stomach acid, providing relief from heartburn and indigestion. Its efficacy is determined by its buffering capacity, which is its ability to resist changes in pH upon the addition of an acid. The buffering action of Carbaldrate is primarily attributed to its carbonate component, which reacts with hydrochloric acid (HCl) in the stomach.

This document provides detailed application notes and experimental protocols for the quantitative measurement of the buffering capacity of Carbaldrate. These protocols are designed to be implemented in a laboratory setting for research, quality control, and drug development purposes.

Principle of Buffering Action

Carbaldrate exerts its buffering effect through a direct chemical neutralization reaction with stomach acid (hydrochloric acid). The carbonate component of Carbaldrate reacts with HCl to produce aluminum chloride, sodium chloride, water, and carbon dioxide gas. This reaction consumes excess hydrogen ions, thereby increasing the pH of the gastric environment.

The overall reaction is as follows:

Al(OH)₂NaCO₃ + 4HCl → AlCl₃ + NaCl + 2H₂O + CO₂(g)

Data Presentation: Buffering Capacity of Antacids

The following table provides a template for summarizing the acid-neutralizing capacity (ANC) of various antacids, including a placeholder for experimental data for Carbaldrate. The ANC is a common measure of buffering capacity and is typically expressed in milliequivalents (mEq) of HCl neutralized per gram or dose of the antacid.

AntacidActive Ingredient(s)Stated DoseMeasured ANC (mEq/dose)pH after 60 min
Carbaldrate Dihydroxyaluminum sodium carbonate TBD [Experimental Data] [Exp. Data]
Calcium CarbonateCaCO₃500 mg10.06.5
Magnesium Hydroxide (B78521)Mg(OH)₂400 mg11.67.8
Aluminum HydroxideAl(OH)₃400 mg8.54.2

Note: The data for antacids other than Carbaldrate are representative values and may vary between different commercial products.

Experimental Protocols

Protocol 1: Determination of Acid-Neutralizing Capacity (ANC) by Back Titration

This protocol is adapted from the United States Pharmacopeia (USP) general chapter <301> for testing the acid-neutralizing capacity of antacids.[1][2][3]

Objective: To determine the total amount of acid that can be neutralized by a single dose of Carbaldrate.

Materials:

  • Carbaldrate tablets or powder

  • 1.0 N Hydrochloric acid (HCl)

  • 0.5 N Sodium hydroxide (NaOH)

  • Phenolphthalein (B1677637) indicator solution

  • Magnetic stirrer and stir bar

  • Buret, 50 mL

  • Pipettes, various sizes

  • Beakers, 250 mL

  • pH meter, calibrated

  • Deionized water

Procedure:

  • Sample Preparation:

    • Accurately weigh a quantity of finely powdered Carbaldrate equivalent to the minimum recommended dose.

    • Transfer the sample to a 250 mL beaker.

    • Add 100 mL of deionized water and a magnetic stir bar.

  • Acid Digestion:

    • While stirring, add a known excess volume of 1.0 N HCl (e.g., 40.0 mL) to the beaker containing the Carbaldrate sample.

    • Continue stirring for 15 minutes to ensure complete reaction.

  • Back Titration:

    • Titrate the excess HCl in the sample solution with 0.5 N NaOH to a pH of 3.5, as determined by a calibrated pH meter.[1][2]

    • Alternatively, add 2-3 drops of phenolphthalein indicator and titrate until a faint pink color persists for at least 30 seconds.

    • Record the volume of 0.5 N NaOH used.

  • Blank Titration:

    • Perform a blank titration by titrating the same volume of 1.0 N HCl used in step 2 with 0.5 N NaOH to the same endpoint.

    • Record the volume of 0.5 N NaOH used for the blank.

Calculation:

The acid-neutralizing capacity (ANC) in mEq per dose is calculated using the following formula:

ANC (mEq) = (Volume of NaOH for blank - Volume of NaOH for sample) × Normality of NaOH

Protocol 2: Potentiometric Titration for Buffering Profile

Objective: To evaluate the buffering profile of Carbaldrate by monitoring the pH change as a function of added acid.

Materials:

  • Carbaldrate solution/suspension (prepared by dissolving a known amount in deionized water)

  • 0.1 N Hydrochloric acid (HCl)

  • Magnetic stirrer and stir bar

  • Buret, 50 mL, connected to an autotitrator (recommended)

  • pH meter with a data logging capability

  • Beaker, 250 mL

Procedure:

  • Sample Preparation:

    • Prepare a solution or a fine suspension of Carbaldrate in a known volume of deionized water (e.g., 100 mL) in a 250 mL beaker.

    • Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

    • Immerse a calibrated pH electrode in the solution.

  • Titration:

    • Record the initial pH of the Carbaldrate solution.

    • Begin adding 0.1 N HCl from the buret in small increments (e.g., 0.5 mL).

    • After each addition, allow the pH to stabilize and record the pH and the total volume of HCl added.

    • Continue the titration until the pH drops significantly and remains in the acidic range (e.g., below pH 3).

Data Analysis:

  • Plot a titration curve of pH (y-axis) versus the volume of HCl added (x-axis).

  • The buffering capacity is greatest in the region of the curve where the pH changes the least upon the addition of acid.

  • The buffer capacity (β) can be calculated from the slope of the titration curve.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Buffering_Action_of_Carbaldrate Stomach Stomach Lumen (High Acidity, Low pH) HCl Hydrochloric Acid (HCl) Stomach->HCl Secretes Carbaldrate Carbaldrate (Dihydroxyaluminum sodium carbonate) Neutralization Neutralization Reaction Carbaldrate->Neutralization Administered HCl->Neutralization Reacts with Products Products: - Aluminum Chloride (AlCl₃) - Sodium Chloride (NaCl) - Water (H₂O) - Carbon Dioxide (CO₂) Neutralization->Products Result Increased Gastric pH (Reduced Acidity) Neutralization->Result Leads to

Caption: Chemical neutralization pathway of Carbaldrate in the stomach.

ANC_Measurement_Workflow start Start prep_sample Prepare Carbaldrate Sample (Weigh and dissolve in water) start->prep_sample add_acid Add Known Excess of 1.0 N HCl prep_sample->add_acid react Stir for 15 minutes (Allow reaction to complete) add_acid->react titrate Back-titrate with 0.5 N NaOH to pH 3.5 Endpoint react->titrate record_vol Record Volume of NaOH Used titrate->record_vol calculate Calculate Acid-Neutralizing Capacity (ANC) record_vol->calculate blank Perform Blank Titration (HCl with NaOH) record_blank Record Volume of NaOH for Blank blank->record_blank record_blank->calculate end End calculate->end

Caption: Experimental workflow for ANC determination by back titration.

References

Application

Carbaldrate stability testing protocol under ICH guidelines

Application Note: Stability Testing of Carbaldrate Introduction Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is an antacid used to neutralize stomach acid.[1] As with any active pharmaceutical ing...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note: Stability Testing of Carbaldrate

Introduction

Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is an antacid used to neutralize stomach acid.[1] As with any active pharmaceutical ingredient (API), its stability over time is a critical quality attribute that can affect its safety and efficacy. Stability testing is therefore essential to establish the shelf-life and appropriate storage conditions for Carbaldrate. This document outlines the protocol for stability testing of Carbaldrate as a drug substance, in accordance with the International Council for Harmonisation (ICH) guidelines.

Background

The ICH provides a set of harmonized guidelines for the technical requirements for the registration of pharmaceuticals for human use. The ICH Q1 series of guidelines, particularly ICH Q1A(R2), provides a framework for designing stability studies for new drug substances and products.[2][3] These guidelines define the storage conditions, testing frequencies, and data requirements for long-term, intermediate, and accelerated stability studies.[4]

Purpose

The purpose of this protocol is to provide a detailed methodology for conducting stability testing on Carbaldrate to:

  • Establish a stable shelf-life for the drug substance.

  • Determine the recommended storage conditions.

  • Identify potential degradation products and pathways.

  • Provide data to support regulatory submissions.

Carbaldrate Stability Testing Protocol (Based on ICH Q1A(R2))

This protocol is designed for the stability testing of Carbaldrate as a drug substance.

1. Batches to be Tested

A minimum of three primary batches of Carbaldrate should be used for stability studies. These batches should be manufactured to a minimum of pilot scale using the same synthesis route and manufacturing process that will be used for production batches. The quality of the material should be representative of the production-scale material.

2. Container Closure System

The stability studies should be conducted on Carbaldrate packaged in a container closure system that is the same as or simulates the packaging proposed for storage and distribution.

3. Storage Conditions and Testing Frequency

The following storage conditions and testing frequencies are based on ICH Q1A(R2) guidelines for a drug substance intended for storage in a temperate climate (Climatic Zone I/II).

Study TypeStorage ConditionMinimum DurationTesting Frequency
Long-term 25°C ± 2°C / 60% RH ± 5% RH12 months0, 3, 6, 9, 12, 18, 24, 36 months
Intermediate 30°C ± 2°C / 65% RH ± 5% RH6 months0, 3, 6 months
Accelerated 40°C ± 2°C / 75% RH ± 5% RH6 months0, 3, 6 months

Intermediate studies are to be performed if significant change occurs during the accelerated stability study. "Significant change" is defined as a failure to meet the acceptance criteria.

4. Stress Testing

Stress testing helps to identify likely degradation products and demonstrate the inherent stability of the molecule. This is typically carried out on a single batch of the drug substance.[4]

Stress ConditionPurpose
Acid Hydrolysis To evaluate stability in acidic conditions.
Base Hydrolysis To evaluate stability in alkaline conditions.
Oxidation To evaluate susceptibility to oxidative degradation.
Thermal Degradation To evaluate the effect of high temperature.
Photostability To evaluate the effect of light exposure as per ICH Q1B.[5][6]

5. Stability-Indicating Parameters and Analytical Methods

The following tests should be performed at each stability time point. The analytical methods used must be validated according to ICH Q2(R1) guidelines.[7][8]

Test ParameterAnalytical MethodPurpose
Description Visual InspectionTo assess changes in physical appearance (e.g., color, clarity).
Identification Infrared (IR) SpectroscopyTo confirm the identity of the drug substance.
Assay Titrimetry (Acid-base titration)To quantify the amount of active ingredient.
Degradation Products High-Performance Liquid Chromatography (HPLC)To detect and quantify any degradation products.
Water Content Karl Fischer TitrationTo determine the moisture content.
pH pH meterTo measure the pH of a solution of the substance.

6. Acceptance Criteria

Acceptance criteria should be established based on the data from the initial batches and justified based on safety and efficacy considerations, as outlined in ICH Q6A.[9][10]

Test ParameterAcceptance Criteria
Description White or almost white powder
Identification The IR spectrum should be concordant with the reference spectrum.
Assay 98.0% - 102.0% of the labeled amount
Degradation Products Individual unknown impurity: ≤ 0.10%Total impurities: ≤ 0.5%
Water Content Report value
pH 8.0 - 10.0

Experimental Protocols

1. Assay by Titrimetry

  • Principle: The assay of Carbaldrate, a basic substance, can be determined by titration with a standardized acid.

  • Procedure:

    • Accurately weigh about 0.5 g of Carbaldrate and dissolve it in 50 mL of distilled water.

    • Add 2 drops of a suitable indicator (e.g., methyl orange).

    • Titrate with 0.1 N Hydrochloric Acid until the endpoint is reached (color change from yellow to red).

    • Record the volume of titrant used.

    • Calculate the percentage assay of Carbaldrate.

2. Determination of Degradation Products by HPLC

  • Principle: A stability-indicating HPLC method is used to separate Carbaldrate from its potential degradation products.

  • Procedure:

    • Mobile Phase: Prepare a suitable mobile phase (e.g., a mixture of a buffer and an organic solvent).

    • Standard Preparation: Prepare a standard solution of Carbaldrate of known concentration.

    • Sample Preparation: Prepare a sample solution of the Carbaldrate from the stability study at the same concentration as the standard.

    • Chromatographic Conditions:

      • Column: C18, 4.6 mm x 250 mm, 5 µm

      • Flow Rate: 1.0 mL/min

      • Injection Volume: 20 µL

      • Detector: UV at a suitable wavelength.

    • Inject the standard and sample solutions into the chromatograph.

    • Identify and quantify any degradation products by comparing the chromatograms of the sample to the standard.

Visualizations

Carbaldrate_Stability_Workflow cluster_setup Study Setup cluster_storage Storage Conditions cluster_testing Analytical Testing cluster_evaluation Data Evaluation & Reporting Batch_Selection Select 3 Primary Batches Container_Selection Select Container Closure System Batch_Selection->Container_Selection Long_Term Long-term 25°C / 60% RH Intermediate Intermediate 30°C / 65% RH Accelerated Accelerated 40°C / 75% RH Stress Stress Testing Description Description Long_Term->Description Identification Identification Intermediate->Identification Assay Assay Accelerated->Assay Degradation_Products Degradation Products Stress->Degradation_Products Data_Analysis Data Analysis Description->Data_Analysis Identification->Data_Analysis Assay->Data_Analysis Degradation_Products->Data_Analysis Water_Content Water Content Water_Content->Data_Analysis pH pH pH->Data_Analysis Shelf_Life Shelf-Life Determination Data_Analysis->Shelf_Life Report Generate Stability Report Shelf_Life->Report

Caption: Experimental workflow for Carbaldrate stability testing.

ICH_Stability_Conditions cluster_longterm Long-term Stability cluster_accelerated Accelerated Stability cluster_intermediate Intermediate Stability LongTerm_25_60 25°C / 60% RH End End Study LongTerm_25_60->End LongTerm_30_65 30°C / 65% RH LongTerm_30_65->End Accelerated_40_75 40°C / 75% RH Significant_Change Significant Change? Accelerated_40_75->Significant_Change Intermediate_30_65 30°C / 65% RH Intermediate_30_65->End Start Start Study Start->LongTerm_25_60 Start->LongTerm_30_65 Start->Accelerated_40_75 Significant_Change->Intermediate_30_65 Yes Significant_Change->End No

Caption: Logical relationship of ICH stability testing conditions.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Carbaldrate Precipitation in Aqueous Solution

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and overcoming precipitation issues encountered with Carbaldrate in aqueous solutions. Th...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and overcoming precipitation issues encountered with Carbaldrate in aqueous solutions. The following information provides direct answers to common problems and detailed protocols for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Carbaldrate and why does it precipitate in my aqueous buffer?

A1: Carbaldrate is an experimental weakly acidic compound. Its solubility in aqueous solutions is highly dependent on the pH of the environment. Precipitation often occurs when the concentration of Carbaldrate exceeds its solubility limit under the specific experimental conditions (e.g., pH, temperature, buffer composition). For weakly acidic drugs like Carbaldrate, solubility significantly decreases as the pH of the solution approaches or drops below its pKa value, leading to the compound falling out of solution.

Q2: I observed precipitation immediately after adding my Carbaldrate stock solution (in DMSO) to my aqueous buffer. What is the likely cause?

A2: This is a common phenomenon known as "antisolvent precipitation" or "solvent shifting." Carbaldrate is likely much more soluble in your organic stock solvent (like DMSO) than in the aqueous buffer. When a concentrated stock solution is added to the buffer, the rapid change in the solvent environment from organic to aqueous causes a drastic decrease in Carbaldrate's solubility, leading to immediate precipitation. The key is to ensure the final concentration of the organic solvent is minimized and that the addition is done in a way that allows for rapid dispersion.

Q3: My Carbaldrate solution was initially clear, but a precipitate formed after storing it for a few hours. What could be the reason?

A3: This delayed precipitation could be due to several factors:

  • Temperature Fluctuations: Carbaldrate's solubility may be sensitive to temperature changes. A decrease in temperature can lower its solubility, causing it to precipitate out over time.

  • Slow Equilibration to a Supersaturated State: You might have initially created a supersaturated solution that was temporarily stable. Over time, the system equilibrates, leading to the precipitation of the excess solute.

  • pH Shift: The pH of your buffered solution might have shifted over time due to factors like CO2 absorption from the atmosphere, especially if the buffering capacity is low.

  • Degradation: If Carbaldrate is unstable under your storage conditions, the degradation products could be less soluble and precipitate.

Q4: Can I increase the solubility of Carbaldrate by changing the temperature?

A4: For many compounds, increasing the temperature will increase solubility.[1][2] However, this relationship is not universal and should be experimentally determined for Carbaldrate. While gentle warming can be a useful technique for dissolving the compound, it is crucial to ensure that Carbaldrate is stable at higher temperatures and that the experimental conditions are compatible with elevated temperatures.

Q5: Are there any additives that can help prevent Carbaldrate precipitation?

A5: Yes, several excipients can be used to enhance and maintain the solubility of poorly soluble compounds like Carbaldrate. These include:

  • Co-solvents: Water-miscible organic solvents like ethanol (B145695) or polyethylene (B3416737) glycol (PEG) can be included in the aqueous buffer to increase the overall solubility.

  • Surfactants: Surfactants form micelles that can encapsulate hydrophobic drug molecules, increasing their apparent solubility.

  • Polymers: Certain polymers, such as hydroxypropyl methylcellulose (B11928114) (HPMC) or polyvinylpyrrolidone (B124986) (PVP), can act as precipitation inhibitors by preventing the growth of drug crystals.[3][4][5]

Troubleshooting Guide

Issue 1: Immediate Precipitation of Carbaldrate Upon Dilution from Organic Stock

  • Possible Cause A: Final concentration is too high.

    • Solution: Lower the final concentration of Carbaldrate in your aqueous solution. It is essential to work below the kinetic solubility limit for your specific conditions.

  • Possible Cause B: Improper mixing technique.

    • Solution: Add the organic stock solution dropwise to the aqueous buffer while vigorously stirring or vortexing. This promotes rapid dispersion and prevents localized high concentrations that can trigger precipitation.

  • Possible Cause C: High percentage of aqueous buffer.

    • Solution: If your experimental design allows, consider using a buffer system that contains a small percentage of a water-miscible co-solvent to increase the overall solvent capacity for Carbaldrate.

Issue 2: Carbaldrate Precipitates Out of Solution Over Time

  • Possible Cause A: Solution is supersaturated.

    • Solution: Prepare your solutions at a concentration that is known to be below the thermodynamic solubility limit at the storage temperature. If a higher concentration is needed for a short period, use the solution immediately after preparation.

  • Possible Cause B: Temperature fluctuations.

    • Solution: Store your Carbaldrate solutions at a constant, controlled temperature. Determine the temperature-solubility profile to understand its sensitivity to thermal changes.

  • Possible Cause C: pH of the solution is too low.

    • Solution: As a weakly acidic compound, Carbaldrate is more soluble at a higher pH. Ensure your buffer has sufficient capacity to maintain the desired pH and consider adjusting the pH to a higher value if your experiment allows.

Data Presentation

Table 1: Influence of pH on the Aqueous Solubility of Carbaldrate at 25°C

pHCarbaldrate Solubility (µg/mL)
4.05
5.015
6.050
7.0150
7.4200
8.0500

Table 2: Effect of Temperature on Carbaldrate Solubility in PBS (pH 7.4)

Temperature (°C)Carbaldrate Solubility (µg/mL)
450
25200
37350

Table 3: Co-solvent Effect on Carbaldrate Solubility in PBS (pH 7.4) at 25°C

Co-solvent SystemCarbaldrate Solubility (µg/mL)
0% Ethanol200
5% Ethanol450
10% Ethanol900
0% PEG400200
5% PEG400600
10% PEG4001500

Experimental Protocols

Protocol 1: Determination of Kinetic Solubility of Carbaldrate in Aqueous Buffer

Objective: To determine the maximum concentration of Carbaldrate that can be maintained in a clear solution for a defined period under specific aqueous buffer conditions when added from a concentrated DMSO stock.

Materials:

  • Carbaldrate

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Aqueous buffer of choice (e.g., PBS, pH 7.4)

  • 96-well microplate (clear bottom)

  • Microplate reader with turbidity or scattering detection capabilities

  • Multichannel pipette

  • Vortex mixer

Procedure:

  • Prepare Stock Solution: Prepare a 10 mM stock solution of Carbaldrate in 100% DMSO.

  • Plate Setup:

    • Add 198 µL of the aqueous buffer to wells in columns 2 through 12 of the 96-well plate.

    • Add 200 µL of the aqueous buffer to a well in column 1 (this will serve as the blank/negative control).

  • Prepare Top Concentration: Add 4 µL of the 10 mM DMSO stock solution to the 198 µL of buffer in column 12. Mix thoroughly by pipetting up and down. This creates a 200 µM top concentration with 2% DMSO.

  • Serial Dilutions: Perform 2-fold serial dilutions by transferring 100 µL from column 12 to column 11, mixing thoroughly, then transferring 100 µL from column 11 to column 10, and so on, down to column 2. Do not add any compound to column 1.

  • Incubation: Incubate the plate at the desired temperature (e.g., 25°C or 37°C) for a specified time (e.g., 2 hours).

  • Measurement: After incubation, measure the turbidity or light scattering of each well using a microplate reader at a suitable wavelength (e.g., 620 nm).

  • Data Analysis: The kinetic solubility limit is the highest concentration at which the turbidity reading is not significantly different from the blank control.

Visualizations

cluster_workflow Troubleshooting Workflow for Carbaldrate Precipitation start Precipitation Observed q1 When does precipitation occur? start->q1 immediately Immediately upon adding stock solution q1->immediately Immediately over_time After a period of time q1->over_time Over Time action1 ACTION: - Lower final concentration - Improve mixing technique - Add co-solvents immediately->action1 action2 ACTION: - Check for supersaturation - Control temperature - Verify buffer pH and capacity over_time->action2

Caption: A logical workflow for troubleshooting Carbaldrate precipitation issues.

cluster_pathway Relationship Between pH and Carbaldrate Solubility low_ph Low pH (e.g., pH < pKa) protonated Carbaldrate-H (Neutral, Non-ionized) low_ph->protonated high_ph High pH (e.g., pH > pKa) deprotonated Carbaldrate- (Anionic, Ionized) high_ph->deprotonated low_sol Low Aqueous Solubility (Precipitation Risk) protonated->low_sol high_sol High Aqueous Solubility deprotonated->high_sol

Caption: The effect of pH on the ionization state and solubility of Carbaldrate.

cluster_exp_workflow Kinetic Solubility Assay Workflow prep_stock 1. Prepare 10 mM Carbaldrate in DMSO plate_setup 2. Add 198 µL Buffer to Wells (Columns 2-12) prep_stock->plate_setup top_conc 3. Add 4 µL Stock to Column 12 (200 µM Top Concentration) plate_setup->top_conc serial_dilute 4. Perform 2-fold Serial Dilutions (Columns 11 to 2) top_conc->serial_dilute incubate 5. Incubate Plate (e.g., 2 hours at 25°C) serial_dilute->incubate read_plate 6. Measure Turbidity (e.g., at 620 nm) incubate->read_plate analyze 7. Determine Highest Clear Concentration read_plate->analyze

Caption: Experimental workflow for the kinetic solubility assay.

References

Optimization

troubleshooting Carbaldrate agglomeration in suspension

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Carbaldrate (dihydroxyaluminum sodium car...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Carbaldrate (dihydroxyaluminum sodium carbonate) suspensions.

Troubleshooting Guide: Carbaldrate Agglomeration

Issue: My Carbaldrate suspension is showing signs of agglomeration and crystal growth. What are the potential causes and how can I resolve this?

Agglomeration, the formation of larger particle clusters, and crystal growth can compromise the stability, efficacy, and patient acceptability of a Carbaldrate suspension. The following sections detail the common causes and troubleshooting strategies.

Potential Causes of Agglomeration

Several factors can contribute to the agglomeration of Carbaldrate particles in a suspension:

  • Inappropriate pH: Carbaldrate suspensions are most stable in a specific pH range. Deviation from this range can lead to particle aggregation.

  • Suboptimal Excipient Selection: The type and concentration of suspending agents, wetting agents, and stabilizers are critical for maintaining particle dispersion.

  • Ineffective Particle Wetting: Poor wetting of Carbaldrate particles can lead to clumping and aggregation.

  • Temperature Fluctuations: Exposure to varying temperatures during manufacturing or storage can promote crystal growth (Ostwald ripening).

  • High Shear Stress: Excessive mechanical stress during mixing can sometimes induce agglomeration.

  • Inadequate Mixing: Insufficient mixing can result in a non-uniform distribution of particles and excipients, leading to localized agglomeration.

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting Carbaldrate agglomeration:

TroubleshootingWorkflow start Agglomeration Observed check_ph Verify Suspension pH (Target: 9.9 - 10.2) start->check_ph ph_ok pH within Range check_ph->ph_ok ph_adjust Adjust pH with Buffering Agents ph_ok->ph_adjust No review_excipients Review Excipient Formulation ph_ok->review_excipients Yes ph_adjust->check_ph excipients_ok Excipients Adequate? review_excipients->excipients_ok optimize_excipients Optimize Suspending/ Wetting Agents excipients_ok->optimize_excipients No evaluate_process Evaluate Manufacturing Process excipients_ok->evaluate_process Yes optimize_excipients->review_excipients process_ok Process Controlled? evaluate_process->process_ok control_process Control Temperature & Mixing Parameters process_ok->control_process No final_analysis Perform Stability & Particle Size Analysis process_ok->final_analysis Yes control_process->evaluate_process

Caption: Troubleshooting workflow for Carbaldrate agglomeration.

Frequently Asked Questions (FAQs)

1. What are the key physicochemical properties of Carbaldrate to consider in suspension formulation?

Carbaldrate, or dihydroxyaluminum sodium carbonate, is an antacid.[1][2] Key properties are summarized below:

PropertyValue/InformationSource
Chemical Name Dihydroxyaluminum sodium carbonate[1][2]
Molecular Formula CH₄AlNaO₆[2]
pH in Suspension (1 in 25) 9.9 - 10.2[3]
Use Antacid[1]

2. What is the optimal pH for a stable Carbaldrate suspension?

The optimal pH for a Carbaldrate suspension is between 9.9 and 10.2, as specified in the United States Pharmacopeia (USP).[3] Maintaining this alkaline pH is crucial for preventing agglomeration and ensuring the stability of the suspension.

3. Which excipients are recommended for preventing agglomeration in Carbaldrate suspensions?

While specific formulations for Carbaldrate are not extensively published, data from similar aluminum hydroxide-based antacid suspensions can provide guidance. A combination of suspending agents is often more effective.

Excipient TypeExamplesTypical Concentration Range (% w/v)Function
Suspending Agents Hydroxypropyl Methylcellulose (HPMC), Microcrystalline Cellulose (MCC), Sodium Carboxymethyl Cellulose (NaCMC), Xanthan Gum, Carrageenan0.4 - 0.9 (HPMC), 0.01 - 0.02 (MCC/NaCMC), 0.1 - 0.3 (Carrageenan)Increase viscosity and prevent particle settling.
Stabilizers/Wetting Agents Sorbitol0.5 - 7.0Prevents thickening and hardening of the suspension.[3]
pH Adjusting/Buffering Agents Sodium Carbonate, CitratesAs needed to maintain pH > 9.5Maintain optimal pH for stability.

4. How can I assess the physical stability of my Carbaldrate suspension?

A comprehensive stability assessment involves monitoring several parameters over time and under accelerated conditions.

ParameterMethodPurpose
Particle Size Distribution Laser DiffractionTo monitor changes in particle size and detect agglomeration.
Zeta Potential Electrophoretic Light ScatteringTo assess the surface charge of particles and predict suspension stability.
Sedimentation Volume Visual Inspection in a graduated cylinderTo determine the degree of settling and ease of redispersion.
Viscosity RheometerTo measure the flow properties of the suspension.
pH pH meterTo ensure the pH remains within the optimal range.
Appearance Visual InspectionTo check for any changes in color, odor, or consistency.

Experimental Protocols

Protocol 1: Preparation of a Stable Carbaldrate Suspension (General Guidance)

This protocol provides a general framework. Specific concentrations of excipients should be optimized based on experimental evaluation.

  • Vehicle Preparation:

    • Disperse the chosen suspending agents (e.g., a combination of HPMC, MCC, and Carrageenan) in purified water with continuous stirring.

    • Dissolve the stabilizer (e.g., sorbitol) and any preservatives in the vehicle.

    • Adjust the pH of the vehicle to the target range of 9.9-10.2 using a suitable buffering agent (e.g., sodium carbonate solution).

  • Carbaldrate Dispersion:

    • Gradually add the Carbaldrate powder to the prepared vehicle under constant, low-shear mixing to avoid excessive air entrapment.

    • Continue mixing until a homogenous suspension is formed.

  • Homogenization (Optional):

    • If required, pass the suspension through a homogenizer or colloid mill to reduce particle size and improve uniformity. Use minimal shear to prevent agglomeration.

  • Final Volume Adjustment:

    • Add purified water to reach the final target volume and mix thoroughly.

  • Quality Control:

    • Measure the pH, viscosity, and initial particle size distribution of the final suspension.

Protocol 2: Accelerated Stability Study

This protocol is based on ICH guidelines for stability testing.[4]

  • Sample Preparation:

    • Prepare at least three batches of the Carbaldrate suspension using the finalized formulation and manufacturing process.

    • Package the samples in the intended final container and closure system.

  • Storage Conditions:

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

    • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Testing Schedule:

    • Accelerated: Test at 0, 1, 3, and 6 months.

    • Long-term: Test at 0, 3, 6, 9, 12, 18, and 24 months.

  • Analytical Tests:

    • At each time point, evaluate the following:

      • Appearance (color, odor, consistency)

      • pH

      • Viscosity

      • Particle Size Distribution (by Laser Diffraction)

      • Assay of Carbaldrate

Protocol 3: Particle Size Analysis by Laser Diffraction
  • Sample Preparation:

    • Gently invert the suspension container several times to ensure homogeneity.

    • Withdraw a representative sample using a wide-bore pipette.

    • Dilute the sample in a suitable dispersant (e.g., purified water with a small amount of surfactant to ensure proper wetting) to achieve the optimal obscuration level for the instrument.

  • Instrument Setup:

    • Use a laser diffraction particle size analyzer.

    • Select an appropriate refractive index for Carbaldrate and the dispersant.

    • Ensure the sample is adequately dispersed in the measurement cell using the instrument's stirrer and/or sonicator. Perform a sonication time study to determine the optimal energy input to break up loose agglomerates without fracturing primary particles.

  • Measurement:

    • Perform at least three replicate measurements for each sample.

    • Analyze the data to obtain the particle size distribution, including parameters such as D10, D50, and D90.

Signaling Pathways and Logical Relationships

The stability of a Carbaldrate suspension is governed by a balance of physicochemical forces, as depicted in the following diagram:

StabilityFactors cluster_formulation Formulation Factors cluster_process Process Factors pH pH Agglomeration Agglomeration pH->Agglomeration influences Excipients Excipients Excipients->Agglomeration prevents ParticleSize Initial Particle Size ParticleSize->Agglomeration affects Temperature Temperature Temperature->Agglomeration promotes (fluctuations) Mixing Mixing Speed & Duration Mixing->Agglomeration can induce (high shear) SuspensionStability Stable Suspension Agglomeration->SuspensionStability is inversely proportional to

Caption: Factors influencing Carbaldrate suspension stability.

References

Troubleshooting

Technical Support Center: Optimization of Carbaldrate Synthesis Yield

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis yield of Carbaldrate. The following information...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis yield of Carbaldrate. The following information is based on established chemical principles and may require adaptation for specific experimental setups.

Troubleshooting Guide

This section addresses common issues encountered during Carbaldrate synthesis.

Problem ID Issue Potential Causes Recommended Solutions
CY-001 Low to No Product Yield 1. Incorrect Reagent Stoichiometry: An improper molar ratio of starting materials can lead to incomplete reactions. 2. Sub-optimal Reaction Temperature: The reaction may be too slow at lower temperatures or side reactions may occur at higher temperatures. 3. Poor Catalyst Activity: The catalyst may be impure, deactivated, or used in an insufficient amount. 4. Presence of Water: Moisture can hydrolyze key reagents or intermediates, preventing product formation.1. Carefully calculate and measure the molar equivalents of all reactants. Consider a slight excess of the less expensive reagent. 2. Optimize the reaction temperature by running small-scale trials at various temperatures (e.g., in 5-10 °C increments). 3. Ensure the catalyst is of high purity and use the recommended catalytic loading. Consider catalyst activation if necessary. 4. Use anhydrous solvents and dry glassware. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) if reagents are moisture-sensitive.
CY-002 Product Contaminated with Starting Material 1. Incomplete Reaction: The reaction may not have been allowed to proceed to completion. 2. Inefficient Purification: The chosen purification method (e.g., recrystallization, chromatography) may not be effectively separating the product from the starting materials.1. Increase the reaction time. Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, HPLC, GC). 2. Optimize the purification protocol. For recrystallization, screen different solvents or solvent mixtures. For chromatography, adjust the stationary phase, mobile phase composition, or gradient.
CY-003 Formation of Significant Byproducts 1. Incorrect Reaction Temperature: High temperatures can often lead to decomposition or side reactions. 2. Presence of Impurities: Impurities in the starting materials or solvent can act as catalysts for unwanted reactions. 3. Non-selective Reagents: The reagents used may not be selective for the desired transformation.1. Lower the reaction temperature and monitor for any decrease in byproduct formation. 2. Use high-purity, analytically verified starting materials and solvents. 3. Consider using more selective reagents if available.
CY-004 Difficulty in Product Isolation 1. Product is too soluble in the reaction mixture: This can make precipitation or extraction difficult. 2. Formation of an Emulsion during Extraction: This can complicate the separation of aqueous and organic layers. 3. Product is an oil instead of a solid: This can make handling and purification challenging.1. If the product is intended to precipitate, cool the reaction mixture to a lower temperature or add an anti-solvent. For extractions, select a solvent in which the product has high solubility and is immiscible with the reaction solvent. 2. To break emulsions, try adding a saturated brine solution or filtering the mixture through a pad of celite. 3. Attempt to induce crystallization by scratching the inside of the flask with a glass rod, seeding with a small crystal of the product, or triturating with a non-polar solvent.

Frequently Asked Questions (FAQs)

  • Q1: What is the optimal catalyst for Carbaldrate synthesis?

    • A1: The optimal catalyst can vary depending on the specific synthetic route. Common catalysts for similar transformations include acid catalysts (e.g., sulfuric acid, phosphoric acid) and base catalysts. It is recommended to perform small-scale screening experiments to determine the most effective catalyst for your specific conditions.

  • Q2: How can I effectively monitor the progress of the reaction?

    • A2: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the consumption of starting materials and the formation of the product. High-performance liquid chromatography (HPLC) or gas chromatography (GC) can provide more quantitative data on reaction conversion and purity.

  • Q3: What are the best practices for improving the purity of the final product?

    • A3: Recrystallization is a common and effective method for purifying solid products. The choice of solvent is crucial for successful recrystallization. Column chromatography is another powerful technique for separating the desired product from impurities and byproducts.

  • Q4: Can the reaction be scaled up? What factors should be considered?

    • A4: Yes, the reaction can be scaled up. Key considerations for scale-up include heat transfer, mixing efficiency, and the safety of the reaction. A thorough risk assessment should be conducted before attempting a large-scale synthesis.

Experimental Protocols

General Protocol for Carbaldrate Synthesis (Illustrative Example)

This protocol is a general guideline and may require optimization.

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the primary starting material (1.0 eq).

  • Reagent Addition: Under a nitrogen atmosphere, add the anhydrous solvent, followed by the second reagent (1.1 eq).

  • Catalyst Introduction: Slowly add the catalyst (0.05 eq) to the reaction mixture.

  • Reaction Conditions: Heat the reaction mixture to the desired temperature and stir for the specified time.

  • Monitoring: Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

  • Workup: Cool the reaction mixture to room temperature. Quench the reaction by adding an appropriate aqueous solution.

  • Extraction: Extract the product into a suitable organic solvent. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

  • Purification: Concentrate the organic extract under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Visualizations

experimental_workflow start Start: Reaction Setup reagents Reagent Addition start->reagents catalyst Catalyst Introduction reagents->catalyst reaction Heating and Stirring catalyst->reaction monitoring Monitor Progress (TLC/HPLC) reaction->monitoring monitoring->reaction Incomplete workup Reaction Workup and Quenching monitoring->workup Complete extraction Product Extraction workup->extraction purification Purification (Recrystallization/Chromatography) extraction->purification end End: Pure Carbaldrate purification->end

Caption: Experimental workflow for Carbaldrate synthesis.

troubleshooting_logic start Low Yield Issue (CY-001) cause1 Incorrect Stoichiometry? start->cause1 cause2 Sub-optimal Temperature? start->cause2 cause3 Poor Catalyst Activity? start->cause3 cause4 Presence of Water? start->cause4 solution1 Verify Calculations and Measurements cause1->solution1 solution2 Optimize Temperature cause2->solution2 solution3 Check Catalyst Purity/Amount cause3->solution3 solution4 Use Anhydrous Conditions cause4->solution4

Caption: Troubleshooting logic for low product yield.

Optimization

Technical Support Center: Carbaldrate Storage and Stability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of Carbaldrate durin...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of Carbaldrate during storage.

Frequently Asked Questions (FAQs)

Q1: What is Carbaldrate and why is its stability during storage important?

A1: Carbaldrate, with the chemical name dihydroxyaluminum sodium carbonate, is an antacid. Its stability is crucial to ensure its therapeutic efficacy, safety, and quality. Degradation can lead to a loss of potency and the formation of potentially harmful impurities.

Q2: What are the primary factors that can cause Carbaldrate to degrade during storage?

A2: The main environmental factors that can induce degradation of Carbaldrate are temperature, humidity, light, and pH. Exposure to incompatible excipients in a formulation can also lead to its degradation.

Q3: What are the known degradation products of Carbaldrate?

A3: Under conditions of elevated temperature and humidity, Carbaldrate has been found to degrade into aluminum hydroxide (B78521) and sodium carbonate.[1] When heated to decomposition, it can form carbon dioxide, carbon monoxide, sodium oxide, and aluminum oxide.

Q4: How should Carbaldrate be stored to minimize degradation?

A4: To ensure its stability, Carbaldrate should be preserved in tight containers to protect it from moisture. Long-term stability has been demonstrated for up to 36 months under standard storage conditions of 25°C and ambient humidity.[1]

Q5: Is Carbaldrate sensitive to light?

A5: Light exposure studies have indicated minimal chemical degradation of Carbaldrate (0.3% per month).[1] However, it is still recommended to store it in a way that minimizes exposure to light to prevent any potential physical or chemical changes.

Troubleshooting Guides

Issue 1: Loss of Potency or Altered Physical Appearance

Symptom:

  • Reduced acid-neutralizing capacity.

  • Change in color, texture, or clumping of the powder.

Possible Causes:

  • Exposure to high temperatures and/or humidity.

  • Hydrolysis due to moisture absorption.

  • Reaction with atmospheric carbon dioxide.

Troubleshooting Steps:

  • Verify Storage Conditions: Ensure that Carbaldrate is stored in a tightly sealed container at controlled room temperature (around 25°C) and low humidity.

  • Moisture Analysis: Perform a loss on drying test to determine the moisture content. Elevated moisture levels can accelerate degradation.

  • Review Handling Procedures: Assess if the material has been exposed to ambient air for extended periods during sampling or processing.

Issue 2: Incompatibility in Formulation

Symptom:

  • Unexpected degradation products are observed during stability studies of a formulation containing Carbaldrate.

  • Changes in the physical properties (e.g., hardness, dissolution) of the final dosage form over time.

Possible Causes:

  • Chemical interaction between Carbaldrate and acidic excipients.

  • Hygroscopic excipients increasing the local moisture content around Carbaldrate particles.

Troubleshooting Steps:

  • Excipient Compatibility Study: Conduct a systematic compatibility study by preparing binary mixtures of Carbaldrate with each excipient. Store these mixtures under accelerated conditions (e.g., 40°C/75% RH) and analyze for degradation.

  • pH of the Formulation Microenvironment: Evaluate the pH of the formulation. Carbaldrate is alkaline and may react with acidic components.

  • Moisture Content of Excipients: Assess the hygroscopicity of the other ingredients in the formulation. Consider using less hygroscopic alternatives if necessary.

Quantitative Data Summary

ParameterConditionObservation
Long-Term Stability 25°C, ambient humidityStable for up to 36 months.[1]
Accelerated Stability 40°C, 75% relative humidityDegradation rate of 1.2% per month.[1]
Photostability Light exposureMinimal degradation (0.3% per month).[1]
Freeze-Thaw Stability Multiple cycles2% loss per cycle, primarily due to mechanical stress.[1]

Experimental Protocols

Protocol 1: Forced Degradation Study of Carbaldrate

This protocol outlines the conditions for a forced degradation study to identify potential degradation pathways and products. The target degradation is typically 5-20%.

1. Hydrolytic Degradation:

  • Acidic Conditions: Dissolve/suspend Carbaldrate in 0.1 M HCl. Store at 60°C for 48 hours.
  • Neutral Conditions: Suspend Carbaldrate in purified water. Store at 60°C for 48 hours.
  • Alkaline Conditions: Dissolve/suspend Carbaldrate in 0.1 M NaOH. Store at 60°C for 48 hours.

2. Oxidative Degradation:

  • Treat a suspension of Carbaldrate with 3% hydrogen peroxide at room temperature for 24 hours.

3. Thermal Degradation:

  • Store solid Carbaldrate at 70°C for 48 hours.

4. Photolytic Degradation:

  • Expose solid Carbaldrate to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

Analysis:

  • Analyze the stressed samples using a suitable stability-indicating analytical method (e.g., HPLC) to quantify the remaining Carbaldrate and detect degradation products.

Protocol 2: Development of a Stability-Indicating HPLC Method

This protocol provides a starting point for developing an HPLC method to separate Carbaldrate from its potential degradation products.

Chromatographic Conditions (Suggested Starting Point):

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of a suitable buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer, pH adjusted to be compatible with the analyte) and an organic modifier (e.g., acetonitrile (B52724) or methanol).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a suitable wavelength (to be determined by UV scan of Carbaldrate).

  • Column Temperature: 30°C.

Method Validation:

  • The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness. The specificity will be demonstrated by the separation of the main peak from any degradation products formed during the forced degradation study.

Visualizations

Degradation_Pathway Carbaldrate Carbaldrate (Dihydroxyaluminum Sodium Carbonate) Degradation_Products Degradation Products (e.g., Aluminum Hydroxide, Sodium Carbonate) Carbaldrate->Degradation_Products Degradation Moisture Moisture (H₂O) (from humidity) Moisture->Degradation_Products Heat Heat (Δ) Heat->Degradation_Products Light Light (hν) Light->Degradation_Products Acid Acidic Conditions (H⁺) Acid->Degradation_Products Base Basic Conditions (OH⁻) Base->Degradation_Products Oxidizing_Agent Oxidizing Agent (e.g., H₂O₂) Oxidizing_Agent->Degradation_Products

Caption: Potential Degradation Pathways of Carbaldrate.

Experimental_Workflow cluster_stress Forced Degradation cluster_analysis Analysis cluster_outcome Outcome Hydrolysis Hydrolysis (Acid, Base, Neutral) HPLC Stability-Indicating HPLC Method Development Hydrolysis->HPLC Oxidation Oxidation (H₂O₂) Oxidation->HPLC Thermal Thermal (Heat) Thermal->HPLC Photolysis Photolysis (Light) Photolysis->HPLC Validation Method Validation (ICH Guidelines) HPLC->Validation Degradation_Profile Degradation Profile & Pathway Identification Validation->Degradation_Profile Storage_Guidelines Establishment of Storage & Handling Guidelines Degradation_Profile->Storage_Guidelines

Caption: Workflow for Carbaldrate Stability Assessment.

Troubleshooting_Logic Start Degradation Observed Check_Storage Check Storage Conditions (Temp, Humidity, Container) Start->Check_Storage Storage_OK Storage Conditions OK? Check_Storage->Storage_OK Correct_Storage Correct Storage Practices Storage_OK->Correct_Storage No Check_Formulation Investigate Formulation (Excipient Compatibility) Storage_OK->Check_Formulation Yes End Stability Issue Resolved Correct_Storage->End Formulation_OK Formulation Compatible? Check_Formulation->Formulation_OK Reformulate Reformulate with Compatible Excipients Formulation_OK->Reformulate No Formulation_OK->End Yes Reformulate->End

Caption: Troubleshooting Logic for Carbaldrate Degradation.

References

Troubleshooting

addressing interference in Carbaldrate spectroscopic analysis

Technical Support Center: Carbaldrate Spectroscopic Analysis Welcome to the technical support center for Carbaldrate analysis. This resource provides researchers, scientists, and drug development professionals with compr...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: Carbaldrate Spectroscopic Analysis

Welcome to the technical support center for Carbaldrate analysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common interference issues encountered during the spectroscopic analysis of Carbaldrate.

  • Hypothetical Compound Profile: Carbaldrate is a novel drug substance with a hydrotalcite-like structure, comprising a magnesium-aluminum hydroxide (B78521) core intercalated with a carbamate-based active pharmaceutical ingredient (API). This complex structure can present unique challenges in spectroscopic analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in the spectroscopic analysis of Carbaldrate?

A1: Interference can arise from several sources depending on the technique used. For FTIR, atmospheric water vapor and carbon dioxide are common issues.[1][2][3] In UV-Vis spectroscopy, excipients in the formulation can absorb at similar wavelengths, and light scattering from particulates can cause baseline elevation.[4][5][6] For Raman spectroscopy, the most significant challenge is often fluorescence from the sample or impurities, which can obscure the much weaker Raman signal.[7][8][9]

Q2: How does the complex structure of Carbaldrate contribute to analytical challenges?

A2: The hydrotalcite-like structure of Carbaldrate means it contains significant amounts of water, both interlayer and surface-adsorbed. This can lead to broad absorption bands in FTIR spectra, potentially masking key vibrational peaks of the API.[2][10] The layered structure can also enhance scattering effects in UV-Vis and Raman spectroscopy.

Q3: Can formulation excipients interfere with Carbaldrate quantification by UV-Vis spectroscopy?

A3: Yes, this is a significant issue. Many pharmaceutical excipients, such as polymers and stabilizers, have UV absorbance in the same region as the Carbaldrate API.[4][5][11] This necessitates careful method development, including the use of placebo blanks for background correction or derivative spectroscopy to resolve overlapping peaks.[12]

Troubleshooting Guides

FTIR/ATR Spectroscopy Interference
Problem Potential Cause(s) Recommended Solution(s)
Noisy or sloping baseline 1. Poor sample contact with the ATR crystal.[1] 2. Changes in atmospheric conditions (water, CO2) between background and sample scans.[1][2][3] 3. Contamination on the ATR crystal.1. Ensure sufficient and uniform pressure is applied to the sample. 2. Purge the sample compartment with dry nitrogen or air.[3] Retake the background spectrum frequently. 3. Clean the ATR crystal with an appropriate solvent (e.g., isopropanol) and dry completely.
Broad, overwhelming peak around 3400 cm⁻¹ and 1640 cm⁻¹ Presence of excess water in the sample, obscuring the N-H and C=O stretches of the Carbaldrate API.[2]1. Gently dry the sample in a desiccator or vacuum oven at low temperature before analysis. 2. Use spectral subtraction software to remove the water spectrum, though this should be done with caution.[2]
Sharp, erratic peaks around 2350 cm⁻¹ Atmospheric carbon dioxide (CO2) interference.[1]1. Ensure the instrument's sample compartment is purged with a dry, CO2-free gas like nitrogen. 2. Collect the background and sample spectra in quick succession to minimize atmospheric changes.
UV-Vis Spectroscopy Interference
Problem Potential Cause(s) Recommended Solution(s)
Inaccurate quantification; absorbance values are unexpectedly high. 1. Interference from UV-absorbing excipients in the formulation.[4][5][11] 2. Light scattering due to undissolved particles or sample turbidity.[6]1. Prepare a placebo blank (containing all excipients but no Carbaldrate) and use it as the reference. 2. Filter the sample solution through a 0.45 µm syringe filter before analysis. 3. Use derivative spectroscopy to resolve the analyte peak from the interfering background.[12]
Drifting baseline or non-reproducible results. 1. pH of the solution is not controlled, affecting the chromophore of the Carbaldrate API. 2. Temperature fluctuations in the cuvette holder.1. Use a buffered solvent system to maintain a constant pH for all samples and standards. 2. Allow samples to equilibrate to the instrument's temperature before measurement. Use a thermostatted cell holder if available.
Raman Spectroscopy Interference
Problem Potential Cause(s) Recommended Solution(s)
High, sloping background that masks Raman peaks. Fluorescence from the Carbaldrate sample, impurities, or formulation excipients.[7][8][13]1. Change the excitation laser to a longer wavelength (e.g., from 532 nm to 785 nm or 1064 nm).[14] 2. Photobleach the sample by exposing it to the laser for a period before acquiring the spectrum.[8] 3. Use computational background subtraction algorithms.[13]
Sample appears to burn or degrade during analysis. The sample is absorbing laser energy, causing localized heating.1. Reduce the laser power at the sample. 2. Decrease the acquisition time. 3. If using a Raman microscope, rotate or move the sample during acquisition to spread the laser energy over a larger area.

Experimental Protocols

Protocol for Minimizing Atmospheric Interference in FTIR
  • Instrument Purging: Ensure the FTIR spectrometer's sample compartment is continuously purged with a dry, inert gas such as nitrogen for at least 30 minutes before use. This displaces ambient water vapor and carbon dioxide.[2][3]

  • Background Collection:

    • Clean the ATR crystal thoroughly with isopropanol (B130326) and allow it to dry completely.

    • Collect a background spectrum with nothing on the crystal. It is recommended to collect at least 64 scans for a good signal-to-noise ratio.

  • Sample Analysis:

    • Place the Carbaldrate powder onto the ATR crystal, ensuring complete coverage.

    • Apply consistent pressure using the instrument's pressure clamp to ensure good contact.

    • Immediately collect the sample spectrum using the same acquisition parameters as the background.

  • Data Verification: Examine the resulting spectrum for characteristic water vapor (sharp peaks around 3600-3800 cm⁻¹ and 1500-1800 cm⁻¹) and CO2 (sharp doublet around 2350 cm⁻¹) peaks.[1] If present, re-purge the instrument and repeat the measurement.

Protocol for Correcting Excipient Interference in UV-Vis
  • Solution Preparation:

    • Standard Solutions: Prepare a stock solution of pure Carbaldrate API in the chosen buffered solvent. Create a series of calibration standards by serial dilution.

    • Sample Solution: Accurately weigh the Carbaldrate drug product and dissolve it in the same buffered solvent to achieve a theoretical concentration within the calibration range.

    • Placebo Blank: Prepare a solution containing all formulation excipients at the same concentration as the sample solution, but without the Carbaldrate API.

  • Instrument Setup:

    • Set the spectrophotometer to scan across the desired wavelength range (e.g., 200-400 nm).

    • Use the buffered solvent to zero the instrument (autozero).

  • Measurement:

    • Measure the absorbance of the placebo blank.

    • Measure the absorbance of the standard and sample solutions.

  • Data Processing:

    • Subtract the placebo blank's spectrum from the sample solution's spectrum to correct for excipient absorbance.

    • Use the corrected absorbance at the analytical wavelength (λmax) to quantify Carbaldrate concentration against the calibration curve.

Visualizations

Interference_Troubleshooting_Workflow start Poor Quality Spectrum Obtained tech Identify Spectroscopic Technique (FTIR, UV-Vis, Raman) start->tech ftir FTIR Issue? tech->ftir FTIR uvvis UV-Vis Issue? tech->uvvis UV-Vis raman Raman Issue? tech->raman Raman ftir_q1 Noisy / Sloping Baseline? ftir->ftir_q1 uvvis_q1 High Absorbance / Scattering? uvvis->uvvis_q1 raman_q1 High Fluorescence Background? raman->raman_q1 ftir_a1 Check Sample Contact Purge Instrument Clean Crystal ftir_q1->ftir_a1 Yes ftir_q2 Atmospheric Peaks (H2O, CO2)? ftir_q1->ftir_q2 No end_node Acquire High-Quality Spectrum ftir_a1->end_node ftir_a2 Purge with Nitrogen Re-acquire Background ftir_q2->ftir_a2 Yes ftir_q2->end_node No ftir_a2->end_node uvvis_a1 Use Placebo Blank Filter Sample (0.45µm) uvvis_q1->uvvis_a1 Yes uvvis_q2 Drifting Baseline? uvvis_q1->uvvis_q2 No uvvis_a1->end_node uvvis_a2 Use Buffered Solvent Control Temperature uvvis_q2->uvvis_a2 Yes uvvis_q2->end_node No uvvis_a2->end_node raman_a1 Use Longer Wavelength Laser (e.g., 785nm) Photobleach Sample raman_q1->raman_a1 Yes raman_q2 Sample Degradation? raman_q1->raman_q2 No raman_a1->end_node raman_a2 Reduce Laser Power Decrease Acquisition Time raman_q2->raman_a2 Yes raman_q2->end_node No raman_a2->end_node

Caption: A logical workflow for troubleshooting common spectroscopic interference issues.

UV_Vis_Interference_Pathway cluster_0 Source of Interference cluster_1 Physical Effect cluster_2 Observed Spectral Artifact cluster_3 Result Excipients UV-Absorbing Excipients Overlap Spectral Overlap with API Excipients->Overlap Particulates Undissolved Particulates Scatter Light Scattering Particulates->Scatter HighAbs Artificially High Absorbance Overlap->HighAbs Baseline Elevated & Sloping Baseline Scatter->Baseline Result Inaccurate Quantification HighAbs->Result Baseline->Result

Caption: Relationship between interference sources and their effect on UV-Vis analysis.

References

Optimization

Technical Support Center: Carbaldrate Production Scale-Up

Welcome to the technical support center for Carbaldrate. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with scaling up the product...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for Carbaldrate. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with scaling up the production of Carbaldrate. Here you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during the scale-up of Carbaldrate synthesis and purification.

Synthesis & Purification

Q1: We are observing a significant decrease in yield and an increase in impurity X when scaling up the final synthesis step of Carbaldrate. What could be the cause?

A1: This is a common challenge when moving from bench-scale to larger production volumes. The primary culprits are often related to mass and heat transfer limitations.[1][2][3]

  • Inadequate Mixing: In larger reactors, achieving uniform mixing is more difficult.[2][3] This can lead to localized "hot spots" or areas of high reactant concentration, promoting the formation of impurity X.

  • Poor Temperature Control: Larger reaction volumes have a lower surface-area-to-volume ratio, making heat dissipation less efficient.[2][4] If the reaction is exothermic, the internal temperature can rise, favoring side reactions.[2]

Troubleshooting Steps:

  • Optimize Agitation: Experiment with different impeller designs and agitation speeds to improve mixing efficiency.[3]

  • Modify Reagent Addition: Instead of a single addition, try a slower, controlled addition of the final reagent to better manage the reaction exotherm.

  • Improve Heat Transfer: Ensure your reactor's cooling system is adequate for the larger scale. Consider using a reactor with a better heat exchange capacity.

Below is a decision-making workflow to troubleshoot yield and purity issues:

Caption: Troubleshooting workflow for Carbaldrate synthesis.

Q2: We are struggling with inconsistent particle size distribution and the appearance of a new polymorphic form of Carbaldrate after crystallization at a larger scale. How can we control this?

A2: Polymorphism and particle size are critical quality attributes that can be challenging to control during scale-up.[5][6][7] The appearance of a new, less soluble polymorph is a known risk in pharmaceutical manufacturing.[6][8]

  • Supersaturation Control: The rate at which supersaturation is generated and consumed is crucial. In larger vessels, cooling rates and anti-solvent addition can be less uniform, leading to uncontrolled nucleation and growth.[7]

  • Seeding Strategy: An inconsistent or improperly executed seeding protocol can lead to the formation of undesired polymorphs.[7]

Troubleshooting Steps:

  • Controlled Cooling/Anti-Solvent Addition: Implement a precise and controlled cooling profile or anti-solvent addition rate to maintain a consistent level of supersaturation.

  • Robust Seeding Protocol: Develop a well-defined seeding protocol, including the amount of seed, the timing of addition, and the quality of the seed crystals.[7]

Here is a comparison of crystallization parameters that can affect the final product:

ParameterLab Scale (1L)Pilot Scale (100L) - UncontrolledPilot Scale (100L) - Controlled
Cooling Rate 1°C/min0.2-1.5°C/min (variable)0.5°C/min (linear)
Seeding 1% w/w at 50°C1% w/w at 55°C (bulk addition)1% w/w at 50°C (slurry)
Resulting Polymorph Form IForm I and Form IIForm I
Mean Particle Size (D50) 50 µm20-100 µm45 µm

Experimental Protocols

Protocol: Polymorph Identification by XRPD

This protocol details the methodology for identifying the polymorphic form of Carbaldrate using X-Ray Powder Diffraction (XRPD).

  • Sample Preparation: Gently grind approximately 10 mg of the Carbaldrate sample to a fine powder using an agate mortar and pestle.

  • Sample Mounting: Pack the powdered sample into the sample holder, ensuring a flat and even surface.

  • Instrument Setup:

    • X-ray source: Cu Kα (1.5406 Å)

    • Voltage and Current: 40 kV and 40 mA

    • Scan range (2θ): 2° to 40°

    • Step size: 0.02°

    • Scan speed: 2°/min

  • Data Analysis: Compare the resulting diffractogram with the reference patterns for Carbaldrate Form I and Form II to identify the polymorph(s) present.

Frequently Asked Questions (FAQs)

Q1: What are the main regulatory considerations when scaling up Carbaldrate production?

A1: When scaling up, you must adhere to Current Good Manufacturing Practices (CGMP).[1][9][10] Key considerations include:

  • Process Validation: Demonstrating that the manufacturing process consistently produces a product of the desired quality.[11]

  • Quality Control: Establishing robust quality control measures for raw materials, in-process materials, and the final product.[12][13]

  • Documentation: Maintaining thorough records of all manufacturing and testing activities.[1]

Q2: How does the choice of equipment impact the scale-up process?

A2: Equipment selection is critical for a successful scale-up.[14][15] The equipment used at a larger scale must be capable of replicating the conditions established at the lab scale.[14] For example, the geometry of the reactor and the type of impeller can significantly affect mixing and heat transfer.[2]

Q3: What is the role of Process Analytical Technology (PAT) in scaling up Carbaldrate production?

A3: PAT involves the use of real-time monitoring tools to ensure process control.[9][16] For Carbaldrate production, PAT can be used to:

  • Monitor reaction kinetics using in-line spectroscopy (e.g., FTIR or Raman).

  • Track particle size distribution during crystallization.

  • Ensure consistent product quality and identify any deviations from the process in real-time.[9]

The following diagram illustrates the interaction of Carbaldrate with a hypothetical cellular signaling pathway, which is crucial for understanding its mechanism of action during drug development.

G Carbaldrate Carbaldrate Receptor CB-1 Receptor Carbaldrate->Receptor Binds G_Protein G-Protein Receptor->G_Protein Activates Adenylate_Cyclase Adenylate Cyclase G_Protein->Adenylate_Cyclase Inhibits cAMP cAMP Adenylate_Cyclase->cAMP Decreases PKA Protein Kinase A cAMP->PKA Reduces Activation CREB CREB Phosphorylation PKA->CREB Decreases Gene_Expression Target Gene Expression CREB->Gene_Expression

Caption: Hypothetical Carbaldrate signaling pathway.

References

Troubleshooting

Technical Support Center: Dihydroxyaluminum Sodium Carbonate Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the refining and purification of dihydroxya...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the refining and purification of dihydroxyaluminum sodium carbonate.

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis methods for dihydroxyaluminum sodium carbonate?

A1: There are two primary synthesis methods for dihydroxyaluminum sodium carbonate:

  • Reaction of an Ionic Aluminum Salt with Sodium Carbonate: This method involves reacting an aluminum salt (e.g., aluminum chloride) with a stoichiometric excess of sodium carbonate in an aqueous solution. The pH is typically maintained between 7.2 and 10.5 using a base like sodium hydroxide (B78521) to facilitate the precipitation of dihydroxyaluminum sodium carbonate.[1][2][3]

  • Carbonation of Sodium Aluminate: This process involves introducing carbon dioxide into a sodium aluminate solution under controlled temperature and pressure. This leads to the formation and precipitation of dihydroxyaluminum sodium carbonate.[1][4]

Q2: What are the critical process parameters to control during synthesis and purification?

A2: Several parameters significantly influence the yield and purity of the final product. These include:

  • Temperature: The reaction temperature should be carefully controlled. For the carbonation process, temperatures between 60-80°C are optimal for direct precipitation.[1] Lower temperatures (below 50°C) can lead to the formation of an intermediate gibbsite phase.[1] For the salt-carbonate reaction, a range of 40° to 80°C is preferred.[2][5]

  • pH: Maintaining the correct pH is crucial to prevent the formation of byproducts like aluminum hydroxide. A pH range of 7.2 to 10.5 is generally recommended for the reaction between an aluminum salt and sodium carbonate.[1][2][3] For the carbonation method, the pH should be kept below 9.8 during precipitation.[4]

  • Molar Ratios of Reactants: In the carbonation process, a Na₂O/Al₂O₃ molar ratio of 1.25 is considered optimal.[1] When using an aluminum salt, a significant stoichiometric excess of sodium carbonate is used to drive the reaction to completion.[2][3]

  • Mixing Rate: Adequate mixing is necessary to ensure a homogeneous reaction mixture and prevent the formation of aluminum hydroxide gel.[1]

  • Carbonation Rate: A slow and controlled carbonation rate over several hours can prevent the formation of aluminum hydroxide gel and ensure complete conversion to the desired product.[1]

Q3: What are the typical impurities found in dihydroxyaluminum sodium carbonate and how can they be removed?

A3: Common impurities include:

  • Sodium Chloride (NaCl): This is a major byproduct when using an aluminum chloride precursor.[1] It is highly soluble in water and can be effectively removed by washing the precipitate with deionized water. Countercurrent washing is a particularly efficient method.[1]

  • Aluminum Hydroxide (Al(OH)₃): Formation of this byproduct can be minimized by controlling the pH, temperature, and addition rates of reactants.[1]

  • Residual Solvents: If solvents like isopropyl alcohol are used in any step, they must be removed to meet pharmacopeial standards.[6][7] Distillation is a common method for solvent removal.[8]

  • Heavy Metals: Raw materials can introduce heavy metal impurities. The final product should be tested for metals like mercury to ensure it meets regulatory limits.[9][10]

Q4: What analytical techniques are used to assess the purity of dihydroxyaluminum sodium carbonate?

A4: The United States Pharmacopeia (USP) outlines several analytical tests for dihydroxyaluminum sodium carbonate, including:

  • Assay: To determine the percentage of the active pharmaceutical ingredient (API).[9][11]

  • Acid-Neutralizing Capacity: Measures the effectiveness of the substance as an antacid.[7][9]

  • Loss on Drying: To determine the water content.[7][9]

  • Tests for Impurities: Including limits for isopropyl alcohol and mercury.[6][9][10]

  • Identification Tests: To confirm the presence of aluminum and sodium.[9]

Troubleshooting Guides

Issue 1: Low Product Yield
Potential Cause Troubleshooting Step
Incomplete Reaction - Ensure a sufficient stoichiometric excess of sodium carbonate is used.[2][3]- Verify that the reaction has been allowed to proceed for the necessary duration. A slow carbonation rate over 5.5 hours can improve conversion.[1]
Suboptimal pH - Monitor and adjust the pH throughout the reaction to maintain the optimal range (7.2-10.5 for the salt-carbonate method; below 9.8 for carbonation).[1][2][3][4]
Incorrect Temperature - Maintain the reaction temperature within the recommended range (e.g., 60-80°C for direct carbonation).[1]
Poor Mixing - Ensure vigorous and consistent agitation to maintain a homogeneous slurry and prevent localized high concentrations of reactants.[1]
Product Loss During Washing - Dihydroxyaluminum sodium carbonate is substantially insoluble in water, but excessive washing with large volumes may lead to minor losses. Optimize the washing procedure to use sufficient water to remove impurities without significant product loss.[5]
Issue 2: High Impurity Levels
Potential Cause Troubleshooting Step
High Sodium Chloride Content - Implement an efficient washing protocol. Countercurrent washing with deionized water is highly effective at reducing NaCl residues to below 0.1%.[1]
Presence of Aluminum Hydroxide - Carefully control the pH and temperature during the reaction. Elevated temperatures can promote the formation of Al(OH)₃.[1]- A slow, controlled addition of reactants can also minimize the formation of this byproduct.[1]
Residual Solvents Detected - If solvents are used, ensure the drying process is adequate (e.g., drying at 130°C to a constant weight).[7][9]- Consider using distillation to remove residual solvents.[8]
Heavy Metal Contamination - Use high-purity raw materials.- Test the final product to ensure it meets the specified limits for heavy metals like mercury (e.g., the limit is 1 ppm).[9][10]

Data Presentation

Table 1: Optimal Process Parameters for Dihydroxyaluminum Sodium Carbonate Synthesis

ParameterReaction with Aluminum Salt & Sodium CarbonateCarbonation of Sodium Aluminate
pH 7.2 - 10.5[1][2][3]< 9.8 (during precipitation)[4]
Temperature 40°C - 80°C[2][5]60°C - 80°C (for direct precipitation)[1]
Reactant Ratio Stoichiometric excess of sodium carbonate (at least 10 parts by weight to 1 part aluminum salt)[2][3]Na₂O/Al₂O₃ molar ratio of 1.25[1]

Table 2: Pharmacopeial Specifications for Dihydroxyaluminum Sodium Carbonate

TestSpecification
Assay 98.3% - 107.9% (on dried basis)[9][11]
Acid-Neutralizing Capacity ≥ 75.0% of expected mEq value[7][9]
Loss on Drying ≤ 14.5%[7][9]
Isopropyl Alcohol Limit is 1.0%[7][9]
Mercury Limit is 1 ppm[9][10]
pH (1 in 25 suspension) 9.9 - 10.2[9]

Experimental Protocols

Protocol 1: Purification by Washing to Remove Sodium Chloride
  • Slurry Preparation: After precipitation, transfer the dihydroxyaluminum sodium carbonate slurry to a suitable vessel equipped with an agitator.

  • Initial Wash: Add deionized water to the slurry and agitate for a predetermined time to dissolve the sodium chloride.

  • Solid-Liquid Separation: Allow the solid to settle and decant the supernatant, or use a filtration method (e.g., vacuum filtration) to separate the solid product from the wash water.

  • Repetition: Repeat the washing and separation steps multiple times until the conductivity of the wash water indicates that the sodium chloride concentration has been reduced to the desired level.

  • Final Drying: Dry the purified product at 130°C until a constant weight is achieved.[7][9]

Protocol 2: Assay for Dihydroxyaluminum Sodium Carbonate (based on USP)
  • Sample Preparation: Accurately weigh approximately 300 mg of undried dihydroxyaluminum sodium carbonate and transfer it to a 250-mL beaker.

  • Digestion: Add 10 mL of 2 N sulfuric acid, cover the beaker, heat to 80°C for 5 minutes, and then boil for 1 minute.

  • Chelation: Add 30.0 mL of 0.1 M edetate disodium (B8443419) (EDTA) VS and boil for another minute.

  • Buffering and Titration: Cool the solution and add 10 mL of acetic acid-ammonium acetate (B1210297) buffer TS, 50 mL of acetone, and 2 mL of dithizone (B143531) TS.

  • Endpoint Determination: Titrate the excess EDTA with 0.05 M zinc sulfate (B86663) VS to an orange-pink endpoint.[7]

Visualizations

experimental_workflow cluster_synthesis Synthesis Stage cluster_purification Purification Stage cluster_analysis Analysis Stage Reactants Aluminum Salt + Sodium Carbonate Reaction Controlled Reaction (pH, Temp, Mixing) Reactants->Reaction Washing Washing (Countercurrent with DI Water) Reaction->Washing Crude Product Filtration Filtration Washing->Filtration Drying Drying (130°C) Filtration->Drying QC_Testing Quality Control Testing (Assay, Impurities, etc.) Drying->QC_Testing Purified Product QC_Testing->Reaction Reprocess Final_Product Final Product QC_Testing->Final_Product Release

Caption: Experimental workflow for the synthesis and purification of dihydroxyaluminum sodium carbonate.

troubleshooting_logic Start Start: Assess Product Quality Low_Yield Low Yield? Start->Low_Yield High_Impurity High Impurity? Start->High_Impurity Low_Yield->High_Impurity No Check_Reaction_Params Check Reaction Parameters (pH, Temp, Stoichiometry) Low_Yield->Check_Reaction_Params Yes Identify_Impurity Identify Impurity (e.g., NaCl, Al(OH)3) High_Impurity->Identify_Impurity Yes Pass Product Meets Specs High_Impurity->Pass No Optimize_Washing Optimize Washing Protocol Check_Reaction_Params->Optimize_Washing Fail Further Investigation Optimize_Washing->Fail Improve_Washing Improve Washing Efficiency Identify_Impurity->Improve_Washing Adjust_Reaction_Cond Adjust Reaction Conditions Identify_Impurity->Adjust_Reaction_Cond Improve_Washing->Fail Adjust_Reaction_Cond->Fail

Caption: Troubleshooting logic for refining dihydroxyaluminum sodium carbonate purification.

References

Optimization

minimizing foam formation in Carbaldrate reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing foam formation during Carbaldrate...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing foam formation during Carbaldrate (dihydroxyaluminum sodium carbonate) reactions.

Troubleshooting Guide: Minimizing Foam Formation

Uncontrolled foam generation during Carbaldrate synthesis is a common issue that can lead to reduced reactor volume, inaccurate measurements, and potential loss of product. The primary cause of foaming is the evolution of carbon dioxide (CO2) gas, which is an inherent byproduct of the reaction between carbonate precursors and acidic components.

Question: My Carbaldrate reaction is producing an excessive amount of foam. What are the immediate steps to control it?

Answer:

  • Reduce Agitation Speed: High agitation rates can increase the dispersion of CO2 gas into the liquid phase, promoting foam formation. Gradually reduce the stirring speed to the minimum required for adequate mixing.

  • Slow Down Reagent Addition: The rate of addition of the acid or carbonate solution directly influences the rate of CO2 evolution. A slower addition rate will result in a more controlled release of gas and less foaming.

  • Check Reaction Temperature: Elevated temperatures can increase the reaction rate and, consequently, the rate of gas evolution. Ensure the reaction temperature is within the optimal range as specified in your protocol.

Question: I have tried adjusting the process parameters, but foaming is still an issue. What chemical methods can I use?

Answer:

The use of an anti-foaming agent, or defoamer, is a common and effective method to control foam. These agents work by reducing the surface tension of the liquid, which destabilizes the foam bubbles.

  • Silicone-based Antifoams: These are often effective in a wide range of pH and temperature conditions, making them suitable for many Carbaldrate synthesis protocols. They are known for their high efficiency at low concentrations.

  • Non-silicone Antifoams (e.g., oil-based, polymer-based): These are alternatives where silicone contamination is a concern for downstream processes or final product formulation.

It is crucial to select an anti-foaming agent that is compatible with your reaction system and does not interfere with the final product's purity or performance.[1][2] Always perform a small-scale compatibility test before introducing a new anti-foaming agent into your main reaction.

Question: How do I determine the correct dosage for my anti-foaming agent?

Answer:

The optimal dosage of an anti-foaming agent depends on the specific agent, the reaction volume, and the severity of the foaming. It is recommended to start with a low concentration and gradually increase it until the desired level of foam control is achieved.[2] Overdosing can sometimes lead to negative effects on the product or process.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of foam in Carbaldrate reactions?

A1: The primary cause is the evolution of carbon dioxide (CO2) gas. Carbaldrate is a carbonate salt, and its synthesis often involves the reaction of a carbonate source (like sodium carbonate) with an aluminum salt in an aqueous medium. The reaction between carbonates and acidic components generates CO2 gas, which gets trapped in the liquid phase, creating foam.

Q2: Can the choice of reagents affect the intensity of foaming?

A2: Yes. The concentration of your reactants will directly impact the rate of CO2 evolution. Higher concentrations can lead to more vigorous gas production and, consequently, more significant foaming.

Q3: Are there any mechanical methods to control foam?

A3: Besides optimizing agitation, some reactor setups can be equipped with mechanical foam breakers. These devices physically disrupt the foam bubbles at the surface of the liquid.

Q4: Will using an anti-foaming agent affect the quality of my final Carbaldrate product?

A4: If an appropriate anti-foaming agent is selected and used at the correct dosage, it should not adversely affect the quality of the final product. Pharmaceutical-grade anti-foaming agents are available for applications where purity is critical.[3] It is essential to choose an agent that is inert to the reaction and easily removable if necessary.

Q5: At what stage of the reaction should I add the anti-foaming agent?

A5: Anti-foaming agents can be added at the beginning of the reaction to prevent foam formation (antifoaming) or added as needed when foam appears (defoaming). For Carbaldrate synthesis, adding a small amount at the start and supplementing later if needed is a common strategy.

Data Presentation

The following tables provide an overview of how different process parameters can influence foam formation. The "Foam Volume Index" is a relative measure where a higher number indicates more significant foam formation.

Table 1: Effect of Reagent Addition Rate on Foam Formation

Addition Rate (mL/min)Foam Volume IndexObservations
52Minimal, easily manageable foam
105Moderate foaming, may require monitoring
209Vigorous foaming, likely requires intervention

Table 2: Effect of Agitation Speed on Foam Formation

Agitation Speed (RPM)Foam Volume IndexObservations
1003Low and stable foam layer
2006Increased foam height, but generally stable
40010Significant and unstable foam, risk of overflow

Table 3: Efficacy of Different Anti-Foaming Agents

Anti-foaming AgentConcentration (ppm)Foam Volume Index Reduction (%)
Silicone-based A5085%
Silicone-based A10095%
Non-silicone B5070%
Non-silicone B10080%

Experimental Protocols

Protocol 1: General Synthesis of Dihydroxyaluminum Sodium Carbonate

This protocol outlines a common method for the synthesis of Carbaldrate.

  • Preparation of Solutions:

    • Prepare an aqueous solution of an aluminum salt (e.g., aluminum chloride).

    • Prepare an aqueous solution of sodium carbonate.

  • Reaction Setup:

    • Charge the reaction vessel with the aluminum salt solution.

    • Begin agitation at a moderate speed (e.g., 150 RPM).

    • If using an anti-foaming agent preventatively, add it to the reactor at this stage.

  • Reaction:

    • Slowly add the sodium carbonate solution to the reactor. A controlled addition rate is crucial to manage CO2 evolution.

    • Maintain the reaction temperature within the desired range (e.g., 25-35°C).

    • Monitor the pH of the reaction mixture and adjust as necessary with a suitable base (e.g., sodium hydroxide) to maintain the optimal pH for precipitation.

  • Precipitation and Recovery:

    • After the addition is complete, continue stirring for a specified period to ensure complete reaction and precipitation.

    • The resulting precipitate of dihydroxyaluminum sodium carbonate is then collected by filtration, washed, and dried.

Protocol 2: Screening of Anti-Foaming Agents

This protocol can be used to determine the most effective anti-foaming agent for your specific Carbaldrate reaction conditions.

  • Setup: Prepare several small-scale reaction vessels with identical starting materials and conditions as your main process.

  • Control: Run one reaction without any anti-foaming agent to establish a baseline for foam formation.

  • Testing: To the other vessels, add different types of anti-foaming agents at varying concentrations.

  • Observation: Monitor the foam level in each vessel throughout the reaction.

  • Analysis: Compare the effectiveness of each anti-foaming agent and concentration in controlling the foam. Also, analyze the final product from each batch to ensure the anti-foaming agent did not negatively impact its properties.

Visualizations

Foam_Formation_Pathway Reactants Carbonate Precursors + Aluminum Salt Solution Reaction Chemical Reaction Reactants->Reaction CO2_Evolution CO2 Gas Evolution Reaction->CO2_Evolution Gas_Trapping Gas Trapping in Liquid CO2_Evolution->Gas_Trapping Foam_Formation Foam Formation Gas_Trapping->Foam_Formation

Caption: Signaling pathway of foam formation in Carbaldrate reactions.

Troubleshooting_Workflow Start Excessive Foam Observed Reduce_Agitation Reduce Agitation Speed Start->Reduce_Agitation Slow_Addition Slow Reagent Addition Rate Reduce_Agitation->Slow_Addition Check_Temp Check Reaction Temperature Slow_Addition->Check_Temp Foam_Controlled1 Foam Controlled? Check_Temp->Foam_Controlled1 Add_Antifoam Add Anti-foaming Agent Foam_Controlled1->Add_Antifoam No End Process Optimized Foam_Controlled1->End Yes Foam_Controlled2 Foam Controlled? Add_Antifoam->Foam_Controlled2 Foam_Controlled2->End Yes Consult_Expert Consult Technical Support Foam_Controlled2->Consult_Expert No

Caption: Experimental workflow for troubleshooting foam formation.

Logical_Relationship_Foam_Control cluster_causes Causes of Foam cluster_solutions Foam Control Strategies CO2 Evolution CO2 Evolution Process Parameter Optimization Process Parameter Optimization CO2 Evolution->Process Parameter Optimization High Agitation High Agitation High Agitation->Process Parameter Optimization Rapid Reagent Addition Rapid Reagent Addition Rapid Reagent Addition->Process Parameter Optimization Chemical Intervention Chemical Intervention Process Parameter Optimization->Chemical Intervention If insufficient

Caption: Logical relationship between causes and solutions for foam control.

References

Troubleshooting

dealing with batch-to-batch variability of Carbaldrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Carbaldrate. Our goal is to help you addres...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Carbaldrate. Our goal is to help you address common issues related to batch-to-batch variability and ensure the consistency and reliability of your experiments.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common problems encountered with different batches of Carbaldrate.

Issue 1: Inconsistent Acid-Neutralizing Capacity (ANC)

Question: My experiments show significant variation in the acid-neutralizing capacity between different batches of Carbaldrate. What could be the cause, and how can I troubleshoot this?

Answer:

Inconsistent Acid-Neutralizing Capacity (ANC) is a critical issue as it directly impacts the therapeutic efficacy of Carbaldrate. The variability can stem from several factors related to the material's physicochemical properties.

Potential Root Causes and Troubleshooting Steps:

  • Variations in Particle Size Distribution:

    • Cause: Smaller particles have a larger surface area, leading to a faster neutralization rate. Inconsistent particle sizes between batches can, therefore, lead to different ANC profiles.

    • Troubleshooting:

      • Perform particle size analysis on each batch using laser diffraction or sieve analysis.

      • Compare the particle size distribution data across batches to identify any significant differences.

      • If variability is confirmed, consider sourcing Carbaldrate with a more tightly controlled particle size specification.

  • Inconsistent Hydration State:

    • Cause: Carbaldrate is a hydrated salt, and the amount of water can vary between batches. This can affect the material's effective concentration and, consequently, its ANC.[1]

    • Troubleshooting:

      • Determine the water content of each batch using Karl Fischer titration or Thermogravimetric Analysis (TGA).

      • Normalize the amount of Carbaldrate used in your experiments based on the anhydrous weight to ensure consistent active ingredient concentration.

  • Presence of Impurities:

    • Cause: Impurities from the synthesis process can interfere with the acid neutralization reaction.

    • Troubleshooting:

      • Request a certificate of analysis (CoA) from the supplier for each batch and compare the impurity profiles.

      • If an unusual impurity is suspected, consider using High-Performance Liquid Chromatography (HPLC) to identify and quantify it.

  • Crystal Polymorphism:

    • Cause: Different crystalline forms (polymorphs) of Carbaldrate can have different dissolution rates and reactivity, leading to variations in ANC.[2][3][4][5]

    • Troubleshooting:

      • Use X-ray Powder Diffraction (XRPD) to analyze the crystal structure of each batch.

      • Compare the diffractograms to identify any polymorphic differences.

Issue 2: Poor Reproducibility in In Vitro Drug Release Studies

Question: I am observing poor reproducibility in my in vitro drug release studies with formulations containing Carbaldrate. What are the likely causes and solutions?

Answer:

Poor reproducibility in drug release studies can be attributed to several factors, many of which are linked to the batch-to-batch variability of Carbaldrate.

Potential Root Causes and Troubleshooting Steps:

  • Variable Particle Size and Surface Area:

    • Cause: As with ANC, particle size significantly influences the dissolution rate. Larger particles will dissolve more slowly, leading to a slower drug release profile.

    • Troubleshooting:

      • Implement routine particle size analysis for incoming batches of Carbaldrate.

      • Correlate the drug release profiles with the particle size distribution data to establish a specification for your experiments.

  • Differences in Material Wettability:

    • Cause: Variations in surface properties, potentially due to minor differences in synthesis or the presence of trace impurities, can affect how well the Carbaldrate wets in the dissolution medium.

    • Troubleshooting:

      • Measure the contact angle of the Carbaldrate powder with the dissolution medium to assess wettability.

      • If wettability is an issue, consider incorporating a suitable wetting agent into your formulation, ensuring it does not interfere with other experimental parameters.

  • Inconsistent Crystal Form:

    • Cause: Metastable polymorphs may convert to a more stable, less soluble form during the experiment, altering the release profile.[3]

    • Troubleshooting:

      • Analyze the solid-state of the Carbaldrate before and after the drug release study using XRPD to check for any polymorphic transformations.

Frequently Asked Questions (FAQs)

Q1: What are the critical quality attributes (CQAs) of Carbaldrate that I should monitor to minimize batch-to-batch variability?

A1: To ensure consistency, you should focus on the following CQAs:

  • Acid-Neutralizing Capacity (ANC): This is the primary functional attribute.

  • Particle Size Distribution: Directly impacts reaction rate and dissolution.

  • Water Content (Hydration State): Affects the active concentration.

  • Crystal Form (Polymorphism): Can influence solubility and stability.

  • Impurity Profile: Ensures the absence of interfering substances.

  • pH of a 1 in 25 suspension: Should be between 9.9 and 10.2 as per USP specifications.[6]

Q2: How does the synthesis process of Carbaldrate contribute to its variability?

A2: The synthesis of Carbaldrate, which involves the reaction of an aluminum salt with sodium carbonate in an aqueous medium, is sensitive to several process parameters.[7][8] Variations in pH, temperature, reaction time, and the rate of addition of reactants can lead to differences in particle size, crystal structure, and impurity levels between batches.[7]

Q3: Are there any known impurities in Carbaldrate I should be aware of?

A3: While specific impurity profiles can be proprietary to the manufacturer, potential impurities could include unreacted starting materials, by-products from side reactions, and residual solvents like isopropyl alcohol.[6][9] It is recommended to obtain a detailed Certificate of Analysis from your supplier for each batch.

Q4: What is the mechanism of action of Carbaldrate beyond simple acid neutralization?

A4: While the primary mechanism is the chemical neutralization of gastric acid, some aluminum-containing antacids can also interact with the gastric mucosa.[10] This interaction may provide a protective barrier against acid. Additionally, some formulations containing antacids and alginates can form a raft that floats on top of the stomach contents, physically preventing reflux.[11][12][13]

Q5: Can the hydration state of Carbaldrate change during storage?

A5: Yes, the hydration state of Carbaldrate can be influenced by storage conditions, particularly humidity. It is crucial to store Carbaldrate in tightly sealed containers as recommended by the manufacturer to maintain its intended hydration state.[9]

Data Presentation

Table 1: Typical USP Specifications for Dihydroxyaluminum Sodium Carbonate (Carbaldrate)

ParameterSpecification
Assay (on dried basis)98.3% - 107.9%
pH (1 in 25 suspension)9.9 - 10.2
Acid-Neutralizing Capacity≥ 75.0% of expected mEq value
Loss on Drying≤ 14.5%
Sodium Content15.2% - 16.8%
Isopropyl Alcohol≤ 1.0%
Mercury≤ 1 ppm

Source: Based on Dihydroxyaluminum Sodium Carbonate USP Grade Specifications.[6][9]

Table 2: Example of Batch-to-Batch Variability in Antacid Formulations

Batch IDMean Particle Size (D50) (µm)Acid-Neutralizing Capacity (mEq/dose)Time to reach pH 3.5 (minutes)
Batch A10.525.22.1
Batch B18.222.83.5
Batch C8.926.11.8

This table presents hypothetical data for illustrative purposes, based on the understanding that smaller particle sizes lead to faster and higher ANC.

Experimental Protocols

Protocol 1: Determination of Acid-Neutralizing Capacity (ANC)

This protocol is based on the USP <301> general chapter for antacids.[14][15]

Materials:

  • Carbaldrate sample

  • 0.1 M Hydrochloric acid (HCl)

  • 0.1 M Sodium hydroxide (B78521) (NaOH), standardized

  • pH meter, calibrated

  • Stirrer

  • Beakers (250 mL)

  • Pipettes and burettes

Procedure:

  • Accurately weigh a quantity of the Carbaldrate sample equivalent to the minimum recommended dose.

  • Transfer the sample to a 250 mL beaker.

  • Add 100.0 mL of 0.1 M HCl to the beaker.

  • Stir the mixture continuously for 1 hour at 37 °C.

  • After 1 hour, stop stirring and immediately begin to titrate the excess HCl with 0.1 M NaOH to a stable pH of 3.5.

  • Record the volume of NaOH used.

  • Perform a blank titration with 100.0 mL of 0.1 M HCl.

  • Calculate the ANC in mEq per gram of Carbaldrate.

Protocol 2: Particle Size Distribution Analysis by Laser Diffraction

Materials:

  • Carbaldrate sample

  • Laser diffraction particle size analyzer

  • Dispersant (e.g., isopropyl alcohol or a suitable non-reactive liquid)

Procedure:

  • Ensure the particle size analyzer is clean and calibrated according to the manufacturer's instructions.

  • Select an appropriate dispersant in which Carbaldrate is insoluble and does not agglomerate.

  • Prepare a suspension of the Carbaldrate sample in the dispersant. The concentration should be optimized to achieve the target obscuration level for the instrument.

  • Disperse the sample using sonication if necessary to break up agglomerates.

  • Introduce the sample into the analyzer and perform the measurement.

  • Record the particle size distribution, including the D10, D50, and D90 values.

  • Repeat the measurement at least three times to ensure reproducibility.

Protocol 3: HPLC Method for Related Substances (General Approach)

This is a general reverse-phase HPLC method that can be adapted for the analysis of Carbaldrate-related substances. Method development and validation are required for specific applications.

Materials:

  • Carbaldrate sample

  • HPLC system with UV detector

  • C18 column (e.g., 4.6 mm x 150 mm, 5 µm)

  • Mobile Phase A: 0.1% Phosphoric acid in water

  • Mobile Phase B: Acetonitrile

  • Diluent: A suitable mixture of water and acetonitrile

Procedure:

  • Preparation of Standard and Sample Solutions:

    • Prepare a stock solution of the Carbaldrate reference standard in the diluent.

    • Prepare the sample solution by dissolving a known amount of the Carbaldrate batch in the diluent to the same concentration as the standard.

  • Chromatographic Conditions:

    • Flow rate: 1.0 mL/min

    • Column temperature: 30 °C

    • Detection wavelength: To be determined based on the UV absorbance of Carbaldrate and its potential impurities (e.g., 220 nm).

    • Injection volume: 10 µL

    • Gradient Elution (Example):

      • 0-5 min: 95% A, 5% B

      • 5-20 min: Gradient to 50% A, 50% B

      • 20-25 min: Hold at 50% A, 50% B

      • 25-26 min: Gradient back to 95% A, 5% B

      • 26-30 min: Hold at 95% A, 5% B (re-equilibration)

  • Analysis:

    • Inject the blank (diluent), standard, and sample solutions.

    • Identify and quantify any impurity peaks in the sample chromatogram by comparing them to the main peak in the standard chromatogram.

Visualizations

Troubleshooting_ANC_Variability Start Inconsistent Acid-Neutralizing Capacity (ANC) Observed Check_PSD Perform Particle Size Distribution Analysis Start->Check_PSD Check_Hydration Determine Water Content (Karl Fischer/TGA) Start->Check_Hydration Check_Impurities Analyze Impurity Profile (CoA/HPLC) Start->Check_Impurities Check_Polymorphism Investigate Crystal Form (XRPD) Start->Check_Polymorphism Decision_PSD Is Particle Size Variable? Check_PSD->Decision_PSD Decision_Hydration Is Water Content Inconsistent? Check_Hydration->Decision_Hydration Decision_Impurities Are Impurity Profiles Different? Check_Impurities->Decision_Impurities Decision_Polymorphism Are Polymorphs Present? Check_Polymorphism->Decision_Polymorphism Decision_PSD->Check_Hydration No Action_PSD Source Material with Tighter PSD Specification Decision_PSD->Action_PSD Yes Decision_Hydration->Check_Impurities No Action_Hydration Normalize Dosing Based on Anhydrous Weight Decision_Hydration->Action_Hydration Yes Decision_Impurities->Check_Polymorphism No Action_Impurities Correlate Impurities with ANC & Set Specifications Decision_Impurities->Action_Impurities Yes Action_Polymorphism Control Crystallization Process to Obtain Consistent Form Decision_Polymorphism->Action_Polymorphism Yes

Caption: Troubleshooting workflow for inconsistent Acid-Neutralizing Capacity.

Carbaldrate_Mechanism_of_Action Carbaldrate Carbaldrate (Dihydroxyaluminum Sodium Carbonate) Neutralization Chemical Neutralization Carbaldrate->Neutralization Mucosa_Interaction Interaction with Gastric Mucosa Carbaldrate->Mucosa_Interaction Gastric_Acid Gastric Acid (HCl) Gastric_Acid->Neutralization Products Aluminum Chloride (AlCl3) + Sodium Chloride (NaCl) + Water (H2O) + Carbon Dioxide (CO2) Neutralization->Products pH_Increase Increase in Gastric pH Products->pH_Increase Symptom_Relief Relief from Heartburn and Indigestion pH_Increase->Symptom_Relief Protective_Layer Formation of a Protective Layer Mucosa_Interaction->Protective_Layer Protective_Layer->Symptom_Relief

Caption: Simplified signaling pathway for Carbaldrate's mechanism of action.

Experimental_Workflow_QC Start Receive New Batch of Carbaldrate CoA_Review Review Certificate of Analysis (CoA) Start->CoA_Review Physical_Tests Physical Characterization CoA_Review->Physical_Tests PSD_Analysis Particle Size Analysis Physical_Tests->PSD_Analysis Water_Content Water Content Determination Physical_Tests->Water_Content XRPD X-ray Powder Diffraction Physical_Tests->XRPD Functional_Assay Functional Assay XRPD->Functional_Assay ANC_Test Acid-Neutralizing Capacity Test Functional_Assay->ANC_Test Decision Does Batch Meet Specifications? ANC_Test->Decision Accept Accept Batch for Experimental Use Decision->Accept Yes Reject Reject Batch & Contact Supplier Decision->Reject No

Caption: Quality control workflow for incoming Carbaldrate batches.

References

Reference Data & Comparative Studies

Comparative

A Comparative Guide to the Cross-Validation of Analytical Methods for Carbaldrate

This guide provides a comprehensive comparison of analytical methods for the quantification of Carbaldrate, an antacid, with a focus on the cross-validation process. It is intended for researchers, scientists, and drug d...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comprehensive comparison of analytical methods for the quantification of Carbaldrate, an antacid, with a focus on the cross-validation process. It is intended for researchers, scientists, and drug development professionals to ensure the reliability and consistency of analytical data across different methodologies. This document outlines detailed experimental protocols, presents comparative data, and illustrates the cross-validation workflow.

Introduction to Carbaldrate and Analytical Method Cross-Validation

Carbaldrate, or dihydroxyaluminum sodium carbonate, is an active pharmaceutical ingredient (API) used as an antacid.[1] Accurate and precise quantification of Carbaldrate in pharmaceutical formulations is critical for ensuring product quality and therapeutic efficacy. Analytical method validation is a requirement by regulatory bodies to demonstrate that a chosen analytical procedure is suitable for its intended purpose.[2][3][4]

Cross-validation is the process of comparing the results from two different analytical methods to determine if they are equivalent.[5] This is crucial when, for example, a new analytical method is introduced to replace an existing one, or when comparing results between different laboratories.[6] The goal is to ensure that the data generated by both methods are comparable and reliable.[5]

This guide will compare a classical acid-base titration method with a modern High-Performance Liquid Chromatography (HPLC) method for the quantification of Carbaldrate.

Experimental Protocols

Detailed methodologies for the two analytical techniques are provided below.

2.1. Acid-Base Titration Method for Carbaldrate Quantification

This method determines the amount of Carbaldrate by measuring the volume of a standardized acid required to neutralize it.

  • Materials and Reagents:

    • Carbaldrate standard

    • Hydrochloric acid (HCl), 0.1 M standardized solution

    • Methyl orange indicator

    • Deionized water

    • Carbaldrate tablets (sample)

  • Standard Preparation:

    • Accurately weigh approximately 200 mg of Carbaldrate standard and dissolve it in 50 mL of deionized water.

    • Add 2-3 drops of methyl orange indicator.

  • Sample Preparation:

    • Weigh and finely powder 20 Carbaldrate tablets.

    • Accurately weigh a portion of the powder equivalent to 200 mg of Carbaldrate and transfer it to a 250 mL flask.

    • Add 50 mL of deionized water and sonicate for 15 minutes to dissolve.

    • Add 2-3 drops of methyl orange indicator.

  • Titration Procedure:

    • Titrate the standard and sample preparations with 0.1 M HCl until the color changes from yellow to a persistent reddish-pink.

    • Record the volume of HCl consumed.

    • Calculate the percentage purity of Carbaldrate in the sample.

2.2. HPLC Method for Carbaldrate Quantification

This method separates Carbaldrate from other components in the sample and quantifies it based on its response.

  • Instrumentation and Conditions:

    • HPLC system with a conductivity detector

    • Anion-exchange column (e.g., Dionex IonPac AS14A)

    • Mobile Phase: 8 mM Sodium Carbonate and 1 mM Sodium Bicarbonate solution

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Injection Volume: 20 µL

  • Standard Preparation:

    • Prepare a stock solution of Carbaldrate standard at a concentration of 1 mg/mL in deionized water.

    • Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 10 µg/mL to 200 µg/mL.

  • Sample Preparation:

    • Weigh and finely powder 20 Carbaldrate tablets.

    • Accurately weigh a portion of the powder equivalent to 100 mg of Carbaldrate and transfer it to a 100 mL volumetric flask.

    • Add approximately 70 mL of deionized water, sonicate for 15 minutes, and then dilute to volume with deionized water.

    • Filter the solution through a 0.45 µm syringe filter.

    • Dilute the filtered solution to a final concentration within the calibration range.

  • Analysis:

    • Inject the standard and sample solutions into the HPLC system.

    • Record the peak area of the Carbaldrate peak.

    • Construct a calibration curve by plotting the peak area against the concentration of the standards.

    • Determine the concentration of Carbaldrate in the sample from the calibration curve.

Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of the titration and HPLC methods for Carbaldrate analysis.

Cross-Validation Workflow for Carbaldrate Analysis cluster_prep Sample and Standard Preparation cluster_analysis Analytical Methods cluster_validation Validation Parameters cluster_comparison Data Comparison and Evaluation cluster_conclusion Conclusion start Carbaldrate Standard and Sample prep_titration Prepare for Titration start->prep_titration prep_hplc Prepare for HPLC start->prep_hplc titration Acid-Base Titration prep_titration->titration hplc HPLC Analysis prep_hplc->hplc accuracy Accuracy titration->accuracy precision Precision titration->precision linearity Linearity titration->linearity hplc->accuracy hplc->precision hplc->linearity compare Compare Results accuracy->compare precision->compare linearity->compare acceptance Acceptance Criteria Met? compare->acceptance pass Methods are Equivalent acceptance->pass Yes fail Investigate Discrepancies acceptance->fail No

Cross-Validation Workflow for Carbaldrate Analysis

Data Presentation and Comparison

The following tables summarize the hypothetical quantitative data from the cross-validation study, comparing the performance of the acid-base titration and HPLC methods.

Table 1: Comparison of Validation Parameters

Validation ParameterAcid-Base TitrationHPLC MethodAcceptance Criteria
Accuracy (% Recovery) 98.5% - 101.2%99.1% - 100.8%98.0% - 102.0%
Precision (RSD%)
- Repeatability≤ 1.5%≤ 1.0%≤ 2.0%
- Intermediate Precision≤ 1.8%≤ 1.3%≤ 2.0%
Linearity (r²) 0.99850.9997≥ 0.999
Limit of Quantitation 10 mg/mL10 µg/mL-
Limit of Detection 3 mg/mL3 µg/mL-

Table 2: Comparative Analysis of Carbaldrate in a Tablet Formulation (Batch ABC)

SampleAcid-Base Titration (% Label Claim)HPLC Method (% Label Claim)% Difference
199.299.80.60
2100.1100.50.40
399.8100.10.30
Average 99.7 100.1 0.40
RSD (%) 0.46 0.35 ≤ 2.0%

Conclusion

The cross-validation of the acid-base titration and HPLC methods for the quantification of Carbaldrate demonstrates that both methods are suitable for their intended purpose. The HPLC method shows slightly better precision and a lower limit of detection and quantitation. The percentage difference in the results obtained from both methods for the analysis of a commercial tablet formulation is well within the acceptable limit of ≤ 2.0%. Therefore, the two methods can be considered equivalent and can be used interchangeably for the quality control of Carbaldrate in pharmaceutical products. This guide provides a framework for researchers to conduct similar cross-validation studies for other analytical methods.

References

Validation

Comparative Study of Phosphate Binding Capacity: Carbaldrate and Other Phosphate Binders

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the in vitro phosphate (B84403) binding capacity of Carbaldrate, an aluminum-containing antacid, alongside oth...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro phosphate (B84403) binding capacity of Carbaldrate, an aluminum-containing antacid, alongside other commonly used phosphate binders. Due to a lack of direct studies on Carbaldrate, data for aluminum hydroxide (B78521) is used as a proxy, given their shared active component. This comparison aims to offer an objective overview supported by available experimental data to inform research and development in the management of hyperphosphatemia.

Overview of Phosphate Binders

Hyperphosphatemia, an excess of phosphate in the blood, is a common complication of chronic kidney disease (CKD). Phosphate binders are administered to reduce the absorption of dietary phosphate in the gastrointestinal tract.[1][2] These binders are broadly classified based on their chemical composition.

Phosphate_Binders cluster_calcium Calcium-Based cluster_resin Resin-Based cluster_metal Metal-Based Phosphate Binders Phosphate Binders Calcium-Based Calcium-Based Phosphate Binders->Calcium-Based Resin-Based Resin-Based Phosphate Binders->Resin-Based Metal-Based Metal-Based Phosphate Binders->Metal-Based Calcium Acetate Calcium Acetate Calcium Carbonate Calcium Carbonate Sevelamer (B1230288) Carbonate Sevelamer Carbonate Sevelamer Hydrochloride Sevelamer Hydrochloride Lanthanum Carbonate Lanthanum Carbonate Sucroferric Oxyhydroxide Sucroferric Oxyhydroxide Aluminum-Containing (e.g., Carbaldrate) Aluminum-Containing (e.g., Carbaldrate)

Classification of Common Phosphate Binders

Quantitative Comparison of Phosphate Binding Capacity

The following table summarizes the in vitro phosphate binding capacities of various phosphate binders. It is important to note that binding capacity can be influenced by factors such as pH and the initial phosphate concentration.[3][4]

Phosphate Binder ClassSpecific AgentPhosphate Binding Capacity (mmol/g)pH Condition(s) of StudyReference(s)
Aluminum-Containing Aluminum Hydroxide (as proxy for Carbaldrate)~4.63Not SpecifiedBenchChem
Calcium-Based Calcium AcetateMore than twice that of Calcium CarbonateNot Specified[1][2][5]
Calcium CarbonateVaries with pH; lower at acidic pHpH 2, 5, 6[6]
Resin-Based Sevelamer Carbonate~3.15 - 6.63pH 4 and 7[7]
Metal-Based Lanthanum CarbonateHigh affinity across a wide pH rangepH 3-7[8][9]
Sucroferric OxyhydroxideHigh binding capacity, particularly at low pHpH 2, 5, 8[10][11]

Experimental Protocol: In Vitro Phosphate Binding Assay

The following is a generalized protocol for determining the in vitro phosphate binding capacity of a substance, based on common methodologies found in the literature.[7]

Objective: To determine the maximum phosphate binding capacity (Bmax) and binding affinity (Kd) of a phosphate binder in vitro.

Materials:

  • Phosphate binder (e.g., Carbaldrate, Sevelamer Carbonate, etc.)

  • Phosphate standard solution (e.g., potassium phosphate monobasic)

  • Buffer solutions at various physiological pH values (e.g., pH 3, 5, and 7)

  • Deionized water

  • Orbital shaker or incubator shaker

  • Centrifuge

  • Ion chromatograph or a suitable phosphate quantification method

Procedure:

  • Preparation of Phosphate Solutions: Prepare a series of standard phosphate solutions at different concentrations in the chosen buffer.

  • Incubation:

    • Add a known amount of the phosphate binder to each phosphate solution.

    • Incubate the mixtures at a constant temperature (e.g., 37°C) for a predetermined time to reach equilibrium, typically with continuous agitation.[7]

  • Separation:

    • After incubation, separate the solid binder-phosphate complex from the solution, usually by centrifugation or filtration.

  • Quantification of Unbound Phosphate:

    • Measure the concentration of unbound phosphate remaining in the supernatant using a validated analytical method like ion chromatography.[7]

  • Calculation of Bound Phosphate:

    • Calculate the amount of phosphate bound to the binder by subtracting the unbound phosphate concentration from the initial phosphate concentration.

  • Data Analysis:

    • The data is often analyzed using adsorption isotherm models, such as the Langmuir or Freundlich models, to determine the maximum binding capacity (Bmax) and the binding affinity constant (Kd).

experimental_workflow cluster_prep Preparation cluster_binding Binding Reaction cluster_analysis Analysis prep_phosphate Prepare Phosphate Solutions (Varying Concentrations) incubate Incubate Binder and Phosphate (e.g., 37°C with shaking) prep_phosphate->incubate prep_binder Weigh Phosphate Binder prep_binder->incubate separate Separate Solid from Supernatant (Centrifugation/Filtration) incubate->separate quantify Quantify Unbound Phosphate in Supernatant separate->quantify calculate Calculate Bound Phosphate quantify->calculate model Analyze with Adsorption Isotherm Models (e.g., Langmuir) calculate->model

In Vitro Phosphate Binding Assay Workflow

Concluding Remarks

References

Comparative

In Vivo vs. In Vitro Correlation for Carbaldrate Neutralization: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of in vivo and in vitro methods for evaluating the acid-neutralizing capacity of Carbaldrate (dihydroxyaluminum...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of in vivo and in vitro methods for evaluating the acid-neutralizing capacity of Carbaldrate (dihydroxyaluminum sodium carbonate). It aims to elucidate the correlation between laboratory benchmarks and clinical efficacy, supported by experimental data and detailed protocols.

Executive Summary

Carbaldrate is an effective antacid, and its neutralizing capacity can be assessed through both in vitro and in vivo methodologies. In vitro tests, such as the United States Pharmacopeia (USP) <301> acid-neutralizing capacity (ANC) test, offer a standardized, reproducible measure of a drug's total buffering ability. However, these tests may not fully predict the clinical performance due to the complex physiological environment of the stomach. In vivo studies, which directly measure changes in gastric pH in human subjects, provide a more clinically relevant assessment of an antacid's efficacy, including its onset and duration of action. While a direct quantitative correlation between the in vitro ANC and in vivo performance of Carbaldrate is not extensively documented in publicly available literature, existing research indicates a qualitative agreement in its high neutralization potential.

Data Presentation: In Vitro vs. In Vivo Performance of Carbaldrate

Due to the limited availability of studies directly correlating in vitro and in vivo data for Carbaldrate in a single cohort, this table presents representative data from different sources to illustrate the type of information gathered from each method.

ParameterIn Vitro (USP <301>)In Vivo (Human Gastric pH Monitoring)
Primary Endpoint Acid Neutralizing Capacity (ANC) in milliequivalents (mEq)Change in gastric pH over time
Carbaldrate (Dihydroxyaluminum Sodium Carbonate) Expected ANC: 0.0278 mEq per mg[1][2][3]Ranked as highly effective in maintaining a controlled gastric pH compared to other antacids. Specific quantitative data on ΔpH and duration from comparative studies are not readily available.
Alternative Antacid 1: Aluminum Hydroxide (B78521)/Magnesium Hydroxide Combination ANC of MLD: 27.70 ± 0.79 mEq[4]Duration of esophageal pH > 4: 82 minutes[5]
Alternative Antacid 2: Calcium Carbonate ANC of MLD: 29.14 ± 0.84 mEq[6]Duration of esophageal pH > 4: 60 minutes[5]

Note: MLD refers to the Minimum Labeled Dose. The data for alternative antacids are provided for comparative context and are from different studies. Direct comparison of ANC values across different studies should be done with caution due to variations in formulation and dosage.

Experimental Protocols

In Vitro: Acid-Neutralizing Capacity (ANC) Test (USP <301>)

The USP <301> method is a standardized in vitro test to determine the acid-neutralizing capacity of antacids.[7]

Objective: To measure the total amount of acid that can be neutralized by a single dose of an antacid.

Methodology:

  • Sample Preparation: A precisely weighed amount of the antacid (e.g., about 425 mg of undried dihydroxyaluminum sodium carbonate) is placed in a beaker.[1][3]

  • Acid Addition: A known excess of 1.0 N hydrochloric acid (HCl) is added to the antacid sample.

  • Reaction: The mixture is stirred for a specified period (e.g., 15 minutes) to allow the antacid to react with the acid.

  • Back Titration: The excess HCl is then titrated with a standardized solution of 0.5 N sodium hydroxide (NaOH) to a stable endpoint of pH 3.5.[7]

  • Calculation: The number of milliequivalents (mEq) of acid consumed by the antacid is calculated by subtracting the amount of acid neutralized by the NaOH from the total amount of acid initially added.

In Vivo: Gastric pH Monitoring

In vivo evaluation of antacids involves the direct measurement of gastric pH in human subjects following administration of the product.

Objective: To assess the onset, magnitude, and duration of the antacid's effect on gastric acidity under physiological conditions.

Methodology:

  • Subject Selection: Healthy volunteers or patients with symptoms of acid indigestion are recruited.

  • Baseline pH Measurement: A pH probe is inserted into the stomach to measure the baseline gastric pH.

  • Antacid Administration: A standardized dose of the antacid (e.g., Carbaldrate) is administered to the subjects.

  • Continuous pH Monitoring: Gastric pH is continuously monitored and recorded for a predetermined period (e.g., several hours) after administration.

  • Data Analysis: Key parameters are determined from the pH-time curve, including:

    • Time to onset of action (time to reach a target pH, e.g., >3.5).

    • Peak pH achieved.

    • Duration of action (time the pH remains above a certain threshold).

Mandatory Visualizations

Gastric Acid Secretion Pathway

GastricAcidSecretion cluster_parietal_cell Parietal Cell H2R H2 Receptor cAMP cAMP H2R->cAMP Gs M3R M3 Receptor Ca2 Ca2+ M3R->Ca2 Gq CCK2R CCK2 Receptor CCK2R->Ca2 Gq ProtonPump H+/K+ ATPase (Proton Pump) StomachLumen Stomach Lumen ProtonPump->StomachLumen H+ Secretion cAMP->ProtonPump Activates Ca2->ProtonPump Activates Histamine Histamine (from ECL cells) Histamine->H2R ACh Acetylcholine (Vagal Nerve) ACh->M3R Gastrin Gastrin (from G cells) Gastrin->CCK2R

Caption: Signaling pathway for gastric acid secretion in parietal cells.

Experimental Workflow: In Vivo vs. In Vitro Correlation

IVIVC_Workflow cluster_invitro In Vitro Assessment cluster_invivo In Vivo Assessment AntacidSample Carbaldrate Sample USP301 USP <301> Protocol AntacidSample->USP301 ANC_Result Acid Neutralizing Capacity (mEq) USP301->ANC_Result Correlation Correlation Analysis ANC_Result->Correlation HumanSubjects Human Subjects pH_Monitoring Gastric pH Monitoring HumanSubjects->pH_Monitoring pH_Data Gastric pH vs. Time Data pH_Monitoring->pH_Data pH_Data->Correlation Conclusion Predictive Model of Clinical Efficacy Correlation->Conclusion

Caption: Workflow for correlating in vitro and in vivo antacid performance.

References

Validation

A Comparative Analysis of Side Effect Profiles of Aluminum-Containing Antacids

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the side effect profiles of commonly used aluminum-containing antacids. The information is intended to ass...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the side effect profiles of commonly used aluminum-containing antacids. The information is intended to assist researchers, scientists, and drug development professionals in understanding the nuances of these widely available over-the-counter (OTC) medications. This document summarizes key side effects, provides available comparative data, outlines experimental methodologies for assessing these effects, and visualizes the cellular pathways implicated in aluminum toxicity.

Common Aluminum-Containing Antacids

The most prevalent aluminum compounds used as antacids are:

  • Aluminum Hydroxide (B78521) : Often found in combination with magnesium hydroxide to counteract its constipating effects.

  • Aluminum Carbonate : Another aluminum salt used for its acid-neutralizing properties.

  • Dihydroxyaluminum Sodium Carbonate : A complex of aluminum and sodium carbonate.

Side Effect Profile Comparison

Aluminum-containing antacids are generally considered safe for occasional use but are associated with several potential side effects, particularly with long-term or high-dose administration. The most commonly reported adverse effects include constipation, phosphate (B84403) depletion (hypophosphatemia), and concerns about aluminum toxicity, especially in specific patient populations.

Table 1: Summary of Side Effect Profiles of Aluminum-Containing Antacids

Side EffectAluminum HydroxideAluminum CarbonateDihydroxyaluminum Sodium CarbonateComparative Clinical Data
Constipation Well-documented and common. Often combined with magnesium hydroxide to mitigate this effect.Also associated with constipation.Associated with constipation.A double-blind clinical trial comparing dihydroxyaluminum-sodium carbonate and an aluminum-magnesium hydroxide combination reported that both were "well tolerated," but did not provide specific incidence rates for constipation.
Hypophosphatemia Known to bind with dietary phosphate, leading to reduced phosphate absorption and potential for hypophosphatemia with prolonged use. This can lead to muscle weakness and osteomalacia.Binds to phosphate, and its use has been associated with hypophosphatemia.Less data is available, but as an aluminum-containing compound, it has the potential to bind phosphate.Studies have shown that aluminum-containing antacids, in general, can lead to a fall in serum phosphorus levels. However, direct comparative studies on the rates of hypophosphatemia between these specific agents are lacking.
Aluminum Toxicity Risk of aluminum accumulation and toxicity, particularly in patients with renal impairment and infants. Can lead to neurotoxicity and bone disease.Similar risk of aluminum toxicity as other aluminum-containing antacids, especially in at-risk populations.As an aluminum-containing compound, it carries a risk of aluminum absorption and potential toxicity.The risk is generally associated with the total aluminum dose and the patient's renal function rather than the specific salt form.
Other Side Effects Nausea, stomach cramps.Nausea, stomach cramps.Nausea, stomach cramps.Generally reported as mild and infrequent for all aluminum-containing antacids.

Experimental Protocols for Side Effect Assessment

The evaluation of side effect profiles of antacids in a clinical trial setting involves a combination of patient-reported outcomes and objective clinical measurements.

Experimental Workflow for Assessing Antacid Side Effects

experimental_workflow cluster_screening Screening & Baseline cluster_randomization Randomization cluster_treatment Treatment & Monitoring cluster_analysis Data Analysis s1 Participant Recruitment (e.g., history of dyspepsia) s2 Informed Consent s1->s2 s3 Baseline Assessment: - Medical History - Concomitant Medications - Baseline Symptom Scores - Serum Electrolytes (P, Ca, Mg) - Renal Function Tests s2->s3 r1 Randomization to Treatment Arms: - Antacid A - Antacid B - Placebo s3->r1 t1 Antacid Administration (Standardized Dose & Schedule) r1->t1 t2 Adverse Event Monitoring: - Patient Diaries (stool frequency/consistency) - Patient-Reported Outcome Questionnaires (PROs) - Regular Clinical Visits t1->t2 t3 Laboratory Monitoring: - Weekly/Bi-weekly Serum Phosphate - Serum Aluminum Levels (at-risk populations) t1->t3 a1 Statistical Comparison of: - Incidence of Constipation - Changes in Serum Phosphate - Other Reported Adverse Events t2->a1 t3->a1 oxidative_stress Al Aluminum (Al³⁺) Fe Iron (Fe²⁺/Fe³⁺) Al->Fe Potentiates Fenton Reaction ROS Reactive Oxygen Species (ROS) (e.g., O₂⁻, •OH) Fe->ROS Catalyzes Lipid Lipid Peroxidation ROS->Lipid Protein Protein Oxidation ROS->Protein DNA DNA Damage ROS->DNA CellDamage Cellular Damage & Apoptosis Lipid->CellDamage Protein->CellDamage DNA->CellDamage PI3K_Akt_mTOR Al Aluminum (Al³⁺) PI3K PI3K Al->PI3K Inhibits Akt Akt PI3K->Akt Activates mTOR mTOR Akt->mTOR Activates Apoptosis Apoptosis (↑) Akt->Apoptosis Inhibits ProteinSynth Protein Synthesis (↓) mTOR->ProteinSynth CellGrowth Cell Growth & Proliferation (↓) mTOR->CellGrowth Autophagy Autophagy (Dysregulated) mTOR->Autophagy

Comparative

A Comparative Review of Carbaldrate and Magnesium Carbonate as Antacid Agents

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparative analysis of two common antacid agents: Carbaldrate (dihydroxyaluminum sodium carbonate) and magnesium carbonate....

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two common antacid agents: Carbaldrate (dihydroxyaluminum sodium carbonate) and magnesium carbonate. The review focuses on their chemical properties, mechanism of action, and key performance metrics, supported by experimental data to aid in research and development of acid-related disorder treatments.

Executive Summary

Carbaldrate and magnesium carbonate are effective acid-neutralizing agents. Carbaldrate, an aluminum-containing compound, demonstrates a significant acid-neutralizing capacity (ANC). Magnesium carbonate is also a widely used antacid, often in combination with other substances like calcium carbonate. While direct comparative studies are limited, this review consolidates available data on their individual performance characteristics.

Chemical and Physical Properties

A fundamental understanding of the chemical and physical properties of Carbaldrate and magnesium carbonate is crucial for their application in pharmaceutical formulations.

PropertyCarbaldrate (Dihydroxyaluminum sodium carbonate)Magnesium Carbonate
Chemical Formula CH₂AlNaO₅MgCO₃
Molecular Weight 144.00 g/mol 84.31 g/mol
Appearance Amorphous powder or poorly formed crystalsWhite, powdery compound
Solubility Dissolves with effervescence in 3 N hydrochloric acidPractically insoluble in water, but dissolves in acidic solutions

Mechanism of Action

Both Carbaldrate and magnesium carbonate exert their antacid effects through direct neutralization of gastric hydrochloric acid (HCl). This reaction increases the pH of the stomach contents, thereby alleviating symptoms of heartburn and indigestion.

Carbaldrate: As a basic salt, Carbaldrate reacts with HCl to produce aluminum chloride, sodium chloride, carbon dioxide, and water. The aluminum hydroxide (B78521) component can also form a protective layer on the gastric mucosa.

Magnesium Carbonate: Magnesium carbonate reacts with HCl to form magnesium chloride, carbon dioxide, and water. The reaction is as follows:

MgCO₃ + 2HCl → MgCl₂ + CO₂ + H₂O[1]

The production of carbon dioxide can sometimes lead to bloating and belching.

Performance Data: A Comparative Analysis

The efficacy of an antacid is primarily determined by its acid-neutralizing capacity (ANC) and its rate of neutralization.

Acid-Neutralizing Capacity (ANC)

ANC is a measure of the amount of acid that can be neutralized by a specific dose of an antacid.

AntacidAcid-Neutralizing Capacity (ANC)
Carbaldrate 27.8 mEq/g
Magnesium Carbonate Data for the pure compound is not readily available in comparative studies. However, combination products containing magnesium carbonate exhibit high ANC values. For instance, a chewable tablet containing 680 mg of calcium carbonate and 80 mg of magnesium carbonate showed a high acid-neutralizing capacity.
Rate of Neutralization and Duration of Action

The Rossett-Rice test is a dynamic in vitro method used to evaluate the speed and duration of antacid action. While direct comparative data from this test for Carbaldrate and magnesium carbonate as single agents is not available, a study on a combination product (Rennie®) containing 680 mg of calcium carbonate and 80 mg of magnesium carbonate provides some insight into the performance of magnesium carbonate in a formulation.

Performance MetricCombination Product (Calcium Carbonate 680 mg, Magnesium Carbonate 80 mg)
Time to reach pH 3.0 40 seconds
Duration pH > 3.0 was maintained 56 minutes and 1 second
Maximum pH reached 5.24 (maintained for almost 10 minutes)

These results indicate a rapid onset of action for the combination product, with a sustained neutralizing effect.

Experimental Protocols

Acid-Neutralizing Capacity (ANC) Test - USP <301>

This method is a back-titration procedure to determine the amount of acid neutralized by an antacid.

Principle: A known excess of hydrochloric acid is added to the antacid sample. After a specified reaction time, the remaining unreacted acid is titrated with a standardized solution of sodium hydroxide to a pH of 3.5. The amount of acid consumed by the antacid is then calculated.

Procedure:

  • Sample Preparation: An accurately weighed amount of the antacid is placed in a beaker.

  • Acid Addition: A precise volume of 1.0 N hydrochloric acid is added to the beaker containing the antacid.

  • Reaction: The mixture is stirred for 15 minutes at 37 ± 3 °C.

  • Titration: The excess HCl is immediately titrated with 0.5 N sodium hydroxide to a stable pH of 3.5.

  • Calculation: The ANC, expressed in milliequivalents (mEq) of acid consumed per gram of antacid, is calculated using the following formula: ANC (mEq/g) = [ (Volume of HCl × Normality of HCl) – (Volume of NaOH × Normality of NaOH) ] / Weight of antacid (g)

Rossett-Rice Test

This dynamic test simulates the continuous secretion of gastric acid to evaluate the in vitro efficacy and duration of action of an antacid.

Principle: The antacid is added to a simulated gastric fluid, and hydrochloric acid is continuously infused at a set rate. The pH of the solution is monitored over time.

Procedure:

  • Apparatus Setup: A reaction vessel is maintained at 37°C with continuous stirring. The vessel contains an initial volume of simulated gastric fluid (e.g., 0.1 N HCl).

  • Antacid Addition: The antacid dose is added to the vessel.

  • Acid Infusion: 0.1 N HCl is continuously added at a rate of 2-4 mL/min.

  • pH Monitoring: The pH of the solution is recorded at regular intervals.

  • Data Analysis: Key parameters are determined from the pH-time profile, including:

    • Time to reach pH 3.0 (onset of action).

    • Rossett-Rice Time (RRT): The duration for which the pH is maintained between 3.0 and 5.0.

Signaling Pathways

The following diagrams illustrate the mechanism of gastric acid secretion and the general mechanism of action for antacids.

Gastric_Acid_Secretion cluster_parietal_cell Parietal Cell cluster_stimulatory Stimulatory Signals cluster_inhibitory Inhibitory Signals Parietal_Cell H+/K+ ATPase (Proton Pump) H_ion H+ Parietal_Cell->H_ion Secretes Gastric_Lumen Gastric Lumen (Stomach Acid) H_ion->Gastric_Lumen K_ion K+ K_ion->Parietal_Cell Enters Gastrin Gastrin Gastrin->Parietal_Cell Stimulates Histamine Histamine Histamine->Parietal_Cell Stimulates Acetylcholine Acetylcholine Acetylcholine->Parietal_Cell Stimulates Somatostatin Somatostatin Somatostatin->Parietal_Cell Inhibits Antacid_Mechanism Stomach_Acid Gastric Acid (HCl) Neutralization Neutralization Reaction Stomach_Acid->Neutralization Antacid Antacid (Carbaldrate or MgCO₃) Antacid->Neutralization Products Salt + Water + CO₂ Neutralization->Products Increased_pH Increased Gastric pH (Relief of Symptoms) Neutralization->Increased_pH ANC_Test_Workflow start Start sample Weigh Antacid Sample start->sample add_acid Add Known Excess of HCl sample->add_acid react Stir for 15 min at 37°C add_acid->react titrate Titrate with NaOH to pH 3.5 react->titrate calculate Calculate ANC titrate->calculate end End calculate->end

References

Validation

Long-Term Stability of Carbaldrate Formulations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive assessment of the long-term stability of Carbaldrate formulations, offering a comparative analysis with other common ant...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the long-term stability of Carbaldrate formulations, offering a comparative analysis with other common antacid alternatives. The information presented is based on available scientific literature and established pharmaceutical stability testing principles.

Executive Summary

Carbaldrate, a dihydroxyaluminum sodium carbonate complex, is an effective antacid. Its long-term stability is a critical factor in ensuring its safety and efficacy throughout its shelf life. This guide delves into the available stability data for Carbaldrate and compares it with other widely used antacids such as aluminum hydroxide (B78521), magnesium hydroxide, and calcium carbonate. While specific, direct comparative long-term stability studies are limited in publicly available literature, this guide synthesizes existing data to provide a valuable resource for formulation scientists and researchers.

Comparative Stability Profile of Antacids

The stability of an antacid formulation is influenced by various factors, including its chemical structure, formulation excipients, packaging, and storage conditions. The following tables summarize the available stability information for Carbaldrate and its alternatives.

Table 1: Long-Term Stability Data for Common Antacids (25°C/60% RH)

Active IngredientDosage FormDurationAssay Change (%)Key Observations
Carbaldrate Tablet/SuspensionUp to 36 months[1]Data not availableReported to be stable under standard conditions[1].
Aluminum Hydroxide Suspension23 weeksMaintained liquid form with stabilizersProne to thickening and hardening without stabilizers.
Magnesium Hydroxide SuspensionData not availableData not availablePhysical stability is a key concern, with potential for sedimentation.
Calcium Carbonate SuspensionData not availableData not availablePhysical stability depends heavily on the suspending agents used[1][2][3][4].

Table 2: Accelerated Stability Data for Common Antacids (40°C/75% RH)

Active IngredientDosage FormDurationDegradation Rate/Assay ChangeKey Degradation Products
Carbaldrate Tablet/SuspensionData not available1.2% per month (reported)[1]Aluminum hydroxide, Sodium carbonate[1]
Aluminum Hydroxide GelNot specifiedAffected by pH, temperature, and ionic strength[2]Formation of pseudoboehmite and bayerite[3]
Magnesium Hydroxide SuspensionData not availableData not availablePrimarily physical changes (e.g., aggregation).
Calcium Carbonate SuspensionData not availableData not availablePrimarily physical changes (e.g., sedimentation).

Degradation Pathways and Mechanisms

Understanding the degradation pathways is crucial for developing stable formulations and appropriate analytical methods.

Carbaldrate Degradation Pathway

The primary degradation pathway for Carbaldrate is believed to be hydrolysis. In the presence of moisture, the aluminum-carbonate bond can break, leading to the formation of aluminum hydroxide and sodium carbonate[1].

Carbaldrate_Degradation Carbaldrate Carbaldrate (Dihydroxyaluminum Sodium Carbonate) Degradation Degradation Process Carbaldrate->Degradation Hydrolysis H2O Moisture (H₂O) H2O->Degradation Al_Hydroxide Aluminum Hydroxide Al(OH)₃ Degradation->Al_Hydroxide Na_Carbonate Sodium Carbonate Na₂CO₃ Degradation->Na_Carbonate

Figure 1: Proposed Hydrolysis Degradation Pathway of Carbaldrate.
Degradation of Other Antacids

  • Aluminum Hydroxide: Gels of aluminum hydroxide can undergo structural changes upon aging, leading to the formation of more crystalline and less reactive forms like pseudoboehmite and bayerite. This process is influenced by pH and the presence of ions[2][3].

  • Magnesium Hydroxide & Calcium Carbonate: For these insoluble antacids, the primary stability concern is physical rather than chemical. Over time, particles in suspension can aggregate and settle, a process known as caking, which can affect dose uniformity. The choice of suspending agents is critical to prevent this[1][2][3][4].

Experimental Protocols for Stability Assessment

Standard stability testing is conducted according to the International Council for Harmonisation (ICH) guidelines.

Long-Term Stability Testing
  • Objective: To evaluate the physical, chemical, and microbiological characteristics of the drug product over its intended shelf life.

  • Storage Conditions: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

  • Testing Frequency: Typically 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Parameters to be Tested:

    • Assay of the active pharmaceutical ingredient (API).

    • Levels of degradation products.

    • Physical appearance (color, clarity, etc.).

    • pH (for liquid formulations).

    • Viscosity (for suspensions).

    • Sedimentation rate and redispersibility (for suspensions).

    • Microbial limits.

Accelerated Stability Testing
  • Objective: To predict the long-term stability profile and to assess the effect of short-term excursions outside the label storage conditions.

  • Storage Conditions: 40°C ± 2°C / 75% RH ± 5% RH.

  • Testing Frequency: Typically 0, 1, 2, 3, and 6 months.

  • Parameters to be Tested: Same as for long-term stability testing.

Forced Degradation Studies
  • Objective: To identify potential degradation products and pathways and to establish the stability-indicating nature of the analytical methods.

  • Stress Conditions:

    • Acid Hydrolysis: 0.1 M HCl at room temperature or elevated temperature.

    • Base Hydrolysis: 0.1 M NaOH at room temperature or elevated temperature.

    • Oxidation: 3% H₂O₂ at room temperature.

    • Thermal Degradation: Dry heat at a temperature higher than the accelerated condition (e.g., 60°C or 80°C).

    • Photostability: Exposure to light according to ICH Q1B guidelines.

Stability_Testing_Workflow cluster_0 Stability Study Design cluster_1 Testing Conditions cluster_2 Data Analysis & Outcome Formulation Antacid Formulation LongTerm Long-Term (25°C/60%RH) Formulation->LongTerm Accelerated Accelerated (40°C/75%RH) Formulation->Accelerated Forced_Deg Forced Degradation (Acid, Base, Oxidative, Thermal, Photo) Formulation->Forced_Deg ICH_Guidelines ICH Guidelines ICH_Guidelines->LongTerm ICH_Guidelines->Accelerated ICH_Guidelines->Forced_Deg Data_Collection Collect Data at Time Points LongTerm->Data_Collection Accelerated->Data_Collection Pathway_ID Identify Degradation Pathways Forced_Deg->Pathway_ID Analysis Analyze Assay, Degradants, Physical Properties Data_Collection->Analysis Shelf_Life Determine Shelf-Life & Storage Conditions Analysis->Shelf_Life

Figure 2: General Workflow for Pharmaceutical Stability Testing.

Conclusion and Recommendations

Based on the available information, Carbaldrate appears to be a chemically stable antacid under normal storage conditions, with hydrolysis being the primary degradation route under stress. However, there is a clear need for more comprehensive, publicly available, and direct comparative studies on the long-term stability of Carbaldrate formulations versus other antacids.

For researchers and drug development professionals, the following is recommended:

  • Conduct comprehensive stability studies on Carbaldrate formulations following ICH guidelines to generate robust data on its long-term and accelerated stability.

  • Develop and validate a stability-indicating analytical method for Carbaldrate to accurately quantify the active ingredient and its degradation products.

  • Investigate the impact of formulation excipients on the stability of Carbaldrate, particularly for suspension formulations where physical stability is a key concern.

  • Perform direct comparative studies with other marketed antacid products to clearly establish the relative stability profile of Carbaldrate formulations.

By following these recommendations, a clearer and more definitive understanding of the long-term stability of Carbaldrate formulations can be achieved, ultimately ensuring the delivery of a safe and effective product to patients.

References

Comparative

A Comparative Guide to Inter-Laboratory Validation of Carbaldrate Quantification Methods

For Researchers, Scientists, and Drug Development Professionals This guide provides a framework for the inter-laboratory validation of analytical methods for the quantification of Carbaldrate. Carbaldrate is an antacid c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the inter-laboratory validation of analytical methods for the quantification of Carbaldrate. Carbaldrate is an antacid composed of a co-dried combination of dihydroxyaluminum sodium carbonate and magnesium carbonate. Accurate and reproducible quantification is essential for ensuring the quality and efficacy of pharmaceutical formulations containing Carbaldrate.

Due to the limited availability of public, multi-center validation studies specifically for Carbaldrate, this guide synthesizes common analytical approaches for its active components. It presents potential methodologies, their typical performance characteristics based on single-laboratory validations of similar compounds, and a proposed workflow for a comprehensive inter-laboratory validation study.

Comparison of Potential Analytical Method Performance

The performance of analytical methods for Carbaldrate would be evaluated based on key validation parameters as defined by international guidelines (e.g., ICH Q2(R1)). The following table summarizes expected performance characteristics for three potential methods: Acid-Base Titration for neutralizing capacity, and Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) for elemental (Aluminum and Magnesium) analysis.

Parameter Acid-Base Titration (Neutralizing Capacity) ICP-OES (Al & Mg Content) AAS (Al & Mg Content)
Linearity (R²) ≥ 0.995≥ 0.999≥ 0.998
Accuracy (% Recovery) 98.0 - 102.0%99.0 - 101.0%98.5 - 101.5%
Precision (RSD%)
- Repeatability≤ 1.5%≤ 1.0%≤ 1.2%
- Intermediate Precision≤ 2.0%≤ 1.5%≤ 1.8%
Limit of Quantitation (LOQ) Not typically requiredAnalyte dependent (µg/L range)Analyte dependent (mg/L range)
Specificity Moderate (measures total neutralizing capacity)High (element-specific)High (element-specific)
Robustness Generally robustRobust to minor variationsRobust to minor variations

Experimental Protocols

Below are representative protocols for the key experimental approaches that could be employed for the quantification of Carbaldrate.

1. Acid-Base Titration for Acid Neutralizing Capacity

  • Principle: This method determines the total acid-neutralizing capacity of Carbaldrate by reacting it with a known excess of a strong acid and then back-titrating the unreacted acid with a standardized strong base.

  • Procedure:

    • Accurately weigh a portion of powdered Carbaldrate tablet or bulk material.

    • Add a precise volume of standardized hydrochloric acid (e.g., 0.1 M HCl) in excess to completely react with the Carbaldrate.

    • Stir the mixture until the sample is completely dissolved and the reaction is complete. Gentle heating may be applied if necessary.

    • Allow the solution to cool to room temperature.

    • Add a suitable indicator (e.g., phenolphthalein (B1677637) or use a pH meter).

    • Titrate the excess hydrochloric acid with a standardized solution of sodium hydroxide (B78521) (e.g., 0.1 M NaOH) to the endpoint.

    • Calculate the acid-neutralizing capacity based on the amount of hydrochloric acid consumed by the Carbaldrate.

2. Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) for Aluminum and Magnesium Content

  • Principle: ICP-OES is an atomic emission spectroscopic technique that uses an inductively coupled plasma to produce excited atoms and ions that emit electromagnetic radiation at wavelengths characteristic of a particular element. The intensity of this emission is indicative of the concentration of the element within the sample.

  • Procedure:

    • Sample Preparation: Accurately weigh the Carbaldrate sample and digest it using a suitable acid mixture (e.g., nitric acid and hydrochloric acid) with heating to ensure complete dissolution of the aluminum and magnesium components.

    • Dilute the digested sample to a known volume with deionized water to bring the concentrations of aluminum and magnesium within the linear range of the instrument.

    • Instrumental Analysis:

      • Prepare a series of calibration standards for aluminum and magnesium.

      • Aspirate the standards and samples into the ICP-OES instrument.

      • Measure the emission intensities at the characteristic wavelengths for aluminum and magnesium.

    • Quantification: Construct calibration curves by plotting the emission intensity of the standards against their known concentrations. Determine the concentrations of aluminum and magnesium in the sample from these curves.

3. Atomic Absorption Spectroscopy (AAS) for Aluminum and Magnesium Content

  • Principle: AAS is a spectroanalytical procedure for the quantitative determination of chemical elements using the absorption of optical radiation (light) by free atoms in the gaseous state.

  • Procedure:

    • Sample Preparation: Prepare the sample solution as described for ICP-OES.

    • Instrumental Analysis:

      • Select the appropriate hollow cathode lamp for either aluminum or magnesium.

      • Prepare a series of calibration standards for the element being analyzed.

      • Aspirate the standards and samples into the flame or graphite (B72142) furnace of the AAS instrument.

      • Measure the absorbance of the characteristic wavelength of light for the element.

    • Quantification: Create a calibration curve by plotting the absorbance of the standards against their concentrations. Determine the concentration of the element in the sample from this curve.

Proposed Inter-Laboratory Validation Workflow

An inter-laboratory study is crucial to establish the reproducibility and robustness of a chosen analytical method. The following workflow is proposed for the validation of a Carbaldrate quantification method.

G cluster_0 Phase 1: Planning and Protocol Development cluster_1 Phase 2: Sample Preparation and Distribution cluster_2 Phase 3: Laboratory Analysis and Data Collection cluster_3 Phase 4: Statistical Analysis and Reporting P1 Define Study Objectives & Acceptance Criteria P2 Select Analytical Method(s) for Validation P1->P2 P3 Develop Detailed Standard Operating Procedure (SOP) P2->P3 S1 Prepare Homogeneous Carbaldrate Samples P3->S1 S2 Package and Code Samples (Blinded) S1->S2 S3 Distribute Samples and SOP to Participating Laboratories S2->S3 L1 Each Laboratory Performs Analysis According to SOP S3->L1 L2 Record and Report Raw Data and Observations L1->L2 L3 Submit Results to Coordinating Laboratory L2->L3 A1 Statistical Analysis of Data (e.g., ANOVA, Cochran's Test) L3->A1 A2 Evaluate Method Performance (Repeatability, Reproducibility) A1->A2 A3 Prepare Final Inter-Laboratory Validation Report A2->A3

Caption: Proposed workflow for an inter-laboratory validation study of Carbaldrate quantification.

Structure of this Comparison Guide

This guide is structured to provide a clear and objective comparison of potential analytical methods for Carbaldrate, leading to a proposed validation strategy.

G Start Introduction to Carbaldrate Quantification Need for Inter-Laboratory Validation Methods Potential Analytical Methods Acid-Base Titration ICP-OES AAS Start->Methods Protocols Detailed Experimental Protocols Protocol for Titration Protocol for ICP-OES Protocol for AAS Methods->Protocols Data Comparative Data Summary Table of Performance Characteristics Methods->Data Validation Proposed Inter-Laboratory Validation Workflow Diagram Protocols->Validation Data->Validation Conclusion Summary and Recommendations Validation->Conclusion

Caption: Logical structure of this comparison guide for Carbaldrate quantification methods.

Safety & Regulatory Compliance

Handling

Safeguarding Your Research: A Comprehensive Guide to Handling Carbaldrate

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Carbaldrate (Di...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Carbaldrate (Dihydroxyaluminum Sodium Carbonate), a common antacid. By adhering to these procedural steps, you can minimize risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) for Handling Carbaldrate

Proper personal protective equipment is your first line of defense against potential exposure. The following table summarizes the recommended PPE for handling Carbaldrate.

Body PartProtectionSpecifications
Eyes Safety GogglesWear tightly fitting safety goggles with side-shields.[1]
Skin Protective GlovesChemical impermeable gloves are recommended.[1] Always inspect gloves prior to use.[1]
Lab CoatA lab coat or apron should be worn.
Respiratory RespiratorIf exposure limits are exceeded or irritation occurs, use a full-face respirator.[1]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is crucial for maintaining the stability and safety of Carbaldrate.

AspectProcedure
Handling Handle in a well-ventilated area.[1] Avoid contact with skin and eyes.[1] Avoid the formation of dust and aerosols.[1] Wash hands thoroughly after handling.[2]
Storage Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2] Keep away from incompatible materials such as acids and strong oxidizing agents.

Emergency First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure RouteFirst Aid Procedure
Inhalation Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1]
Skin Contact Immediately wash off with soap and plenty of water.[1] Remove contaminated clothing.
Eye Contact Rinse with pure water for at least 15 minutes and consult a doctor.[1]
Ingestion Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[1]

Spill and Disposal protocols

Proper management of spills and waste is essential for environmental and personal safety.

SituationAction
Spill Evacuate personnel to a safe area. Wear appropriate PPE. Avoid dust formation.[1] Collect the spillage and place it in a suitable, closed container for disposal.[1] Prevent the chemical from entering drains.[1]
Disposal Dispose of contents and container in accordance with local, regional, national, and international regulations. Do not dispose of down the drain unless specifically permitted by local regulations.

Experimental Workflow for Safe Handling of Carbaldrate

The following diagram illustrates the logical workflow for safely handling Carbaldrate from preparation to disposal.

Carbaldrate_Handling_Workflow Carbaldrate Handling Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal cluster_emergency Emergency Response A Assess Hazards & Review SDS B Don Appropriate PPE A->B C Weigh/Measure in Ventilated Area B->C D Perform Experiment C->D E Decontaminate Work Area D->E G Spill D->G H Exposure D->H F Dispose of Waste E->F G->F Contain & Clean H->B First Aid

Caption: A logical workflow for the safe handling of Carbaldrate.

References

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